2-(4-Phenylphenyl)pyrrolidine

• CAS: 5424-66-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structure and Synthesis of 2-(4-Phenylphenyl)pyrrolidine

This guide provides a comprehensive overview of the chemical structure and advanced synthetic strategies for 2-(4-phenylphenyl)pyrrolidine, a valuable building block for researchers, scientists, and drug development professionals. The pyrrolidine ring is a prevalent scaffold in numerous FDA-approved drugs, and its derivatives are of significant interest in medicinal chemistry.[1] This document will delve into two distinct and powerful asymmetric synthetic methodologies, providing not only detailed protocols but also the underlying scientific principles that govern these transformations.

The 2-(4-Phenylphenyl)pyrrolidine Scaffold: Structure and Significance

The 2-(4-phenylphenyl)pyrrolidine, also known as 2-(biphenyl-4-yl)pyrrolidine, possesses a unique structural architecture combining a saturated nitrogen-containing heterocycle with a biphenyl moiety. This combination imparts a rigid and well-defined three-dimensional orientation of the phenyl groups, which can be crucial for specific interactions with biological targets. The pyrrolidine ring itself is a versatile scaffold, offering opportunities for further functionalization at the nitrogen atom and other positions on the ring.

The biphenyl group provides a large, hydrophobic surface that can engage in π-π stacking and hydrophobic interactions within protein binding pockets. The pyrrolidine nitrogen can act as a hydrogen bond acceptor or a basic center, and its stereocenter at the C2 position allows for the synthesis of enantiomerically pure compounds, a critical aspect in modern drug design to optimize efficacy and minimize off-target effects.

Strategic Approaches to the Asymmetric Synthesis of 2-(4-Phenylphenyl)pyrrolidine

The enantioselective synthesis of 2-substituted pyrrolidines is a topic of considerable interest. This guide will focus on two distinct and highly effective strategies: a diastereoselective Grignard addition to a chiral auxiliary-controlled imine and a biocatalytic approach utilizing a transaminase enzyme.

Diastereoselective Synthesis via Grignard Addition to a Chiral N-tert-Butanesulfinyl Imine

This robust method relies on the use of a chiral N-tert-butanesulfinyl group as a powerful stereodirecting auxiliary. The synthesis proceeds through the formation of a chiral imine, followed by the diastereoselective addition of a Grignard reagent and subsequent cyclization and deprotection.

• Chiral Auxiliary: The N-tert-butanesulfinyl group, developed by Ellman, is an excellent choice due to its high stereocontrol, stability under various reaction conditions, and facile cleavage under mild acidic conditions. The bulky tert-butyl group effectively shields one face of the imine, directing the nucleophilic attack of the Grignard reagent.

• Grignard Reagent: The use of a Grignard reagent allows for the introduction of the 4-phenylphenyl moiety. The choice of the Grignard reagent is critical for the success of the reaction.

• Reaction Conditions: The reaction is typically carried out at low temperatures to enhance diastereoselectivity by minimizing thermal epimerization of the intermediate metalloenamine.

Caption: Workflow for the diastereoselective synthesis of 2-(4-phenylphenyl)pyrrolidine.

Step 1: Formation of N-tert-Butanesulfinyl Imine

• To a solution of 4-biphenylcarbaldehyde (1.0 eq) in dry THF (0.5 M) is added (R)- or (S)-2-methylpropane-2-sulfinamide (1.05 eq).

• Titanium(IV) ethoxide (2.0 eq) is added, and the reaction mixture is stirred at room temperature for 12-18 hours.

• The reaction is quenched by the addition of brine and filtered through a pad of celite.

• The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude N-tert-butanesulfinyl imine, which can be used in the next step without further purification.

Step 2: Diastereoselective Grignard Addition and Cyclization

• The crude imine from the previous step is dissolved in dry THF (0.2 M) and cooled to -78 °C under a nitrogen atmosphere.

• A solution of a suitable Grignard reagent, such as 4-chlorobutylmagnesium bromide (1.5 eq) in THF, is added dropwise over 30 minutes.

• The reaction is stirred at -78 °C for 3-4 hours.

• The reaction is allowed to warm to room temperature and stirred for an additional 12 hours to facilitate intramolecular cyclization.

• The reaction is quenched with a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

Step 3: Deprotection of the Sulfinyl Group

• The crude product from the previous step is dissolved in methanol (0.2 M).

• A solution of HCl in diethyl ether (3.0 eq, 2 M) is added, and the mixture is stirred at room temperature for 1-2 hours.

• The solvent is removed under reduced pressure, and the residue is partitioned between diethyl ether and a saturated aqueous solution of sodium bicarbonate.

• The aqueous layer is extracted with dichloromethane, and the combined organic layers are dried over anhydrous sodium sulfate and concentrated.

• The crude product is purified by column chromatography on silica gel to afford the desired 2-(4-phenylphenyl)pyrrolidine.

This method is known to provide high yields and excellent diastereoselectivity.

Product	Yield	Diastereomeric Ratio (d.r.)
N-Boc protected intermediate	Typically >80%	Often >95:5
Final Product	Typically >70% (after deprotection)	Enantiomerically pure after chromatography

Biocatalytic Asymmetric Synthesis using Transaminase

Biocatalysis offers a green and highly selective alternative to traditional chemical synthesis. Transaminases (TAs) are enzymes that catalyze the transfer of an amino group from a donor molecule to a ketone acceptor, creating a chiral amine.[2][3]

• Enzyme Selection: The choice of transaminase is paramount. A library of TAs is typically screened to identify an enzyme with high activity and stereoselectivity for the target ketone substrate. Both (R)- and (S)-selective transaminases are available, allowing for access to either enantiomer of the product.

• Amino Donor: Isopropylamine is a commonly used amino donor as its co-product, acetone, is volatile and can be easily removed, helping to drive the reaction equilibrium towards the product.

• Reaction Conditions: The reaction is performed in an aqueous buffer at a specific pH and temperature to ensure optimal enzyme activity and stability.

Caption: Biocatalytic synthesis of 2-(4-phenylphenyl)pyrrolidine using a transaminase.

Step 1: Preparation of the Reaction Mixture

• In a temperature-controlled vessel, prepare a phosphate buffer solution (100 mM, pH 7.5).

• Add the precursor ketone, 4-(4-phenylphenyl)-4-oxobutanal (1.0 eq), to the buffer.

• Add pyridoxal 5'-phosphate (PLP) (1 mM), a crucial cofactor for transaminases.

• Add the amino donor, isopropylamine (10-20 eq).

Step 2: Biocatalytic Transformation

• Add the selected (R)- or (S)-selective transaminase (typically as a lyophilized powder or a cell-free extract).

• Stir the reaction mixture at a controlled temperature (e.g., 30 °C) for 24-48 hours.

• Monitor the reaction progress by HPLC or GC analysis.

Step 3: Product Extraction and Purification

• Once the reaction is complete, adjust the pH of the mixture to >10 with an aqueous solution of NaOH.

• Extract the product with an organic solvent such as ethyl acetate or dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the enantiomerically pure 2-(4-phenylphenyl)pyrrolidine.

The biocatalytic synthesis of the closely related (R)-2-(p-chlorophenyl)pyrrolidine has been reported with excellent results, which can be considered representative for the synthesis of the biphenyl analogue.[4]

Product	Conversion	Isolated Yield	Enantiomeric Excess (ee)
(R)-2-(p-chlorophenyl)pyrrolidine	>99%	84%	>99.5%

Characterization and Data

The structure and purity of the synthesized 2-(4-phenylphenyl)pyrrolidine should be confirmed by standard analytical techniques.

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the biphenyl group and the aliphatic protons of the pyrrolidine ring. The chemical shifts and coupling constants will be characteristic of the structure.
¹³C NMR	Resonances for all carbon atoms in the molecule, including the distinct signals for the biphenyl and pyrrolidine carbons.
Mass Spectrometry	A molecular ion peak corresponding to the exact mass of the compound.
Chiral HPLC/SFC	Separation of the enantiomers to determine the enantiomeric excess of the product.

Applications in Drug Discovery

The 2-(4-phenylphenyl)pyrrolidine scaffold is a privileged structure in medicinal chemistry. Its derivatives have been investigated for a range of therapeutic applications, including as inhibitors of enzymes and as ligands for receptors. The rigid biphenyl moiety can be strategically employed to probe and occupy specific hydrophobic pockets in target proteins, while the pyrrolidine ring provides a key interaction point and a handle for further chemical modification to optimize pharmacokinetic and pharmacodynamic properties.

Conclusion

This technical guide has outlined two powerful and distinct asymmetric synthetic routes to 2-(4-phenylphenyl)pyrrolidine. The diastereoselective Grignard addition to a chiral N-tert-butanesulfinyl imine offers a reliable and high-yielding chemical approach, while the biocatalytic method using a transaminase provides an environmentally friendly and highly enantioselective alternative. The choice of method will depend on the specific requirements of the research, including scale, desired enantiomer, and available resources. Both strategies provide access to this valuable building block, enabling further exploration of its potential in the development of novel therapeutics.

References

• Beilstein Journal of Organic Chemistry. (n.d.). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Recent Advances in the Synthesis of Pyrrolidines. Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Substituted 2-Pyridyl-4-phenylquinolines. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, May 12). Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. Retrieved from [Link]

• DiVA portal. (2017, May 15). Synthesis of substituted pyrrolidines. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Transaminase biocatalysis: optimization and application. Retrieved from [Link]

• YouTube. (2015, November 11). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Recent Advances in the Synthesis of Pyrrolidines. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Total synthesis of phenanthroindolizidine alkaloids via asymmetric deprotonation of N-Boc-pyrrolidine. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Transaminase biocatalysis: optimization and application - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations - PMC [pmc.ncbi.nlm.nih.gov]

The Lynchpin of Modern Asymmetric Synthesis: A Technical Guide to the Mechanism of 2-(Arylphenyl)pyrrolidine Catalysis

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of asymmetric organocatalysis, the development of robust, highly selective, and broadly applicable catalysts is a paramount objective. Among the pantheon of privileged structures, the 2-(diarylmethyl)pyrrolidine scaffold, particularly derivatives like the Hayashi-Jørgensen catalysts, has emerged as a cornerstone of modern synthetic strategy. This technical guide provides an in-depth exploration of the catalytic mechanism of 2-(4-phenylphenyl)pyrrolidine and its analogues. We will dissect the dual modes of activation—enamine and iminium ion catalysis—that underpin their remarkable efficacy. Through a blend of mechanistic elucidation, presentation of quantitative performance data, and detailed experimental protocols, this document aims to equip researchers with the foundational knowledge and practical insights required to effectively leverage these powerful catalysts in their own synthetic endeavors.

Introduction: The Rise of a Privileged Catalytic Scaffold

The quest for enantiomerically pure compounds is a central theme in drug discovery and development, as the stereochemistry of a molecule is inextricably linked to its biological activity. Organocatalysis, the use of small, chiral organic molecules to accelerate chemical reactions, has revolutionized this field by offering a complementary approach to traditional metal- and biocatalysis. Within this domain, proline and its derivatives have been identified as particularly effective catalysts for a wide array of asymmetric transformations.

The 2-(4-phenylphenyl)pyrrolidine framework and its more sterically demanding diarylprolinol silyl ether analogues, often referred to as Hayashi-Jørgensen catalysts, represent a significant evolution from the parent proline structure.[1] These catalysts have demonstrated exceptional activity and stereoselectivity in a multitude of reactions involving carbonyl compounds.[2] Their enhanced performance is largely attributed to the bulky diarylmethylsilyl ether moiety, which provides a highly defined chiral environment, effectively shielding one face of the reactive intermediate and directing the approach of the incoming substrate.[3] This guide will delve into the fundamental mechanisms by which these catalysts orchestrate stereocontrol.

The Dichotomy of Activation: Enamine and Iminium Ion Catalysis

The versatility of 2-(diarylmethyl)pyrrolidine catalysts stems from their ability to activate carbonyl substrates through two distinct, yet complementary, catalytic cycles: enamine and iminium ion catalysis.[2] The choice of pathway is dictated by the nature of the carbonyl substrate—saturated aldehydes and ketones typically undergo enamine catalysis, while α,β-unsaturated aldehydes are activated via iminium ion formation.[2]

Enamine Catalysis: Activating the Nucleophile

In enamine catalysis, the secondary amine of the pyrrolidine catalyst reacts with a saturated aldehyde or ketone to form a nucleophilic enamine intermediate. This process effectively raises the energy of the Highest Occupied Molecular Orbital (HOMO) of the substrate, making it a more potent nucleophile for reaction with a suitable electrophile.[2][4] The stereochemical outcome of the reaction is dictated by the conformation of the enamine, which is sterically controlled by the bulky diarylmethylsilyl ether group.[3]

The generally accepted catalytic cycle for enamine catalysis is depicted below:

Figure 1: Generalized enamine catalytic cycle.

A key feature of this cycle is the regeneration of the catalyst upon hydrolysis of the product-iminium complex, allowing for catalytic turnover. The bulky substituent on the catalyst effectively blocks one face of the enamine, leading to a highly enantioselective attack by the electrophile.[3]

Iminium Ion Catalysis: Activating the Electrophile

When the substrate is an α,β-unsaturated aldehyde, the pyrrolidine catalyst promotes the formation of a positively charged iminium ion. This transformation lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, rendering it a more reactive electrophile for conjugate addition by a nucleophile.[2][4] Similar to enamine catalysis, the stereoselectivity is governed by the steric shielding provided by the catalyst's bulky substituent, which directs the nucleophilic attack to one of the enantiotopic faces of the iminium ion.[2]

The catalytic cycle for iminium ion catalysis is illustrated below:

Figure 2: Generalized iminium ion catalytic cycle.

The hydrolysis of the resulting enamine adduct releases the functionalized aldehyde product and regenerates the catalyst for subsequent cycles. This mode of activation has proven highly effective for a variety of conjugate addition reactions.

Key Asymmetric Transformations and Mechanistic Insights

The dual activation capabilities of 2-(diarylmethyl)pyrrolidine catalysts have been harnessed in a wide range of asymmetric reactions. This section will highlight some of the most significant transformations, providing quantitative data and detailed experimental protocols to illustrate the practical application of these catalysts.

Asymmetric Michael Addition of Aldehydes to Nitroalkenes

A classic example of enamine catalysis is the asymmetric Michael addition of aldehydes to nitroalkenes. This reaction is a powerful tool for the construction of chiral γ-nitro aldehydes, which are versatile synthetic intermediates. The use of diphenylprolinol silyl ethers as catalysts affords the products with excellent diastereoselectivity and enantioselectivity.[3][5]

Table 1: Asymmetric Michael Addition of Propanal to Various Nitroalkenes Catalyzed by (S)-2-(Diphenyl((trimethylsilyl)oxy)methyl)pyrrolidine

Entry	Nitroalkene (R)	Time (h)	Yield (%)	syn:anti	ee (%) [syn]
1	C₆H₅	5	85	94:6	99
2	4-MeO-C₆H₄	12	87	95:5	99
3	4-NO₂-C₆H₄	1	92	93:7	99
4	2-Furyl	1	91	93:7	99
5	n-Butyl	24	75	95:5	99

Data compiled from Hayashi, Y.; Gotoh, H.; Hayashi, T.; Shoji, M. Angew. Chem. Int. Ed. 2005, 44, 4212-4215.[3][6]

The consistently high enantiomeric excesses observed underscore the exceptional stereocontrol exerted by the catalyst. The bulky diphenyl(trimethylsilyloxy)methyl group effectively shields the Re face of the anti-enamine intermediate, directing the nitroalkene to attack the Si face.[3]

Experimental Protocol: Asymmetric Michael Addition of Propanal to (E)-β-Nitrostyrene [3]

• To a solution of (E)-β-nitrostyrene (154 mg, 1.0 mmol) and (S)-2-(diphenyl((trimethylsilyl)oxy)methyl)pyrrolidine (34 mg, 0.1 mmol) in hexane (1.0 mL) at 0 °C, add propanal (0.75 mL, 10 mmol).

• Stir the reaction mixture at 0 °C for 5 hours.

• Quench the reaction by the addition of aqueous 1N HCl.

• Extract the organic materials three times with ethyl acetate.

• Combine the organic phases, dry over Na₂SO₄, concentrate under reduced pressure, and purify by preparative TLC (chloroform) to afford the Michael adduct.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a cornerstone of organic synthesis for the construction of six-membered rings. Diarylprolinol silyl ethers have been successfully employed as organocatalysts for the asymmetric Diels-Alder reaction of α,β-unsaturated aldehydes with dienes, operating through an iminium ion mechanism.[7] The addition of a Brønsted acid co-catalyst is often crucial for achieving high reactivity and selectivity.[7]

Table 2: Asymmetric Diels-Alder Reaction of Cinnamaldehyde with Cyclopentadiene Catalyzed by a Diarylprolinol Silyl Ether

Entry	Catalyst	Additive	Yield (%)	exo:endo	ee (%) [exo]
1	1	CF₃COOH	80	85:15	97
2	1	HClO₄	95	86:14	98
3	2	CF₃COOH	75	80:20	95

Catalyst 1 : (S)-2-[Bis(3,5-bis(trifluoromethyl)phenyl)((triethylsilyl)oxy)methyl]pyrrolidine. Catalyst 2 : (S)-2-(Diphenyl((trimethylsilyl)oxy)methyl)pyrrolidine. Data compiled from Gotoh, H.; Hayashi, Y. Org. Lett. 2007, 9, 2859-2862 and Hayashi, Y.; Samanta, S.; Gotoh, H.; Ishikawa, H. Angew. Chem. Int. Ed. 2008, 47, 6634-6637.[7][8]

The results highlight the dramatic effect of both the catalyst structure and the acid additive on the reaction outcome. The more electron-deficient catalyst 1 generally provides higher yields and selectivities.

Experimental Protocol: Asymmetric Diels-Alder Reaction of Cinnamaldehyde with Cyclopentadiene [7]

• To a solution of (S)-2-[bis(3,5-bis(trifluoromethyl)phenyl)((triethylsilyl)oxy)methyl]pyrrolidine (0.07 mmol) and trifluoroacetic acid (0.14 mmol) in toluene, add cinnamaldehyde (0.7 mmol).

• Add cyclopentadiene (2.1 mmol) to the mixture at room temperature.

• Stir the reaction until completion (monitored by TLC).

• Quench the reaction and work up to isolate the Diels-Alder adduct.

Asymmetric α-Amination of Aldehydes

The direct α-amination of aldehydes provides a straightforward route to chiral α-amino aldehydes, which are valuable building blocks in medicinal chemistry. Diarylprolinol silyl ethers catalyze this transformation with high efficiency and enantioselectivity using azodicarboxylates as the nitrogen source, proceeding via an enamine intermediate.[9]

Table 3: Asymmetric α-Amination of Aldehydes with Dibenzyl Azodicarboxylate (DBAD) Catalyzed by a Diarylprolinol Silyl Ether

Entry	Aldehyde	Time (h)	Yield (%)	ee (%)
1	Propanal	1	95	99
2	Butanal	1	94	99
3	Isovaleraldehyde	2	92	99
4	Cyclohexanecarboxaldehyde	12	85	98

Data compiled from Franzén, J.; Marigo, M.; Fielenbach, D.; Wabnitz, T. C.; Kjærsgaard, A.; Jørgensen, K. A. J. Am. Chem. Soc. 2005, 127, 18296–18304.[9][10]

The catalyst demonstrates broad applicability for the α-amination of various aldehydes, consistently delivering the products in high yields and with excellent enantiocontrol.

Experimental Protocol: Asymmetric α-Amination of Propanal with Dibenzyl Azodicarboxylate (DBAD) [10]

• To a solution of the diarylprolinol silyl ether catalyst (10 mol%) in a suitable solvent (e.g., toluene), add propanal (3.0 equiv.).

• Cool the mixture to the desired temperature (e.g., 0 °C) and add DBAD (1.0 equiv.).

• Stir the reaction mixture until the disappearance of the starting materials (monitored by TLC).

• Purify the crude product by flash column chromatography on silica gel to obtain the α-aminated aldehyde.

Causality in Experimental Design: The Scientist's Perspective

The successful application of 2-(diarylmethyl)pyrrolidine catalysts often hinges on a nuanced understanding of the reaction mechanism and the judicious choice of experimental parameters.

• The Role of the Bulky Silyl Ether: The size and nature of the silyl ether group are critical for achieving high stereoselectivity. A bulkier group, such as triethylsilyl (TES) or tert-butyldimethylsilyl (TBS), can enhance the steric shielding of one face of the reactive intermediate, leading to improved enantiomeric excess.[3] However, an excessively bulky group may retard the reaction rate.[3]

• The Influence of Acid Additives in Iminium Catalysis: In iminium ion-catalyzed reactions like the Diels-Alder, the presence of a Brønsted acid is often essential. The acid facilitates the formation and stabilization of the iminium ion, thereby accelerating the reaction. The choice of acid can significantly impact both the yield and the stereoselectivity.[7][8]

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the stability of the charged intermediates and transition states, thereby affecting the reaction rate and selectivity. For instance, in the Michael addition of nitroalkanes to enals, methanol was found to be the optimal solvent, likely due to its ability to solvate the ionic intermediates.[11]

Conclusion: A Versatile Tool for Asymmetric Synthesis

The 2-(4-phenylphenyl)pyrrolidine scaffold and its diarylprolinol silyl ether derivatives have firmly established themselves as indispensable tools in the field of asymmetric organocatalysis. Their ability to operate through dual activation modes—enamine and iminium ion catalysis—provides a versatile platform for a wide array of stereoselective transformations. A thorough understanding of the underlying mechanisms, as detailed in this guide, empowers researchers to rationally design experiments and unlock the full potential of these remarkable catalysts in the synthesis of complex, enantioenriched molecules. The continued exploration of this privileged scaffold promises to yield even more innovative and powerful catalytic systems in the future.

References

• Hayashi, Y.; Gotoh, H.; Hayashi, T.; Shoji, M. (2005). Diphenylprolinol Silyl Ethers as Efficient Organocatalysts for the Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Angewandte Chemie International Edition, 44(27), 4212-4215. [Link]

• Gotoh, H.; Ishikawa, H.; Hayashi, Y. (2007). Diphenylprolinol Silyl Ether as Catalyst of an Asymmetric, Catalytic, and Direct Michael Reaction of Nitroalkanes with α,β-Unsaturated Aldehydes. Organic Letters, 9(26), 5307-5309. [Link]

• Hayashi, Y. (2022). Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Organic Syntheses, 99, 68-78. [Link]

• Jensen, K. L.; Dickmeiss, G.; Jiang, H.; Albrecht, Ł.; Jørgensen, K. A. (2012). The Diarylprolinol Silyl Ether System: A General Organocatalyst. Accounts of Chemical Research, 45(2), 248-264. [Link]

• Hayashi, Y.; Gotoh, H.; Hayashi, T.; Shoji, M. (2005). Diphenylprolinol silyl ethers as efficient organocatalysts for the asymmetric Michael reaction of aldehydes and nitroalkenes. Angewandte Chemie International Edition, 44(27), 4212-5. [Link]

• Ahrendt, K. A.; Borths, C. J.; MacMillan, D. W. C. (2000). New Strategies for Organic Catalysis: The First Enantioselective Organocatalytic Diels−Alder Reaction. Journal of the American Chemical Society, 122(17), 4243-4244. [Link]

• Gotoh, H.; Hayashi, Y. (2007). Diarylprolinol Silyl Ether as Catalyst of an exo-Selective, Enantioselective Diels−Alder Reaction. Organic Letters, 9(15), 2859-2862. [Link]

• Rawal, V. H.; Huang, Y.; Snyder, S. A. (2002). Enantioselective Diels–Alder reactions catalyzed by hydrogen bonding. Proceedings of the National Academy of Sciences, 99(13), 8466-8469. [Link]

• Hayashi, Y.; Samanta, S.; Gotoh, H.; Ishikawa, H. (2008). Asymmetric Diels-Alder Reactions of α,β-Unsaturated Aldehydes Catalyzed by a Diarylprolinol Silyl Ether Salt in the Presence of Water. Angewandte Chemie International Edition, 47(35), 6634-6637. [Link]

• Franzén, J.; Marigo, M.; Fielenbach, D.; Wabnitz, T. C.; Kjærsgaard, A.; Jørgensen, K. A. (2005). A General Organocatalyst for Direct α-Functionalization of Aldehydes: Stereoselective C−C, C−N, C−F, C−Br, and C−S Bond-Forming Reactions. Scope and Mechanistic Insights. Journal of the American Chemical Society, 127(51), 18296–18304. [Link]

• List, B.; Pojarliev, P.; Biller, W. T.; Martin, H. J. (2002). The Direct Catalytic Asymmetric α-Amination of Aldehydes. Journal of the American Chemical Society, 124(5), 827-833. [Link]

• Brown, S. P.; Brochu, M. P.; Sinz, C. J.; MacMillan, D. W. C. (2003). The Direct and Enantioselective Organocatalytic α-Oxidation of Aldehydes. Journal of the American Chemical Society, 125(36), 10808-10809. [Link]

• Northrup, A. B.; MacMillan, D. W. C. (2002). The First Direct and Enantioselective Cross-Aldol Reaction: A Highly Enantioselective Organocatalytic Approach to the Synthesis of anti-1,2-Diols. Journal of the American Chemical Society, 124(11), 2458-2460. [Link]

• Marigo, M.; Wabnitz, T. C.; Fielenbach, D.; Jørgensen, K. A. (2005). Enantioselective Organocatalyzed α-Sulfenylation of Aldehydes. Angewandte Chemie International Edition, 44(5), 794-797. [Link]

• Halland, N.; Braunton, A.; Bachmann, S.; Marigo, M.; Jørgensen, K. A. (2004). Direct Organocatalytic Asymmetric α-Chlorination of Aldehydes. Journal of the American Chemical Society, 126(15), 4790-4791. [Link]

• Brochu, M. P.; Brown, S. P.; MacMillan, D. W. C. (2004). Direct and Enantioselective Organocatalytic α-Chlorination of Aldehydes. Journal of the American Chemical Society, 126(13), 4108-4109. [Link]

• Hayashi, Y.; Gotoh, H.; Hayashi, T.; Shoji, M. (2005). Diphenylprolinol silyl ethers as efficient organocatalysts for the asymmetric Michael reaction of aldehydes and nitroalkenes. Angewandte Chemie (International ed. in English), 44(27), 4212-5. [Link]

• Franzén, J.; Marigo, M.; Fielenbach, D.; Wabnitz, T. C.; Kjærsgaard, A.; Jørgensen, K. A. (2005). A general organocatalyst for direct alpha-functionalization of aldehydes: stereoselective C-C, C-N, C-F, C-Br, and C-S bond-forming reactions. Scope and mechanistic insights. Journal of the American Chemical Society, 127(51), 18296-304. [Link]

• Jørgensen, K. A. (2005). A general organocatalyst for direct alpha-functionalization of aldehydes: stereoselective C-C, C-N, C-F, C-Br, and C-S bond-forming reactions. Scope and mechanistic insights. Journal of the American Chemical Society, 127(51), 18296-304. [Link]

• Tang, Z.; Yang, Z.-H.; Chen, X.-H.; Cun, L.-F.; Mi, A.-Q.; Jiang, Y.-Z.; Gong, L.-Z. (2005). A highly efficient organocatalyst for direct aldol reactions of ketones with aldehydes. Journal of the American Chemical Society, 127(25), 9285-9. [Link]

• Peelen, T. J.; Chi, Y.; Gellman, S. H. (2005). Enantioselective organocatalytic Michael additions of aldehydes to enones with imidazolidinones: cocatalyst effects and evidence for an enamine intermediate. Journal of the American Chemical Society, 127(33), 11598-9. [Link]

• Chem-Station. (2015). Hayashi-Jørgensen Catalyst. Chem-Station International Edition. [Link]

Sources

• 1. Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. orgsyn.org [orgsyn.org]
• 3. ykbsc.chem.tohoku.ac.jp [ykbsc.chem.tohoku.ac.jp]
• 4. pubs.acs.org [pubs.acs.org]
• 5. keio.elsevierpure.com [keio.elsevierpure.com]
• 6. Diphenylprolinol silyl ethers as efficient organocatalysts for the asymmetric Michael reaction of aldehydes and nitroalkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Asymmetric Diels-Alder Reactions of α,β-Unsaturated Aldehydes Catalyzed by a Diarylprolinol Silyl Ether Salt in the Presence of Water [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A general organocatalyst for direct alpha-functionalization of aldehydes: stereoselective C-C, C-N, C-F, C-Br, and C-S bond-forming reactions. Scope and mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Diphenylprolinol Silyl Ether as Catalyst of an Asymmetric, Catalytic, and Direct Michael Reaction of Nitroalkanes with α,β-Unsaturated Aldehydes [organic-chemistry.org]

The Pyrrolidine Scaffold: A Structural and Strategic Overview

An In-Depth Technical Guide to the Biological Activity of Substituted Pyrrolidines

This guide provides a comprehensive exploration of the substituted pyrrolidine scaffold, a cornerstone in modern medicinal chemistry. We will dissect the structural nuances that make this five-membered heterocycle a "privileged" scaffold and navigate through its diverse applications across multiple therapeutic areas. This document is intended for researchers, scientists, and drug development professionals, offering not just data, but the strategic rationale behind the experimental design and validation of these potent molecules.

The pyrrolidine ring, a saturated heterocycle also known as tetrahydropyrrole, is a fundamental structural motif found in a vast array of natural products, alkaloids, and synthetic drugs.[1][2] Its prevalence is not coincidental but is rooted in a unique combination of structural and physicochemical properties that make it exceptionally valuable for drug design.

• Three-Dimensionality as a Pharmacophore: Unlike flat, aromatic rings, the sp³-hybridized carbons of the pyrrolidine ring create a non-planar, puckered conformation.[3][4] This "pseudo-rotation" allows for a three-dimensional exploration of pharmacophore space, enabling more specific and high-affinity interactions with the complex topologies of biological targets like enzyme active sites and receptor binding pockets.[4]

• Stereochemical Complexity: The carbons of the pyrrolidine ring can be stereogenic centers. The spatial orientation of substituents is critical, as different stereoisomers can exhibit dramatically different biological activities and binding modes with enantioselective proteins.[3][4] This provides a powerful tool for medicinal chemists to fine-tune potency and selectivity.

• Physicochemical Properties: The nitrogen atom in the ring can act as a hydrogen bond acceptor and, when protonated, a hydrogen bond donor. This feature, combined with the overall scaffold, can improve aqueous solubility and other pharmacokinetic properties, which is a common challenge in drug development.[5]

• Natural Precedent: The pyrrolidine core is central to the amino acid proline, a key component of proteins, and is found in numerous potent natural alkaloids such as nicotine and hygrine.[2][6] Nature's extensive use of this scaffold provides a validated starting point for the design of novel therapeutics.

This combination of features has led to the successful development of numerous FDA-approved drugs containing the pyrrolidine moiety, including the antihypertensive Captopril, the antibiotic Clindamycin, and the nootropic Aniracetam.[6][7]

Key Therapeutic Arenas and Mechanisms of Action

The versatility of the substituted pyrrolidine scaffold is evident in the breadth of its biological activities. Below, we explore several key therapeutic areas where these compounds have made a significant impact.

Anticancer Activity: Targeting Malignancy on Multiple Fronts

Substituted pyrrolidines have been successfully developed as anticancer agents that operate through diverse mechanisms, from direct enzyme inhibition to the disruption of critical signaling pathways.[1][8]

Mechanism Focus: Chemokine Receptor Antagonism

One of the most compelling strategies in oncology is the inhibition of cancer cell metastasis. The chemokine receptor CXCR4 is a key player in this process, as its activation by the ligand CXCL12 promotes cell migration and invasion.[1][7] Pyrrolidine-containing derivatives have been designed as potent CXCR4 antagonists.

A notable example is a compound identified by Li et al. (2020), which incorporates pyridine, piperazine, and pyrimidine moieties alongside the core pyrrolidine ring.[1][7] This molecule demonstrated a strong binding affinity to the CXCR4 receptor and effectively inhibited the downstream signaling cascade initiated by CXCL12, specifically the flux of cytosolic calcium.[1][7] The causality here is direct: by blocking the receptor, the pyrrolidine antagonist prevents the intracellular signal that drives the cellular machinery of metastasis.

Data Presentation: Anticancer Activity of Pyrrolidine Derivatives

Compound Class	Target/Mechanism	Example Compound	Potency (IC₅₀ / Kᵢ)	Cell Line/Assay	Citation
CXCR4 Antagonist	CXCR4 Receptor Binding	Compound 26	IC₅₀ = 79 nM	CXCR4 Binding Assay	[1][7]
CXCR4 Antagonist	CXCL12-induced Ca²⁺ Flux	Compound 26	IC₅₀ = 0.25 nM	Calcium Flux Assay	[1][7]
MDM2-p53 Inhibitor	MDM2-p53 Interaction	6-Cl substituted Compound 41	Kᵢ = 0.24 ± 0.06 µM	p53 Degradation Assay	[1]
Copper Complex	Cytotoxicity	Copper complex 37a	IC₅₀ = 0.99 ± 0.09 µM	SW480 Cancer Cells	[1]
Standard of Care	DNA Alkylating Agent	Cisplatin	IC₅₀ = 3.5 ± 0.3 µM	SW480 Cancer Cells	[1]

Signaling Pathway Visualization: CXCR4 Antagonism

Caption: CXCR4 signaling pathway and point of inhibition.

Antiviral Activity: Barring Viral Entry

The same CXCR4 receptor targeted in cancer is also a critical co-receptor for HIV entry into host cells.[7] This dual relevance makes pyrrolidine-based CXCR4 antagonists valuable candidates for antiviral therapies. The principle is identical to that in cancer: by occupying the binding site on the host cell receptor, the drug prevents the virus from docking and initiating infection. This highlights an efficient drug development paradigm where a well-validated target can be leveraged across different diseases. Pyrrolidine derivatives represent one of the largest groups of antiviral drugs.[6]

CNS Activity: Modulating Neurological Function

The pyrrolidine scaffold is the foundation for the racetam class of drugs, such as Aniracetam, which are known for their cognitive-enhancing properties.[2] More recently, research has focused on developing substituted pyrrolidines as selective modulators for specific neurotransmitter receptors. For instance, 3-pyrrolidine-indole derivatives are being investigated as selective 5-HT2A receptor modulators for the potential treatment of mental health disorders.[9][10] Furthermore, pyrrolidine derivatives have been designed as acetylcholinesterase inhibitors, a key strategy in managing the symptoms of Alzheimer's disease.[1]

Metabolic Diseases: Enzyme Inhibition through Molecular Mimicry

Polyhydroxylated pyrrolidines, also known as aza-sugars, are powerful tools for managing metabolic diseases like diabetes.[3] These molecules act as mimics of the natural carbohydrate substrates of enzymes involved in glucose metabolism.[3]

Mechanism Focus: Dual-Target Enzyme Inhibition

A sophisticated approach involves designing a single molecule that can inhibit multiple enzymes in a disease pathway. Researchers have developed polyhydroxylated pyrrolidines derived from D-glucose and D-galactose that act as dual-target inhibitors of α-glucosidase (AG) and aldose reductase (ALR2).[1][3] By inhibiting α-glucosidase, these compounds slow the digestion of carbohydrates, reducing the post-meal spike in blood glucose. Simultaneously, inhibiting aldose reductase helps to prevent long-term diabetic complications. This dual-action approach, achieved through clever molecular design that mimics the transition state of carbohydrate processing, represents a highly efficient therapeutic strategy.[3]

A Practical Guide to a Pyrrolidine-Based Drug Discovery Project

This section transitions from the theoretical to the practical, outlining the strategic workflow and validated protocols essential for a successful research program focused on substituted pyrrolidines.

Designing a Screening and Development Workflow

A logical, phased approach is critical to efficiently identify and advance drug candidates while minimizing wasted resources. The workflow described below is a self-validating system, where each stage provides the necessary confidence to proceed to the next.

Experimental Workflow Visualization: Drug Discovery Cascade

Caption: A typical drug discovery workflow for pyrrolidine analogs.

Causality Behind the Workflow:

• Library Synthesis: We begin by creating a diverse library of substituted pyrrolidines. The choice of synthesis (e.g., 1,3-dipolar cycloaddition) is key; it must be robust and versatile to allow for varied substitutions, which is essential for exploring the structure-activity relationship (SAR).

• Primary Screening: A high-throughput screen is employed to rapidly test the entire library against the biological target at a single concentration. The goal is efficiency: quickly identify compounds with any level of desired activity ("hits").

• Hit Validation: This is a critical quality control step. Hits are re-tested in dose-response format to confirm their activity and determine potency (e.g., IC₅₀). An orthogonal assay (a different method measuring the same biological endpoint) is used to rule out artifacts from the primary screen. This ensures we are pursuing genuine activity.

• Lead Optimization: The most promising validated hits ("leads") undergo iterative chemical modification. Guided by SAR, chemists synthesize new analogs to improve potency, selectivity, and drug-like properties.

• In Vitro ADME/Tox: Before moving to expensive in vivo models, we assess the compound's absorption, distribution, metabolism, excretion (ADME), and toxicity properties in vitro. This step is crucial for predicting how the drug will behave in a whole organism.

• In Vivo Efficacy: The final step before clinical development is to test the optimized candidate in a relevant animal model of the disease to demonstrate that it works in a living system.

Experimental Protocol: Synthesis of a Spiropyrrolidine-Oxindole Derivative

This protocol describes a 1,3-dipolar cycloaddition reaction, a powerful and convergent method for constructing the pyrrolidine ring, often used to create complex, biologically active molecules.[11]

Objective: To synthesize a spirooxindole-pyrrolidine derivative via a three-component reaction.

Materials:

• Isatin (1.0 mmol)

• Sarcosine (1.2 mmol)

• Dipolarophile (e.g., an activated alkene, 1.0 mmol)

• Methanol (10 mL)

• Magnetic stirrer and hotplate

• Round-bottom flask with reflux condenser

• Thin Layer Chromatography (TLC) plate and chamber

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a 25 mL round-bottom flask, add Isatin (1.0 mmol), Sarcosine (1.2 mmol), and 10 mL of methanol.

  • Rationale: Methanol is a common polar protic solvent that effectively dissolves the reactants. Sarcosine serves as the precursor for the azomethine ylide, the key 1,3-dipole.

• Ylide Generation: Stir the mixture at room temperature for 10 minutes. An azomethine ylide is generated in situ from the condensation of isatin and sarcosine, with subsequent decarboxylation.

  • Rationale: The in situ generation is efficient as it avoids the isolation of a potentially unstable intermediate. The reaction proceeds via a decarboxylative route.[11]

• Cycloaddition: Add the dipolarophile (1.0 mmol) to the reaction mixture.

  • Rationale: The dipolarophile is the "trap" for the transiently generated azomethine ylide. The [3+2] cycloaddition between these two components forms the five-membered pyrrolidine ring.

• Reaction Progression: Attach the reflux condenser and heat the mixture to reflux (approx. 65°C). Monitor the reaction progress by TLC (e.g., using a 7:3 hexane:ethyl acetate mobile phase).

  • Rationale: Heating provides the activation energy needed for the cycloaddition. TLC is a rapid and essential technique to visually track the consumption of starting materials and the formation of the product.

• Workup and Purification: Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator. The resulting crude residue is then purified by silica gel column chromatography.

  • Rationale: This is a standard procedure to remove the solvent and isolate the desired product from unreacted starting materials and any side products. The choice of eluent for chromatography is determined by the polarity of the product, guided by the initial TLC analysis.

Experimental Protocol: In Vitro α-Glucosidase Inhibition Assay

This protocol provides a self-validating system to quantify the inhibitory potential of a substituted pyrrolidine against α-glucosidase, a key enzyme in diabetes.

Objective: To determine the IC₅₀ value of a test compound against yeast α-glucosidase.

Materials:

• Yeast α-glucosidase solution (in phosphate buffer, pH 6.8)

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) substrate solution

• Test compound (substituted pyrrolidine) dissolved in DMSO, serially diluted

• Acarbose (positive control inhibitor)

• Phosphate buffer (100 mM, pH 6.8)

• Sodium carbonate (Na₂CO₃) solution (0.1 M)

• 96-well microplate

• Microplate reader (absorbance at 405 nm)

Procedure:

• Plate Setup: In a 96-well plate, add 50 µL of phosphate buffer to all wells.

• Controls and Test Compounds:

  • Blank Control: Add 10 µL of DMSO.

  • Negative Control (100% Activity): Add 10 µL of DMSO.

  • Positive Control: Add 10 µL of Acarbose solution at various concentrations.

  • Test Compound: Add 10 µL of the serially diluted test compound solutions.

  • Rationale: Including these controls is non-negotiable for a valid experiment. The blank corrects for background absorbance. The negative control defines the maximum enzyme activity. The positive control (Acarbose) validates that the assay can detect inhibition.

• Enzyme Addition: Add 20 µL of the α-glucosidase solution to all wells except the blank. Mix gently and pre-incubate at 37°C for 10 minutes.

  • Rationale: Pre-incubation allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Initiate Reaction: Add 20 µL of the pNPG substrate solution to all wells to start the reaction.

  • Rationale: pNPG is a chromogenic substrate. When cleaved by α-glucosidase, it releases p-nitrophenol, which is yellow and absorbs light at 405 nm. The rate of color formation is directly proportional to enzyme activity.

• Incubation: Incubate the plate at 37°C for 20 minutes.

• Stop Reaction: Add 50 µL of 0.1 M Na₂CO₃ solution to all wells to stop the reaction.

  • Rationale: The basic sodium carbonate solution denatures the enzyme, halting the reaction simultaneously in all wells, and enhances the color of the p-nitrophenol product.

• Data Acquisition: Measure the absorbance of each well at 405 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank from all other readings.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (Abs_test / Abs_neg_control)] * 100.

  • Plot the % Inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration at which 50% of the enzyme activity is inhibited).

Conclusion and Future Directions

The substituted pyrrolidine is undeniably a scaffold of immense power and proven clinical success. Its inherent three-dimensionality, stereochemical versatility, and favorable physicochemical properties ensure its continued prominence in drug discovery.[3][4] Future research will likely focus on several exciting avenues:

• Multi-Target Agents: As demonstrated with dual α-glucosidase/aldose reductase inhibitors, designing single pyrrolidine-based molecules to modulate multiple targets in a disease network is a promising strategy for enhancing efficacy and overcoming resistance.[12][13]

• Stereoselective Synthesis: Advances in asymmetric synthesis will enable more precise and efficient creation of specific stereoisomers, allowing for a more refined exploration of the structure-activity relationship and the development of highly selective drugs.[6][14]

• Novel Biological Targets: As our understanding of disease biology grows, the pyrrolidine scaffold will undoubtedly be applied to novel and challenging targets, continuing its legacy as a versatile tool in the development of new medicines.

This guide has aimed to provide not only a summary of the biological activities of substituted pyrrolidines but also a framework for the strategic thinking and rigorous experimental validation required to translate these fascinating molecules into impactful therapeutics.

References

[1] Alpan, A. S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology, 14, 1246690. [Link] [6] Kuranova, E., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 25(11), 11158. [Link] [7] Alpan, A. S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. PubMed Central, 14, 1246690. [Link] [2] Wikipedia contributors. (2023). Pyrrolidine. Wikipedia. [Link] Reddy, P. V., & P, R. (2024). Total Synthesis of Okeaniamide A. Organic Letters. [Link] [3] Raimondi, M. V., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry, 380(5), 33. [Link] [15] El-Sayed, M. A., et al. (2022). Pyrrolizines: natural and synthetic derivatives with diverse biological activities. RSC Advances, 12(41), 26915-26937. [Link] ResearchGate. (2023). FDA-approved pyrrolidine-containing drugs in 2022. [Link] [4] Raimondi, M. V., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. IRIS Unipa. [Link] [9] Mindset Pharma Inc. (2021). 3-Pyrrolidine-indole Derivatives as 5-HT2-Selective Receptor Modulators for the Potential Treatment of Mental Disorders. PubMed Central. [Link] [14] Organic Chemistry Portal. (2023). Pyrrolidine synthesis. [Link] [13] Taylor & Francis Online. (2023). Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents. [Link] [10] Mindset Pharma Inc. (2024). Novel 3-Pyrrolidineindole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis and Mental Illnesses Such as Depression and Post-Traumatic Stress Disorder. PubMed Central. [Link] [11] Al-Adiwish, W. M., et al. (2018). Facial Regioselective Synthesis of Novel Bioactive Spiropyrrolidine/Pyrrolizine-Oxindole Derivatives via a Three Components Reaction as Potential Antimicrobial Agents. Molecules, 23(12), 3122. [Link] [8] ResearchGate. (2023). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). [Link]

Sources

• 1. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 2. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iris.unipa.it [iris.unipa.it]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 3-Pyrrolidine-indole Derivatives as 5-HT2-Selective Receptor Modulators for the Potential Treatment of Mental Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel 3-Pyrrolidineindole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis and Mental Illnesses Such as Depression and Post-Traumatic Stress Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Facial Regioselective Synthesis of Novel Bioactive Spiropyrrolidine/Pyrrolizine-Oxindole Derivatives via a Three Components Reaction as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. organic-chemistry.org [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]

The Advent of Diarylprolinol Ether Catalysts: A Technical Guide to Their Discovery, Mechanism, and Application in Asymmetric Synthesis

In the landscape of modern organic chemistry, the pursuit of stereochemical control is a paramount objective. The ability to selectively synthesize one enantiomer of a chiral molecule is critical in fields ranging from materials science to, most notably, drug development, where the physiological effects of stereoisomers can differ dramatically. For years, this control was primarily the domain of metal-based catalysts and chiral auxiliaries. However, the turn of the 21st century witnessed the resurgence of a powerful and elegant alternative: organocatalysis. This field, which utilizes small, purely organic molecules to accelerate and control chemical reactions, has revolutionized asymmetric synthesis.

Within this paradigm, the discovery and development of diarylprolinol ether catalysts stand as a landmark achievement. These robust and highly efficient catalysts, pioneered independently by the research groups of Yujiro Hayashi and Karl Anker Jørgensen around 2005, have provided chemists with a versatile tool for a vast array of enantioselective transformations.[1][2] This in-depth technical guide explores the history, mechanistic underpinnings, and practical application of these remarkable catalysts, offering researchers and drug development professionals a comprehensive understanding of their power and utility.

From Proline to Precision: The Genesis of Diarylprolinol Silyl Ethers

The story of diarylprolinol ether catalysts begins with their simpler predecessor, the amino acid L-proline. Proline was recognized as a competent organocatalyst, capable of activating carbonyl compounds through the formation of enamine and iminium ion intermediates. However, its application was often hampered by issues of solubility and modest catalytic activity, frequently requiring high catalyst loadings.

A significant breakthrough came with the realization that modifying the proline scaffold could dramatically enhance its catalytic prowess. The Hayashi and Jørgensen groups independently converged on a similar design: the silylation of a diarylprolinol derivative.[1] The introduction of a bulky trialkylsilyl ether group onto the hydroxyl moiety of a diarylprolinol had a profound impact. This structural modification not only improved the catalyst's solubility in common organic solvents but also significantly boosted its reactivity and stereoselectivity.[1]

The seminal reports from these groups showcased the remarkable efficacy of these new catalysts in the asymmetric Michael addition of aldehydes to nitroalkenes, a challenging but synthetically valuable carbon-carbon bond-forming reaction.[1][3] The catalysts, often referred to as Hayashi-Jørgensen catalysts, delivered the desired products in high yields and with excellent enantioselectivities, often exceeding 99% ee.[1] This initial success opened the floodgates for the application of diarylprolinol silyl ethers in a wide range of other asymmetric transformations, solidifying their status as a privileged class of organocatalysts.[4][5]

The Dual Modes of Activation: A Mechanistic Deep Dive

The remarkable versatility of diarylprolinol ether catalysts stems from their ability to operate through two distinct modes of activation: enamine catalysis and iminium ion catalysis . This duality allows them to mediate a broad spectrum of reactions, transforming both nucleophilic and electrophilic partners with high stereocontrol.[4]

Enamine Catalysis: Activating the Nucleophile

In enamine catalysis, the secondary amine of the diarylprolinol ether catalyst reacts with a carbonyl compound, typically an aldehyde, to form a chiral enamine intermediate. This process raises the Highest Occupied Molecular Orbital (HOMO) of the substrate, rendering the α-carbon nucleophilic. The bulky diaryl(silyloxy)methyl group of the catalyst then effectively shields one face of the enamine, directing the approach of an incoming electrophile to the opposite face, thereby establishing the desired stereochemistry.

Caption: Enamine Catalysis Workflow.

Iminium Ion Catalysis: Activating the Electrophile

Conversely, in iminium ion catalysis, the diarylprolinol ether catalyst reacts with an α,β-unsaturated aldehyde to form a chiral iminium ion. This transformation lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, enhancing its electrophilicity at the β-carbon. The bulky catalyst framework again dictates the stereochemical outcome by shielding one face of the iminium ion, guiding the conjugate addition of a nucleophile to the exposed face.

Sources

• 1. ykbsc.chem.tohoku.ac.jp [ykbsc.chem.tohoku.ac.jp]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Asymmetric cycloaddition reactions catalysed by diarylprolinol silyl ethers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

The Pyrrolidine Scaffold: A Cornerstone of Modern Drug Discovery

A Technical Guide for Researchers and Drug Development Professionals

Abstract

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, stands as a privileged scaffold in medicinal chemistry. Its unique stereochemical and conformational properties, conferred by its sp³-hybridized carbon atoms and non-planar structure, allow for a thorough exploration of chemical space, leading to the development of potent and selective therapeutic agents.[1] This guide provides an in-depth exploration of the pyrrolidine scaffold's therapeutic applications, delving into its significance in drug design, key mechanistic insights across various disease areas, and practical, field-proven experimental methodologies. Our objective is to equip researchers, scientists, and drug development professionals with a comprehensive resource to leverage the full potential of this versatile chemical entity.

The Strategic Advantage of the Pyrrolidine Scaffold in Drug Design

The prevalence of the pyrrolidine motif in both natural products and FDA-approved drugs underscores its significance in medicinal chemistry.[2] Unlike flat, aromatic systems, the puckered conformation of the pyrrolidine ring provides a three-dimensional framework that can be strategically manipulated to optimize interactions with biological targets.[1]

Several key features contribute to the therapeutic success of pyrrolidine-containing compounds:

• Stereochemical Complexity: The chiral centers inherent to substituted pyrrolidines allow for the synthesis of stereoisomers with distinct pharmacological profiles. This stereoisomeric diversity is crucial for achieving target selectivity and minimizing off-target effects.[1]

• Conformational Flexibility and Constraint: The pyrrolidine ring exists in a dynamic equilibrium of "envelope" and "twisted" conformations. Substituents on the ring can influence this equilibrium, allowing for the design of molecules with a preferred conformation for optimal binding to a target protein.[1] This conformational control is a powerful tool in structure-activity relationship (SAR) studies.

• Improved Physicochemical Properties: The incorporation of a pyrrolidine scaffold can favorably modulate a molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are critical for drug-likeness and in vivo efficacy.[1]

• Vectorial Presentation of Substituents: The defined geometry of the pyrrolidine ring allows for the precise spatial orientation of functional groups, enabling them to engage with specific binding pockets on a target protein with high affinity and specificity.

Therapeutic Applications Across Key Disease Areas

The versatility of the pyrrolidine scaffold is evident in its wide range of therapeutic applications, spanning oncology, infectious diseases, central nervous system disorders, and metabolic diseases.

Oncology: Targeting Cancer's Core Machinery

Pyrrolidine-containing compounds have emerged as potent anticancer agents by targeting various hallmarks of cancer.

2.1.1. Case Study: Inhibition of Histone Deacetylases (HDACs) and Prohibitin 2 (PHB2)

Certain spiro[pyrrolidine-3,3'-oxindoles] have demonstrated dual inhibitory activity against HDAC2 and PHB2, enzymes implicated in breast cancer progression.[1] HDAC2 is crucial for epigenetic regulation, and its inhibition can lead to the re-expression of tumor suppressor genes.[1] PHB2 is involved in transcriptional repression and potentiates the inhibitory effects of anti-estrogens.[1] The dual targeting of these pathways represents a promising strategy for overcoming drug resistance.

Signaling Pathway: Dual Inhibition of HDAC2 and PHB2 in Breast Cancer

Caption: Dual inhibition of HDAC2 and PHB2 by spiro[pyrrolidine-3,3'-oxindoles] promotes apoptosis in breast cancer cells.

2.1.2. Case Study: Antagonism of CXCR4 in Cancer Metastasis

The chemokine receptor CXCR4 plays a pivotal role in cancer metastasis.[2] Pyrrolidine-based CXCR4 antagonists have been developed that effectively block the binding of its ligand, CXCL12, thereby inhibiting cancer cell migration and invasion.[2]

Experimental Workflow: Evaluating a CXCR4 Antagonist

Caption: A typical workflow for the preclinical evaluation of a novel pyrrolidine-based CXCR4 antagonist.

Infectious Diseases: A Scaffold for Novel Antimicrobials

The pyrrolidine core is present in several natural and synthetic antimicrobial agents.

2.2.1. Antibacterial Activity

Pyrrolidine derivatives have been shown to possess significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria.[2][3] For instance, certain pyrrolidine-thiazole derivatives have demonstrated potent activity against Bacillus cereus and Staphylococcus aureus.[2]

2.2.2. Antiviral Activity: Targeting Hepatitis C Virus (HCV)

A significant number of approved drugs for the treatment of Hepatitis C Virus (HCV) infection incorporate a pyrrolidine scaffold.[4][5] These drugs often act as inhibitors of the HCV NS3/4A serine protease, an enzyme essential for viral replication.[5] Examples include Asunaprevir and Grazoprevir.[4]

Central Nervous System (CNS) Disorders

The ability of pyrrolidine-containing molecules to cross the blood-brain barrier has made them attractive candidates for treating CNS disorders.

2.3.1. Anticonvulsant Activity

Pyrrolidine-2,5-dione derivatives have been extensively investigated for their anticonvulsant properties.[1][2] These compounds have shown efficacy in animal models of epilepsy, such as the maximal electroshock (MES) and 6 Hz tests.[1][2]

2.3.2. Neurodegenerative Diseases

Pyrrolidine derivatives are being explored for the treatment of neurodegenerative diseases like Alzheimer's. Aniracetam, a pyrrolidinone-containing nootropic, is one such example.[2]

Metabolic Diseases: Modulating Key Metabolic Pathways

2.4.1. Antidiabetic Activity

Polyhydroxylated pyrrolidines, also known as aza-sugars, are potent inhibitors of glycosidases and aldose reductase, enzymes involved in carbohydrate metabolism and diabetic complications.[1] By inhibiting these enzymes, these compounds can help control blood glucose levels. For example, certain polyhydroxylated pyrrolidines have shown promising inhibitory activity against α-glucosidase (AG) and aldose reductase (ALR2).[1]

Quantitative Data: Inhibitory Activity of Pyrrolidine Derivatives

Compound Class	Target	IC50 / % Inhibition	Disease Area	Reference
Spiro[pyrrolidine-3,3'-oxindoles]	HDAC2 & PHB2	EC50: 3.53 - 6.00 µM	Breast Cancer	[1]
Pyrrolidine-based CXCR4 Antagonist	CXCR4	IC50: 79 nM (binding), 0.25 nM (Ca2+ flux)	Cancer Metastasis	[2]
Polyhydroxylated Pyrrolidines	Aldose Reductase (ALR2)	57% inhibition	Diabetes	[2][6]
Pyrrolidine Sulfonamides	Dipeptidyl Peptidase-IV (DPP-IV)	IC50: 11.32 µM	Diabetes	[6]
(R,R)-9 (GRP40 Agonist)	GPR40	0.11 µM (human), 0.054 µM (mouse)	Type 2 Diabetes	[1]
3-(3-methylthiophen-2-yl)-pyrrolidine-2,5-dione	MES-induced seizures	ED50: 62.14 mg/kg	Epilepsy	[2][6]

Experimental Protocols: A Practical Guide

The following protocols provide a framework for the synthesis and biological evaluation of pyrrolidine-containing compounds, grounded in established methodologies.

Synthesis of a Pyrrolidine-2,5-dione Derivative

This protocol describes a general method for the synthesis of 1,3-disubstituted pyrrolidine-2,5-diones, which have shown promise as anticonvulsant agents.[1]

Objective: To synthesize a library of 1,3-disubstituted pyrrolidine-2,5-diones for anticonvulsant screening.

Materials:

• Appropriately substituted succinic acid derivatives

• Aminoacetic acid

• High-boiling point solvent (e.g., diphenyl ether)

• Heating mantle with a stirrer

• Round-bottom flask and condenser

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a round-bottom flask, combine the succinic acid derivative (1.0 eq) and aminoacetic acid (1.1 eq).

• Heating: Heat the reaction mixture to 180 °C for 1 hour with constant stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using an appropriate solvent gradient.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Causality Behind Experimental Choices:

• High Temperature: The reaction is a condensation reaction that requires thermal energy to drive off water and facilitate ring closure.

• Aminoacetic Acid: This serves as the nitrogen source for the pyrrolidine-2,5-dione ring.

• Aqueous Workup: The wash with sodium bicarbonate is to remove any unreacted acidic starting materials.

• Chromatography: This is a standard and effective method for purifying organic compounds based on their polarity.

In Vitro Evaluation of α-Glucosidase Inhibition

This protocol outlines a colorimetric assay to screen for α-glucosidase inhibitors, relevant for identifying potential antidiabetic agents.

Objective: To determine the in vitro α-glucosidase inhibitory activity of synthesized polyhydroxylated pyrrolidine derivatives.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) as a substrate

• Phosphate buffer (pH 6.8)

• Test compounds (polyhydroxylated pyrrolidines) dissolved in a suitable solvent (e.g., DMSO)

• Acarbose as a positive control

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents: Prepare solutions of α-glucosidase, pNPG, and test compounds in phosphate buffer.

• Assay Setup: In a 96-well plate, add 50 µL of phosphate buffer, 10 µL of the test compound solution at various concentrations, and 20 µL of the α-glucosidase solution.

• Pre-incubation: Incubate the plate at 37 °C for 15 minutes.

• Initiation of Reaction: Add 20 µL of the pNPG solution to each well to start the reaction.

• Incubation: Incubate the plate at 37 °C for 20 minutes.

• Termination of Reaction: Stop the reaction by adding 50 µL of 0.1 M Na₂CO₃.

• Measurement: Measure the absorbance at 405 nm using a microplate reader. The amount of p-nitrophenol released is proportional to the enzyme activity.

• Calculation: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

Self-Validating System:

• Positive Control (Acarbose): The inclusion of a known α-glucosidase inhibitor validates that the assay is performing correctly.

• Negative Control (Solvent): A control with the solvent used to dissolve the test compounds ensures that the solvent itself does not interfere with the assay.

• Blank: A blank containing all reagents except the enzyme is used to subtract any background absorbance.

Conclusion and Future Perspectives

The pyrrolidine scaffold continues to be a highly fruitful starting point for the design and discovery of new therapeutic agents.[2] Its inherent three-dimensionality and stereochemical richness provide medicinal chemists with a powerful platform to develop drugs with improved potency, selectivity, and pharmacokinetic properties. Future research will likely focus on the development of novel synthetic methodologies to access increasingly complex and diverse pyrrolidine derivatives. Furthermore, the integration of computational modeling and structure-based drug design will undoubtedly accelerate the identification of novel pyrrolidine-based drug candidates for a wide array of diseases. The continued exploration of this remarkable scaffold holds immense promise for addressing unmet medical needs and advancing human health.

References

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(23), 7236. [Link]

• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1234567. [Link]

• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology, 14, 1234567. [Link]

• Galkina, O. V., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(19), 6543. [Link]

• FDA-approved pyrrolidine-containing drugs in 2022. (2023). ResearchGate. [Link]

• Recent Advances in the Synthesis of Pyrrolidines. (2023). ResearchGate. [Link]

• Synthesis, Docking and Biological Evaluation of New Series of Pyrrolidine Derivatives as Potent Antibacterial Agents. (2024). ResearchGate. [Link]

• Synthesis and In Vitro Anticancer Activity of Pyrrolidone Derivatives Bearing 3,4,5-Trimethoxyphenyl Moiety as a Promising Anticancer Scaffold. (2024). MDPI. [Link]

• Therapeutic potential of pyrrole and pyrrolidine analogs: an update. (2022). Journal of Molecular Structure, 1246, 131168. [Link]

• Pyrrolidine-2,3-diones: heterocyclic scaffolds that inhibit and eradicate S. aureus biofilms. (2024). RSC Medicinal Chemistry. [Link]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]

The Advent of Asymmetric Aminocatalysis: A Technical Guide to Pyrrolidine Catalysts

Introduction: A Paradigm Shift in Asymmetric Synthesis

For decades, the synthesis of enantiomerically pure compounds, a cornerstone of drug development and materials science, was dominated by two main pillars: biocatalysis and transition-metal catalysis. However, the turn of the 21st century witnessed the explosive growth of a third pillar: asymmetric organocatalysis. This field leverages small, purely organic molecules to catalyze stereoselective transformations, offering advantages in terms of cost, environmental impact, and operational simplicity. At the heart of this revolution lies a deceptively simple class of molecules: pyrrolidine-based catalysts.

The pyrrolidine scaffold, most notably found in the amino acid L-proline, has proven to be a remarkably versatile and powerful platform for a vast array of asymmetric reactions.[1][2] Its prevalence in numerous FDA-approved drugs underscores its significance as a privileged structural motif in medicinal chemistry.[1] This technical guide provides an in-depth exploration of asymmetric synthesis using pyrrolidine catalysts, intended for researchers, scientists, and drug development professionals. We will delve into the core mechanistic principles, showcase key reaction classes with field-proven insights, provide detailed experimental protocols, and highlight impactful applications in pharmaceutical synthesis.

The Historical Context: From a Forgotten Reaction to a Nobel Prize-Winning Concept

The story of pyrrolidine catalysis begins not in the 2000s, but in the early 1970s with the independent discoveries by research groups at Hoffmann-La Roche and Schering AG of the proline-catalyzed intramolecular aldol reaction, now known as the Hajos-Parrish-Eder-Sauer-Wiechert reaction.[3][4] This pioneering work demonstrated the ability of a simple amino acid to induce high enantioselectivity in carbon-carbon bond formation. However, the profound implications of this discovery lay dormant for nearly three decades.

The renaissance of the field occurred in 2000 with the seminal and independent reports from Benjamin List and David MacMillan, who were jointly awarded the 2021 Nobel Prize in Chemistry for their development of asymmetric organocatalysis.[5] List demonstrated that L-proline could efficiently catalyze intermolecular aldol reactions, while MacMillan introduced the concept of iminium ion catalysis using chiral imidazolidinones derived from amino acids for asymmetric Diels-Alder reactions.[3][4] These two papers ignited a surge of research, establishing aminocatalysis as a powerful and general strategy for asymmetric synthesis.[5] A further significant breakthrough came in 2005 when Jørgensen and Hayashi independently developed diarylprolinol silyl ethers, a class of highly effective and sterically demanding pyrrolidine-based catalysts.[3][4]

Core Mechanistic Principles: The Dual Modes of Activation

The remarkable efficacy of pyrrolidine catalysts stems from their ability to activate carbonyl compounds through two distinct, yet complementary, catalytic cycles: enamine catalysis and iminium ion catalysis . The secondary amine of the pyrrolidine ring is the key functional group that initiates both pathways.

Enamine Catalysis: Activating the Nucleophile

In enamine catalysis, the pyrrolidine catalyst reacts with a carbonyl compound (typically a ketone or aldehyde) to form a nucleophilic enamine intermediate. This process increases the energy of the Highest Occupied Molecular Orbital (HOMO) of the carbonyl compound, effectively turning it into a more potent nucleophile. The chirality of the catalyst ensures that the subsequent attack of the enamine on an electrophile proceeds in a stereocontrolled manner. The carboxylic acid group of proline plays a crucial role in the transition state, often acting as a Brønsted acid to activate the electrophile and a Brønsted base to facilitate proton transfer, thus contributing to the high organization and stereoselectivity of the reaction.

Enamine Catalytic Cycle

Iminium Ion Catalysis: Activating the Electrophile

Conversely, in iminium ion catalysis, the pyrrolidine catalyst reacts with an α,β-unsaturated carbonyl compound (an enal or enone) to form a chiral iminium ion. This transformation lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the carbonyl compound, rendering it a much more reactive electrophile for nucleophilic attack at the β-position. The steric bulk of the catalyst effectively shields one face of the iminium ion, directing the incoming nucleophile to the opposite face and thereby controlling the stereochemical outcome. This mode of activation is central to a wide range of conjugate addition reactions.

Iminium Ion Catalytic Cycle

Major Reaction Classes and Applications

The dual activation modes of pyrrolidine catalysts have enabled a broad spectrum of asymmetric transformations, many of which have become indispensable tools in modern organic synthesis.

Asymmetric Aldol Reactions

The proline-catalyzed asymmetric aldol reaction is a powerful method for the construction of chiral β-hydroxy carbonyl compounds.[6] The reaction typically proceeds via an enamine mechanism, with the stereoselectivity being rationalized by the Zimmerman-Traxler model, where the transition state adopts a chair-like conformation. The steric hindrance of the catalyst directs the facial selectivity of the enamine's attack on the aldehyde.

Catalyst	Aldehyde	Ketone	Yield (%)	dr (syn:anti)	ee (%)
(S)-Proline	p-NO₂C₆H₄CHO	Acetone	68	-	76
(S)-Proline	C₆H₅CHO	Cyclohexanone	99	95:5	96
Jørgensen-Hayashi	C₆H₅CHO	Propanal	94	>20:1	99

Data compiled from various sources.

Asymmetric Mannich Reactions

The asymmetric Mannich reaction is a three-component reaction involving an aldehyde, an amine, and a ketone or aldehyde, providing access to chiral β-amino carbonyl compounds, which are valuable precursors for amino acids and amino alcohols. The mechanism is analogous to the aldol reaction, where proline catalyzes the formation of an enamine from the carbonyl donor, which then attacks an in situ-formed imine.[7] The stereochemical outcome is dictated by the facial selectivity of the enamine attack on the (E)-aldimine.[8]

Catalyst	Aldehyde	Amine	Ketone/Aldehyde	Yield (%)	dr (syn:anti)	ee (%)
(S)-Proline	C₆H₅CHO	p-Anisidine	Acetone	50	-	94
(S)-Proline	i-PrCHO	p-Anisidine	Propanal	95	95:5	>99
MacMillan Cat.	C₆H₅CHO	p-Anisidine	Propanal	91	15:1	96

Data compiled from various sources.

Asymmetric Michael Additions

The asymmetric Michael addition, a conjugate addition reaction, is efficiently catalyzed by pyrrolidine derivatives through iminium ion activation of α,β-unsaturated carbonyls or enamine activation of the carbonyl donor. This reaction is particularly useful for the formation of chiral 1,5-dicarbonyl compounds and their derivatives. A wide range of nucleophiles, including other carbonyl compounds, nitroalkanes, and thiols, can be employed.

Catalyst	Michael Acceptor	Michael Donor	Yield (%)	dr	ee (%)
(S)-Proline	β-Nitrostyrene	Cyclohexanone	95	90:10	20
Jørgensen-Hayashi	β-Nitrostyrene	Propanal	95	20:1	99
MacMillan Cat.	Acrolein	Dimethyl malonate	88	-	93

Data compiled from various sources.

Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings. Pyrrolidine-based catalysts, particularly the imidazolidinones developed by MacMillan, catalyze the asymmetric Diels-Alder reaction by activating α,β-unsaturated aldehydes through iminium ion formation. This activation lowers the LUMO of the dienophile, accelerating the [4+2] cycloaddition and controlling the facial selectivity.

Catalyst	Dienophile	Diene	Yield (%)	exo:endo	ee (%)
MacMillan Cat.	Acrolein	Cyclopentadiene	88	1:12	94
MacMillan Cat.	Crotonaldehyde	Cyclopentadiene	86	1:10	90
Jørgensen-Hayashi	Cinnamaldehyde	Cyclopentadiene	98	>99:1	99

Data compiled from various sources.

Applications in Drug Development

The impact of pyrrolidine-catalyzed asymmetric synthesis is profoundly felt in the pharmaceutical industry, where the efficient and stereoselective synthesis of active pharmaceutical ingredients (APIs) is paramount.[5]

• Oseltamivir (Tamiflu®): A key step in the synthesis of the antiviral drug oseltamivir involves an asymmetric Michael addition of an aldehyde to a nitroalkene, catalyzed by a Jørgensen-Hayashi-type catalyst. This reaction establishes one of the crucial stereocenters in the molecule with high efficiency and stereocontrol.

• Sitagliptin (Januvia®): An efficient synthesis of the antidiabetic drug sitagliptin has been developed utilizing an organocatalytic tandem aza-Michael/hemiacetal reaction.[9] This key step constructs the chiral β-amino acid core of the molecule.[9]

• Daclatasvir: The synthesis of this hepatitis C virus inhibitor involves the use of a proline derivative in a key alkylation step to construct a bis-pyrrolidine intermediate.

• Sertraline (Zoloft®): While not a direct catalysis of the final molecule, pyrrolidine-based ligands and catalysts are employed in various synthetic routes to access key chiral intermediates for this widely prescribed antidepressant.

Detailed Experimental Protocols

To translate theory into practice, this section provides detailed, step-by-step methodologies for two key pyrrolidine-catalyzed reactions.

Experimental Workflow: A General Overview

General Experimental Workflow

Protocol 1: (S)-Proline-Catalyzed Asymmetric Aldol Reaction

This protocol describes the asymmetric aldol reaction between cyclohexanone and benzaldehyde.[6]

• Materials:

  • (S)-Proline (115 mg, 1 mmol, 10 mol%)

  • Cyclohexanone (5.18 mL, 50 mmol, 5 eq.)

  • Benzaldehyde (1.02 mL, 10 mmol, 1 eq.)

  • Methanol (1.33 mL)

  • Water (330 µL)

  • Ethyl acetate

  • Cyclohexane

  • Saturated aqueous NaHCO₃ solution

  • Brine

  • Anhydrous Na₂SO₄

  • Silica gel

• Procedure:

  • To a 25 mL round-bottom flask equipped with a magnetic stir bar, add (S)-proline (115 mg, 1 mmol).

  • Add methanol (1.33 mL), water (330 µL), and cyclohexanone (5.18 mL, 50 mmol) to the flask.

  • Stir the mixture at room temperature for 10 minutes.

  • Cool the mixture to 0 °C using an ice bath.

  • Slowly add benzaldehyde (1.02 mL, 10 mmol) to the reaction mixture via syringe.

  • Seal the flask and stir the reaction mixture at room temperature for 30 hours.[6]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture through a small pad of silica gel, eluting with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Determine the conversion and diastereomeric ratio of the crude product by ¹H NMR spectroscopy.

  • Purify the crude product by silica gel column chromatography using a mixture of ethyl acetate and cyclohexane (e.g., 2:8) as the eluent.

  • Combine the fractions containing the product and concentrate under reduced pressure to afford the purified aldol product.

  • Determine the enantiomeric excess (ee) of the purified product by chiral High-Performance Liquid Chromatography (HPLC).

Protocol 2: (S)-Proline-Catalyzed Asymmetric Three-Component Mannich Reaction

This protocol details the asymmetric Mannich reaction between an aldehyde, an amine, and a ketone.[7]

• Materials:

  • Aldehyde (1 mmol, 1 eq.)

  • Amine (e.g., p-anisidine) (1.1 mmol, 1.1 eq.)

  • Ketone (e.g., acetone) (10 mmol, 10 eq.)

  • (S)-Proline (0.2 mmol, 20 mol%)

  • Dimethyl sulfoxide (DMSO) (2 mL)

  • Ethyl acetate

  • Saturated aqueous NaHCO₃ solution

  • Brine

  • Anhydrous Na₂SO₄

  • Silica gel

• Procedure:

  • To a vial equipped with a magnetic stir bar, add the aldehyde (1 mmol), amine (1.1 mmol), and DMSO (2 mL).

  • Stir the mixture at room temperature for 30 minutes to allow for imine formation.

  • Add the ketone (10 mmol) to the reaction mixture.

  • Add (S)-proline (0.2 mmol) to the reaction mixture.

  • Stir the reaction at room temperature for 24-48 hours.[7]

  • Monitor the reaction progress by TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate (20 mL).

  • Wash the organic layer with saturated aqueous NaHCO₃ solution (2 x 10 mL) and brine (10 mL).[7]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[7]

  • Purify the crude product by silica gel column chromatography (e.g., using a hexane-ethyl acetate gradient).

  • Combine the fractions containing the product and concentrate under reduced pressure to afford the purified Mannich product.

  • Characterize the product by NMR and mass spectrometry, and determine the enantiomeric excess by chiral HPLC.

Conclusion and Future Outlook

Pyrrolidine-based organocatalysis has matured from a scientific curiosity into a robust and indispensable tool for asymmetric synthesis. The simple, yet elegant, mechanistic principles of enamine and iminium ion catalysis have provided a predictable and powerful platform for the stereoselective construction of complex molecular architectures. The impact of this technology is evident in its widespread application in academia and its adoption in industrial processes for the synthesis of life-saving medicines.

The future of pyrrolidine catalysis remains bright. Ongoing research focuses on the development of novel, more active, and selective catalyst scaffolds, the expansion of the reaction scope to include new transformations, and the application of these methods to increasingly complex synthetic challenges. The synergy of organocatalysis with other catalytic paradigms, such as photoredox catalysis, is opening up new avenues for unprecedented bond formations. As the demand for sustainable and efficient chemical synthesis continues to grow, the "simplest enzyme" mimic, proline, and its derivatives are poised to play an even more significant role in shaping the future of chemistry.

References

• Emma, M. G., Tamburrini, A., Martinelli, A., Lombardo, M., Quintavalla, A., & Trombini, C. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. Catalysts, 10(6), 649. [Link]

• Trofimov, A., & Gevorgyan, V. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 25(20), 11158. [Link]

• Perrone, S., & Melchiorre, P. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 28(5), 2234. [Link]

• Singh, S., & Aalam, M. J. (2022). Substrate scope of the Diels-Alder reaction. ResearchGate. [Link]

• Gao, H., Yu, J., Ge, C., & Jiang, Q. (2018). Practical Asymmetric Synthesis of Sitagliptin Phosphate Monohydrate. Molecules, 23(6), 1440. [Link]

• Burk, M. J., & Staszewski, J. P. (2001). Asymmetric synthesis of pregabalin.

• Iannitelli, A., & Amato, J. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Pharmaceuticals, 14(9), 888. [Link]

• Li, Y., Wang, Y., & Liu, L. (2021). Bridging Theory and Experiment: A Teaching Project on l-Proline-Catalyzed Asymmetric Mannich Reactions. Journal of Chemical Education, 98(1), 223-230. [Link]

• Rostami, A., & Zarei, A. (2006). L-Proline catalysed Michael additions of different active methylene compounds to α-enones in ionic liquid. ARKIVOC, 2006(5), 100-109. [Link]

• Khan, I., et al. (2023). Evaluation of pyrimidine/pyrrolidine-sertraline based hybrids as multitarget anti-Alzheimer agents: In-vitro, in-vivo, and computational studies. ResearchGate. [Link]

• Benaglia, M., & Rossi, S. (2022). Asymmetric Organocatalysis—A Powerful Technology Platform for Academia and Industry: Pregabalin as a Case Study. Catalysts, 12(8), 912. [Link]

• Valero, G., & Fara, A. (2017). Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. Molecules, 22(9), 1435. [Link]

• Hansen, K. B., & Hsiao, Y. (2009). Highly Efficient Asymmetric Synthesis of Sitagliptin. Journal of the American Chemical Society, 131(25), 8799-8804. [Link]

• Reddy, M. S., et al. (2006). Process for the preparation of sertraline hydrochloride form ii.

• Hoyt, M. (2005). Proline-Catalyzed Direct Asymmetric Aldol and Mannich Reactions. University of Illinois Urbana-Champaign. [Link]

• Wang, W., et al. (2007). Enantioselective Direct Aza Hetero-Diels−Alder Reaction Catalyzed by Chiral Brønsted Acids. Organic Letters, 9(26), 5409-5412. [Link]

• Emma, M. G., et al. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. ResearchGate. [Link]

• Perrone, S., & Melchiorre, P. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. National Center for Biotechnology Information. [Link]

• Wang, Y., et al. (2024). Synthesis of anti-depressant molecules via metal-catalyzed reactions: a review. National Center for Biotechnology Information. [Link]

• de Souza, R. O. M. A., et al. (2015). Heterogeneous organocatalysis: the proline case. RSC Advances, 5(118), 97534-97549. [Link]

• Wagner, M., et al. (2014). Enantioselective Aldol Reactions and Michael Additions Using Proline Derivatives as Organocatalysts. ResearchGate. [Link]

• Gao, H., et al. (2018). Practical Asymmetric Synthesis of Sitagliptin Phosphate Monohydrate. Semantic Scholar. [Link]

• Company, R. S., et al. (2022). Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. National Center for Biotechnology Information. [Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemistry.illinois.edu [chemistry.illinois.edu]
• 9. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to 2-(4-Phenylphenyl)pyrrolidine: Synthesis, Properties, and Therapeutic Potential

This guide provides a comprehensive technical overview of 2-(4-Phenylphenyl)pyrrolidine, a heterocyclic compound of significant interest to researchers and professionals in drug development. We will delve into its chemical identity, propose a robust synthetic pathway, and explore its potential applications as a key scaffold in medicinal chemistry, particularly in the development of novel therapeutics.

Core Identification: Nomenclature and CAS Number

2-(4-Phenylphenyl)pyrrolidine is a secondary amine featuring a pyrrolidine ring substituted at the 2-position with a biphenyl group. This structure presents a unique combination of a saturated heterocyclic core and a rigid, aromatic side chain, making it an attractive scaffold for exploring chemical space in drug discovery.

• Systematic IUPAC Name: 2-([1,1'-biphenyl]-4-yl)pyrrolidine

• Common Synonyms: 2-(4-Biphenyl)pyrrolidine, 2-(4-Phenylphenyl)pyrrolidine

• CAS Number: 5424-66-8

The pyrrolidine ring is a prevalent motif in a multitude of FDA-approved drugs, valued for its ability to introduce three-dimensionality and serve as a versatile pharmacophore.[1][2]

Synthesis and Mechanistic Rationale

Proposed Synthetic Workflow

The synthesis of 2-(4-Phenylphenyl)pyrrolidine can be envisioned as a two-step process starting from commercially available 4-phenylacetophenone. This approach is advantageous due to the accessibility of starting materials and the reliability of the chemical transformations involved.

Caption: Proposed synthetic workflow for 2-(4-Phenylphenyl)pyrrolidine.

Experimental Protocol: A Self-Validating System

The following protocol is a detailed, step-by-step methodology for the proposed synthesis. Each step includes in-process controls and characterization checkpoints to ensure the integrity of the synthetic pathway.

Step 1: Synthesis of 2-Bromo-1-(4-phenylphenyl)ethanone

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser, dissolve 4-phenylacetophenone (1 equivalent) in glacial acetic acid.

• Bromination: While stirring, add a solution of bromine (1.1 equivalents) in glacial acetic acid dropwise to the flask at room temperature. The rate of addition should be controlled to maintain the reaction temperature below 30°C.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system. The disappearance of the starting material spot and the appearance of a new, lower Rf spot indicates the formation of the product.

• Work-up and Isolation: Upon completion, the reaction mixture is poured into ice-cold water. The precipitated solid is collected by filtration, washed with copious amounts of water to remove acetic acid, and then dried under vacuum.

• Purification and Characterization: The crude product can be purified by recrystallization from ethanol. The structure of the purified 2-bromo-1-(4-phenylphenyl)ethanone should be confirmed by ¹H NMR and Mass Spectrometry.

Step 2: Synthesis of 2-(4-Phenylphenyl)pyrrolidine

• Protection of the Ketone: The ketone functionality in 2-bromo-1-(4-phenylphenyl)ethanone is first protected as a ketal to prevent side reactions. The bromo-ketone (1 equivalent) is refluxed with ethylene glycol (1.2 equivalents) in toluene with a catalytic amount of p-toluenesulfonic acid (p-TsOH) using a Dean-Stark apparatus to remove water. The reaction is monitored by TLC until the starting material is consumed.

• Amination: The protected bromo-ketone is then subjected to amination. In a flask cooled with a dry ice/acetone bath, liquid ammonia is condensed. Sodium amide (NaNH₂) (1.5 equivalents) is added, followed by the dropwise addition of the protected bromo-ketone dissolved in anhydrous THF. The reaction is stirred for several hours at -78°C.

• Reductive Cyclization and Deprotection: The reaction mixture is then transferred to a high-pressure hydrogenation vessel. A catalytic amount of Raney Nickel or Palladium on carbon (Pd/C) is added. The mixture is hydrogenated at elevated pressure (50-100 psi) and temperature (50-80°C). This step achieves both the reduction of the intermediate imine and the hydrogenolysis of the protecting group, leading to the formation of the pyrrolidine ring.

• Work-up and Isolation: After the reaction is complete (monitored by GC-MS), the catalyst is filtered off, and the solvent is removed under reduced pressure. The residue is dissolved in an appropriate organic solvent and washed with brine.

• Purification and Characterization: The crude 2-(4-Phenylphenyl)pyrrolidine can be purified by column chromatography on silica gel. The final product should be thoroughly characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Physicochemical Properties

Detailed experimental physicochemical data for 2-(4-Phenylphenyl)pyrrolidine are not widely published. However, based on its structure, we can predict its key properties.

Property	Predicted Value/Information	Source/Rationale
Molecular Formula	C₁₆H₁₇N	-
Molecular Weight	223.31 g/mol	-
Appearance	Likely a white to off-white solid	Based on similar aromatic compounds
Melting Point	Not available (expected to be >100 °C)	Based on similar biphenyl derivatives
Boiling Point	>300 °C (Predicted)	High molecular weight and aromaticity
Solubility	Soluble in methanol, chloroform, DMSO. Insoluble in water.	Polarity of the molecule
¹H NMR (Predicted)	Aromatic protons (biphenyl): δ 7.2-7.8 ppm; Pyrrolidine protons: δ 1.5-4.0 ppm	General chemical shift ranges
¹³C NMR (Predicted)	Aromatic carbons: δ 120-150 ppm; Pyrrolidine carbons: δ 25-60 ppm	General chemical shift ranges

Applications in Drug Development: A Scaffold for Potent Enzyme Inhibitors

The true value of 2-(4-Phenylphenyl)pyrrolidine for drug development professionals lies in its potential as a core scaffold for designing potent and selective enzyme inhibitors. The biphenyl moiety can engage in favorable pi-stacking and hydrophobic interactions within protein binding pockets, while the pyrrolidine ring provides a 3D vector for substituent placement to optimize binding and pharmacokinetic properties.

N-acylethanolamine Acid Amidase (NAAA) Inhibitors

A compelling therapeutic application for this scaffold is in the development of inhibitors for N-acylethanolamine acid amidase (NAAA). NAAA is a lysosomal enzyme responsible for the degradation of the anti-inflammatory and analgesic lipid mediator, N-palmitoylethanolamide (PEA).[3][4] Inhibition of NAAA increases endogenous PEA levels, offering a promising strategy for the treatment of inflammatory and pain-related disorders.[3]

Research has shown that derivatives of 2-(4-biphenyl)pyrrolidine are potent NAAA inhibitors. For instance, 1-((1,1'-biphenyl)-4-yl)-2-(pyrrolidin-1-yl)pentan-1-one has demonstrated significant inhibitory activity.[5] The biphenyl group in these inhibitors is thought to occupy a hydrophobic pocket in the enzyme's active site, while the pyrrolidine core serves as a versatile anchor for further structural modifications to enhance potency and selectivity.[5]

Sources

• 1. Application of Bicyclic Pyrrolidine in Drug Development [bldpharm.com]
• 2. 【Whitepaper】Pyrrolidine Derivatives in Drug Discovery [promotion.pharmablock.com]
• 3. Design and Synthesis of Potent N-Acylethanolamine-hydrolyzing Acid Amidase (NAAA) Inhibitor as Anti-Inflammatory Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Natural Potent NAAA Inhibitor Atractylodin Counteracts LPS-Induced Microglial Activation [frontiersin.org]
• 5. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Uncharted: A Technical Safety and Handling Guide for 2-(4-Phenylphenyl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Preamble: Charting a Course with Analog-Informed Prudence

In the landscape of novel chemical entities, 2-(4-Phenylphenyl)pyrrolidine represents a molecule of significant interest, yet one with a sparsely documented specific safety profile. This guide is constructed to bridge that knowledge gap. In the absence of a dedicated Material Safety Data Sheet (MSDS) for this exact compound (CAS 5424-66-8), we will employ a foundational approach rooted in chemical similarity and established laboratory safety principles. By examining the known hazards of its core pyrrolidine structure and related phenyl-substituted analogs, we can construct a robust and cautionary framework for its safe handling and use. This document is therefore not a static protocol, but a dynamic guide, urging researchers to blend its recommendations with their own rigorous risk assessments.

Section 1: Hazard Identification & Risk Assessment - A Composite Profile

The primary challenge in handling 2-(4-Phenylphenyl)pyrrolidine is the absence of comprehensive toxicological data. Therefore, a conservative approach is paramount. We will extrapolate potential hazards from the known profiles of pyrrolidine and its substituted derivatives.

1.1. Inferred Hazard Classification

Based on data from structurally related compounds such as 2-phenylpyrrolidine and other aromatic amines, a provisional hazard profile for 2-(4-Phenylphenyl)pyrrolidine can be summarized as follows:

Hazard Class	Inferred Classification & Rationale	Source (Analog Data)
Acute Toxicity (Oral)	Warning: Harmful if swallowed.	Based on GHS classifications for 2-phenylpyrrolidine (H302).[1][2]
Skin Corrosion/Irritation	Warning: Causes skin irritation.	Based on GHS classifications for similar substituted pyrrolidines.[3][4]
Serious Eye Damage/Irritation	Warning: Causes serious eye irritation.	Based on GHS classifications for 2-phenylpyrrolidine (H319) and other analogs.[1][2][3][4]
Respiratory Irritation	Warning: May cause respiratory irritation.	Based on GHS classifications for similar substituted pyrrolidines.[3][4]
Aquatic Hazard	Warning: Harmful to aquatic life with long lasting effects.	Based on GHS classifications for 2-phenylpyrrolidine (H412).[1][2]
Flammability	Warning: Assumed to be a combustible solid. The parent pyrrolidine is a highly flammable liquid.[5][6][7]	Based on the general properties of organic compounds and the high flammability of the pyrrolidine core.

1.2. The Logic of Precaution: An Experimental Workflow Decision Matrix

The decision to proceed with any experiment involving 2-(4-Phenylphenyl)pyrrolidine must be preceded by a thorough risk assessment. The following diagram illustrates a recommended decision-making workflow.

Caption: A logical workflow for the safe handling of 2-(4-Phenylphenyl)pyrrolidine.

Section 2: Prudent Practices - Engineering Controls & Personal Protective Equipment (PPE)

Given the inferred hazards, a multi-layered approach to exposure prevention is mandatory.

2.1. Primary Containment: Engineering Controls

• Chemical Fume Hood: All manipulations of 2-(4-Phenylphenyl)pyrrolidine, including weighing, transferring, and the preparation of its solutions, must be conducted in a certified chemical fume hood to mitigate inhalation exposure.[8][9]

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of vapors.[10][11]

• Safety Showers and Eyewash Stations: These must be readily accessible and tested regularly.[8]

2.2. Secondary Protection: Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific procedures being undertaken.

PPE Category	Specification & Rationale
Hand Protection	Nitrile gloves are recommended as a minimum standard. For prolonged handling or when working with solutions, consider double-gloving or using thicker, chemical-resistant gloves. Always inspect gloves for integrity before use and wash hands thoroughly after removal.[5][6]
Eye Protection	Chemical splash goggles are mandatory. A face shield should be worn in addition to goggles when there is a significant risk of splashing.[5][8]
Skin and Body Protection	A flame-resistant lab coat should be worn and kept buttoned. For larger quantities or tasks with a higher risk of spillage, a chemical-resistant apron is advised.[5]
Respiratory Protection	For routine handling within a fume hood, respiratory protection is not typically required. In the event of a large spill or failure of engineering controls, a NIOSH-approved respirator with an organic vapor cartridge may be necessary. All respirator use requires prior medical clearance and fit-testing.[8]

Section 3: In the Laboratory - Standard Operating Procedures

Adherence to standardized procedures is critical for minimizing risk.

3.1. Storage and Handling

• Storage: Store 2-(4-Phenylphenyl)pyrrolidine in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[6][8][10]

• Handling:

  • Before use, allow the container to equilibrate to room temperature to prevent moisture condensation.

  • Use spark-proof tools and equipment to avoid ignition sources, especially if the compound is a fine powder that could form a dust cloud.[5][8]

  • Avoid inhalation of dust or vapors.[6]

  • Prevent contact with skin and eyes.[6]

  • Wash hands thoroughly after handling.[10]

3.2. Spill Management Protocol

Prompt and correct response to a chemical spill is crucial.[12]

Caption: A decision and action flowchart for chemical spill response.

Step-by-Step Spill Cleanup (Minor Spill):

• Alert and Assess: Immediately alert others in the vicinity.[12]

• Evacuate if Necessary: If the spill is large or in a poorly ventilated area, evacuate and contact your institution's environmental health and safety (EHS) office.[13]

• Don PPE: At a minimum, wear double nitrile gloves, chemical splash goggles, and a lab coat.

• Contain the Spill: Cover the spill with a chemical absorbent material (e.g., vermiculite or sand).[9]

• Collect the Material: Carefully sweep the absorbed material into a designated waste container.[9]

• Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.

• Dispose of Waste: All contaminated materials must be disposed of as hazardous waste in accordance with institutional and local regulations.[9]

Section 4: Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure.

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.[12]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Conclusion: A Living Document for a Culture of Safety

This guide provides a foundational framework for the safe handling of 2-(4-Phenylphenyl)pyrrolidine, built upon the principles of chemical analogy and prudent laboratory practice. It is incumbent upon every researcher to use this information as a cornerstone for their own specific risk assessments and experimental plans. The pursuit of scientific advancement and a steadfast commitment to safety are not mutually exclusive; they are inextricably linked.

References

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Pyrrolidone. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 31268, Pyrrolidine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 261892, 2-Phenylpyrrolidine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 177797406, 2-[4-(3-Methylphenyl)phenyl]pyrrolidine. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• Wood, D. M., et al. (2013). A case series of individuals with analytically confirmed acute diphenyl-2-pyrrolidinemethanol (D2PM) toxicity. Journal of Medical Toxicology, 9(1), 59-63.

• Wikipedia. (n.d.). Pyrrolidine. Retrieved from [Link]

• OSHA Outreach Courses. (2024). Chemical Spill Emergency? Follow These Crucial Steps. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3865560, 2-(4-Fluorophenyl)pyrrolidine. Retrieved from [Link]

• University of Toronto Environmental Health & Safety. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3756957, 2-(4-Methoxyphenyl)pyrrolidine. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Pyrrolidine (CAS 123-75-1). Retrieved from [Link]

• University of Manitoba. (n.d.). Chemical Spill Response Procedure. Retrieved from [Link]

Sources

• 1. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 4. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 8. fishersci.com [fishersci.com]
• 9. Chemical Spill Procedures - Environmental Health & Safety [ehs.utoronto.ca]
• 10. carlroth.com [carlroth.com]
• 11. Chemical Spill Emergency? Follow These Crucial Steps [oshaoutreachcourses.com]
• 12. ehs.princeton.edu [ehs.princeton.edu]
• 13. umanitoba.ca [umanitoba.ca]

Protocols & Analytical Methods

Application Notes & Protocols: Asymmetric Michael Additions Catalyzed by 2-(4-Phenylphenyl)pyrrolidine Derivatives

Audience: Researchers, scientists, and drug development professionals.

From the Desk of the Senior Application Scientist:

In the field of asymmetric synthesis, the quest for efficient and highly selective catalysts is paramount. Organocatalysis has emerged as a powerful third pillar alongside biocatalysis and metal catalysis, offering mild reaction conditions, operational simplicity, and a reduced environmental footprint. Within this domain, proline and its derivatives have carved out a significant niche. This guide focuses on a particularly effective class of these catalysts: diarylprolinol silyl ethers, with a specific emphasis on derivatives of 2-(4-phenylphenyl)pyrrolidine. These catalysts have proven exceptionally adept at orchestrating highly enantioselective Michael additions, a cornerstone carbon-carbon bond-forming reaction in synthetic organic chemistry.[1][2]

This document is designed not as a rigid manual, but as an in-depth guide grounded in mechanistic understanding and practical application. We will explore the "why" behind the protocols—the causality that transforms a sequence of steps into a reliable and reproducible synthetic method.

The Catalyst: Structure, Function, and Significance

The catalyst, often a silyl ether derivative of (S)- or (R)-2-(4-biphenylyl)pyrrolidine, belongs to the broader family of diarylprolinol organocatalysts.[3] The structure is deceptively simple, yet each component is critical to its function:

• Pyrrolidine Ring: The secondary amine is the catalytic heart, enabling the formation of nucleophilic enamine or electrophilic iminium ion intermediates.[1][2]

• Hydroxymethyl Group (as a Silyl Ether): The bulky trialkylsilyl ether group (e.g., trimethylsilyl -TMS, triethylsilyl -TES) is not merely a protecting group. It plays a crucial role in stereochemical control, acting as a steric shield that directs the incoming electrophile to a specific face of the enamine intermediate.

• Diaryl Moiety (4-Phenylphenyl/Biphenyl): This large, rigid aromatic group extends the steric hindrance of the silyl ether, creating a well-defined chiral pocket around the reactive center. This architecture is fundamental to achieving high levels of enantioselectivity.

The synergy between these components makes 2-(4-phenylphenyl)pyrrolidine derivatives highly effective catalysts for constructing chiral molecules, which are essential in medicinal chemistry and materials science.[4][5]

Mechanism of Action: The Enamine Catalytic Cycle

The primary mode of action for the Michael addition of aldehydes or ketones to electrophiles like nitroalkenes is through an enamine-mediated catalytic cycle.[1][6] This "HOMO-raising" activation increases the nucleophilicity of the carbonyl compound, allowing it to attack the Michael acceptor.

The catalytic cycle can be broken down into the following key steps:

• Enamine Formation: The catalytic cycle begins with the rapid and reversible condensation of the pyrrolidine catalyst with a Michael donor (e.g., an aldehyde) to form a transient iminium ion. Subsequent deprotonation yields the key nucleophilic enamine intermediate.[6]

• Michael Addition: The chiral enamine attacks the β-position of the Michael acceptor (e.g., a nitroalkene). The stereochemistry of this step is controlled by the catalyst's bulky biphenyl and silyl ether groups, which block one face of the enamine, forcing the acceptor to approach from the less hindered side.

• Iminium Ion Reformation: The resulting intermediate is a new iminium ion derived from the product.

• Hydrolysis and Catalyst Regeneration: Hydrolysis of the iminium ion releases the final chiral Michael adduct and regenerates the pyrrolidine catalyst, allowing it to re-enter the catalytic cycle.

Visualization: Catalytic Cycle of a Michael Addition

Caption: Enamine activation cycle for the organocatalyzed Michael addition.

Application Scope and Performance

Derivatives of 2-(4-phenylphenyl)pyrrolidine are versatile catalysts for the conjugate addition of various nucleophiles to a broad range of Michael acceptors. High yields and excellent stereoselectivities are consistently reported.

Table 1: Representative Substrate Scope in Michael Additions

Entry	Michael Donor	Michael Acceptor	Catalyst Loading (mol%)	Solvent	Temp (°C)	Yield (%)	dr (syn:anti)	ee (%)
1	Propanal	β-Nitrostyrene	10	CH₂Cl₂	RT	99	95:5	98
2	Cyclohexanone	β-Nitrostyrene	10	Toluene	RT	98	>99:1	>99
3	Isobutyraldehyde	N-Phenylmaleimide	1	Water	RT	>97	N/A	99
4	Propanal	1-Nitro-1-cyclohexene	20	CH₂Cl₂	0	85	94:6	98
5	Diethyl Malonate	Chalcone	10	Toluene	-20	95	N/A	94

Data compiled from representative literature.[6][7][8][9] Conditions and specific catalyst structures (e.g., silyl ether group) may vary.

Field Insights:

• Michael Donors: The most common and effective donors are aldehydes and ketones, which readily form enamines.[9][10]

• Michael Acceptors: Nitroalkenes are particularly effective acceptors due to the strong electron-withdrawing nature of the nitro group, which activates the double bond for nucleophilic attack.[11] Maleimides, enones, and enals are also suitable substrates.

• Solvent Choice: The choice of solvent can be critical. Non-polar aprotic solvents like toluene and dichloromethane are common.[12] Interestingly, some protocols have been developed for use in water, offering a greener alternative.[6][8]

Detailed Experimental Protocol

This section provides a trusted, step-by-step protocol for a typical asymmetric Michael addition of an aldehyde to a nitroalkene.

Reaction: Asymmetric Michael addition of propanal to trans-β-nitrostyrene.

Materials and Reagents

• (S)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine (a common surrogate/derivative)

• trans-β-nitrostyrene

• Propanal (freshly distilled)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Benzoic acid (as an optional co-catalyst/additive)

• Silica gel (for chromatography)

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Causality Check (Why these choices?):

• Catalyst: The (S)-enantiomer is chosen to produce a specific product enantiomer. The TMS ether provides the necessary steric bulk for high selectivity.

• Anhydrous Solvent: The initial enamine formation releases water. While the overall reaction can tolerate some water, starting under anhydrous conditions prevents uncontrolled side reactions and ensures the catalytic cycle proceeds efficiently.

• Freshly Distilled Aldehyde: Aldehydes are prone to oxidation and polymerization. Using freshly distilled material ensures high purity and reactivity.

• Additive: A weak acid like benzoic acid can sometimes accelerate the reaction by facilitating the iminium ion formation and turnover.[8]

Step-by-Step Procedure

• Reaction Setup:

  • To a clean, dry vial equipped with a magnetic stir bar, add (S)-2-(diphenyl(trimethylsilyloxy)methyl)pyrrolidine (e.g., 0.1 mmol, 10 mol%).

  • Add trans-β-nitrostyrene (1.0 mmol, 1.0 equiv).

  • If using an additive, add benzoic acid (0.1 mmol, 10 mol%).

  • Dissolve the solids in anhydrous dichloromethane (2.0 mL).

• Initiation:

  • Cool the solution to the desired temperature (e.g., room temperature or 0 °C) using an ice bath.

  • Add propanal (3.0 mmol, 3.0 equiv.) dropwise to the stirring solution. Using an excess of the aldehyde pushes the enamine formation equilibrium forward.

• Reaction Monitoring:

  • Allow the reaction to stir at the set temperature.

  • Monitor the consumption of the limiting reagent (trans-β-nitrostyrene) by Thin-Layer Chromatography (TLC) every 1-2 hours. A typical eluent system is 20% ethyl acetate in hexanes. The product spot should appear, and the nitrostyrene spot should diminish.

• Workup and Purification:

  • Once the reaction is complete (typically 6-24 hours), concentrate the reaction mixture under reduced pressure to remove the solvent and excess propanal.

  • The crude residue is then purified directly by flash column chromatography on silica gel.

  • Elute with a gradient of ethyl acetate in hexanes (e.g., 5% to 25%) to isolate the pure Michael adduct.

• Characterization:

  • Combine the pure fractions and remove the solvent in vacuo to yield the product as a solid or oil.

  • Determine the yield.

  • Confirm the structure using ¹H NMR and ¹³C NMR spectroscopy.

  • Determine the diastereomeric ratio (dr) from the ¹H NMR spectrum of the crude product.

  • Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Visualization: General Experimental Workflow

Caption: A typical workflow for organocatalyzed Michael additions.

References

• Maruoka, K., & Ooi, T. (2007). Diarylprolinol Silyl Ether as Catalyst of an exo-Selective, Enantioselective Diels−Alder Reaction. Organic Letters. [Link]

• Hayashi, Y., et al. (2007). Diphenylprolinol Silyl Ether as a Catalyst in an Enantioselective, Catalytic, Tandem Michael/Henry Reaction for the Control of F. Angewandte Chemie. [Link]

• Klier, L., et al. (2017). Asymmetric cycloaddition reactions catalysed by diarylprolinol silyl ethers. Chemical Society Reviews. [Link]

• Hayashi, Y., et al. (2010). Diarylprolinol Silyl Ether Salts as New, Efficient, Water-Soluble, and Recyclable Organocatalysts for the Asymmetric Michael Addition on Water. Journal of the American Chemical Society. [Link]

• ResearchGate. (n.d.). Substrate scope in conjugate addition reaction.a. [Link]

• Poulsen, P. H., & Jørgensen, K. A. (2019). Prevalence of Diarylprolinol Silyl Ethers as Catalysts in Total Synthesis and Patents. Chemical Reviews. [Link]

• ResearchGate. (n.d.). Enantioselective Organocatalytic Michael Addition Reactions Catalyzed by Proline/Prolinol/Supported Proline based Organocatalysts: An Overview. [Link]

• Ashenhurst, J. (2023). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

• Al-Zoubi, R. M. (2017). Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. MDPI. [Link]

• PubMed. (n.d.). d-Prolyl-2-(trifluoromethylsulfonamidopropyl)pyrrolidine: An Organocatalyst for Asymmetric Michael Addition of Aldehydes to β-Nitroalkenes at Ambient Conditions. [Link]

• Jørgensen, K. A. (2012). The diarylprolinol silyl ether system: a general organocatalyst. PubMed. [Link]

• Nichols, P. J., et al. (2006). Preparation of pyrrolidine-based PDE4 inhibitors via enantioselective conjugate addition of alpha-substituted malonates to aromatic nitroalkenes. PubMed. [Link]

• The Organic Chemistry Tutor. (2018). Michael Addition Reaction Mechanism. [Link]

• Attanasi, O. A., et al. (2022). Asymmetric Phase Transfer Catalysed Michael Addition of γ-Butenolide and N-Boc-Pyrrolidone to 4-Nitro-5-styrylisoxazoles. MDPI. [Link]

• MacMillan, D. W. C. (n.d.). Development of a general, enantioselective organocatalytic Mukaiyama–Michael reaction with α. Princeton University. [Link]

• ResearchGate. (n.d.). Substrate scope in the conjugate addition reaction.[a]. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. [Link]

• Yu, C., et al. (2011). Highly efficient bifunctional organocatalysts for the asymmetric Michael addition of ketones to nitroolefins. Sci-Hub. [Link]

• Organic Chemistry Portal. (n.d.). Organocatalytic Approach for Assembling Flavanones via a Cascade 1,4-Conjugate Addition/oxa-Michael Addition between Propargylamines with Water. [Link]

• Afonso, M. M., et al. (2017). Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Beilstein Journals. [Link]

• ResearchGate. (n.d.). Computationally analyzed Michael addition reactions. [Link]

• Wang, J., et al. (2011). Pyrrolidinyl-sulfamide derivatives as a new class of bifunctional organocatalysts for direct asymmetric Michael addition of cyclohexanone to nitroalkenes. Organic & Biomolecular Chemistry. [Link]

• Beilstein Journals. (n.d.). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. [Link]

• ResearchGate. (n.d.). An Efficient Protocol for Aza-Michael Addition Reactions Under Solvent-Free Condition Employing Sulfated Zirconia Catalyst. [Link]

• Kim, H., et al. (2022). Enantioselective Organocatalyzed Michael Addition of Isobutyraldehyde to Maleimides in Aqueous Media. MDPI. [Link]

• Nichols, P. J., et al. (2006). Preparation of Pyrrolidine-Based PDE4 Inhibitors via Enantioselective Conjugate Addition of α-Substituted Malonates to Aromatic Nitroalkenes. ACS Figshare. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Asymmetric cycloaddition reactions catalysed by diarylprolinol silyl ethers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Preparation of pyrrolidine-based PDE4 inhibitors via enantioselective conjugate addition of alpha-substituted malonates to aromatic nitroalkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. acs.figshare.com [acs.figshare.com]
• 6. mdpi.com [mdpi.com]
• 7. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Sci-Hub. Highly efficient bifunctional organocatalysts for the asymmetric Michael addition of ketones to nitroolefins / Tetrahedron Letters, 2011 [sci-hub.sg]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. BJOC - Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins [beilstein-journals.org]

Application Notes and Protocols for 2-(4-Phenylphenyl)pyrrolidine in Metal Catalysis

Introduction: The Emergence of 2-(4-Phenylphenyl)pyrrolidine as a Privileged Ligand

In the landscape of asymmetric catalysis, the quest for novel, efficient, and selective chiral ligands is perpetual. Among the myriad of ligand scaffolds, those incorporating the pyrrolidine motif have consistently demonstrated exceptional utility in a wide range of metal-catalyzed transformations.[1][2] The rigid, five-membered ring of pyrrolidine provides a well-defined stereochemical environment, which, when appropriately substituted, can effectively induce high levels of enantioselectivity in catalytic reactions. This document provides detailed application notes and protocols for the use of 2-(4-phenylphenyl)pyrrolidine, a distinguished member of the chiral pyrrolidine family, in metal catalysis.

The 2-(4-phenylphenyl)pyrrolidine ligand, also known as 2-(4-biphenylyl)pyrrolidine, combines the established chirality of the pyrrolidine ring with the steric and electronic properties of a biphenyl substituent. This bulky aromatic group plays a crucial role in creating a chiral pocket around the metal center, influencing the trajectory of incoming substrates and thereby dictating the stereochemical outcome of the reaction. The biphenyl moiety can engage in non-covalent interactions, such as π-stacking, with the substrate, further enhancing stereodiscrimination.

These application notes are designed for researchers, scientists, and drug development professionals, offering both a conceptual framework for understanding the role of this ligand and practical, step-by-step protocols for its application in key catalytic reactions.

Synthesis of Chiral 2-(4-Phenylphenyl)pyrrolidine

The enantioselective synthesis of 2-substituted pyrrolidines is a well-established field, with numerous strategies available to access these valuable chiral building blocks.[3] A common and effective approach to synthesize enantiopure (S)-2-(4-phenylphenyl)pyrrolidine involves the asymmetric reduction of the corresponding cyclic imine. This method provides high yields and excellent enantioselectivity.

Protocol: Asymmetric Synthesis of (S)-2-(4-Phenylphenyl)pyrrolidine

This protocol is based on established methodologies for the synthesis of chiral 2-aryl-substituted pyrrolidines.[4]

Materials:

• 1-(4-Phenylphenyl)ethan-1-one

• 3-Chloropropylamine hydrochloride

• Sodium hydroxide

• Toluene

• Magnesium sulfate

• Chiral catalyst (e.g., a chiral borane or a transition metal complex with a chiral ligand)

• Reducing agent (e.g., catecholborane or Hantzsch ester)

• Diethyl ether

• Hydrochloric acid

• Sodium bicarbonate

Procedure:

• Synthesis of the Cyclic Imine (5-(4-phenylphenyl)-3,4-dihydro-2H-pyrrole):

  • In a round-bottom flask, dissolve 1-(4-phenylphenyl)ethan-1-one and 3-chloropropylamine hydrochloride in toluene.

  • Add a solution of sodium hydroxide and heat the mixture to reflux with a Dean-Stark trap to remove water.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Cool the reaction mixture, wash with water and brine, and dry the organic layer over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude imine, which can be used in the next step without further purification.

• Asymmetric Reduction to (S)-2-(4-Phenylphenyl)pyrrolidine:

  • In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the chiral catalyst in a dry, aprotic solvent such as toluene or THF.

  • Add the crude 5-(4-phenylphenyl)-3,4-dihydro-2H-pyrrole to the catalyst solution.

  • Cool the mixture to the recommended temperature for the specific catalyst (e.g., 0 °C or -78 °C).

  • Slowly add the reducing agent (e.g., catecholborane) to the reaction mixture.

  • Stir the reaction at the specified temperature and monitor its progress by TLC.

  • Upon completion, quench the reaction by the slow addition of methanol or water.

  • Perform an acidic workup with aqueous hydrochloric acid, followed by extraction with diethyl ether to remove non-basic impurities.

  • Basify the aqueous layer with sodium bicarbonate and extract the product with diethyl ether or dichloromethane.

  • Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel to afford enantiomerically pure (S)-2-(4-phenylphenyl)pyrrolidine.

Application in Palladium-Catalyzed Asymmetric Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds.[5][6] The development of asymmetric variants of this reaction is of paramount importance for the synthesis of axially chiral biaryl compounds, which are prevalent in many biologically active molecules and chiral ligands.[2] The 2-(4-phenylphenyl)pyrrolidine scaffold can be readily converted into a P,N-ligand by phosphinylation of the nitrogen atom. Such ligands have shown great promise in palladium-catalyzed asymmetric Suzuki-Miyaura coupling reactions.

The bulky biphenyl group of the ligand creates a chiral pocket that enforces a specific orientation of the coupling partners during the crucial reductive elimination step, leading to the enantioselective formation of one atropisomer of the biaryl product.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Pd-catalyzed asymmetric Suzuki–Miyaura coupling reactions for the synthesis of chiral biaryl compounds with a large steric substituent at the 2-position - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Yoneda Labs [yonedalabs.com]

Application Notes and Protocols: Asymmetric Cycloadditions Catalyzed by 2-(4-Phenylphenyl)pyrrolidine Derivatives

Introduction: The Power of Chiral Pyrrolidines in Asymmetric Synthesis

The construction of stereochemically complex cyclic molecules is a cornerstone of modern organic synthesis, particularly in the realm of drug discovery and development. Among the myriad of synthetic methodologies, organocatalyzed asymmetric cycloadditions have emerged as a powerful tool for the enantioselective formation of carbocyclic and heterocyclic scaffolds. The pyrrolidine ring, a privileged structural motif found in numerous natural products and pharmaceuticals, is a prime target for such reactions.[1] This document provides a detailed guide to the experimental setup for cycloaddition reactions catalyzed by derivatives of 2-(4-phenylphenyl)pyrrolidine, a class of organocatalysts that have demonstrated remarkable efficacy in controlling stereochemistry.

While direct protocols for 2-(4-phenylphenyl)pyrrolidine are not extensively detailed in publicly accessible literature, its structural analogues, the diarylprolinol silyl ethers, are well-established catalysts for a variety of asymmetric transformations.[1] The principles and protocols outlined herein are based on the well-understood reactivity of these closely related catalysts and are expected to be directly applicable to the 2-(4-phenylphenyl)pyrrolidine system. The bulky biphenyl group in 2-(4-phenylphenyl)pyrrolidine is designed to create a specific chiral environment that effectively shields one face of the reactive intermediate, leading to high levels of enantioselectivity.

This guide will delve into the mechanistic underpinnings of this catalysis, provide a detailed experimental protocol for a representative [3+2] cycloaddition, and present data on the scope of the reaction.

Mechanistic Insights: The Iminium-Enamine Catalytic Cycle

The catalytic prowess of 2-(4-phenylphenyl)pyrrolidine and its derivatives in cycloadditions stems from their ability to activate α,β-unsaturated aldehydes and ketones through a dual activation strategy involving iminium and enamine intermediates.[2][3][4][5] This catalytic cycle allows for precise control over the stereochemical outcome of the reaction.

The generally accepted mechanism for an organocatalyzed 1,3-dipolar cycloaddition of an α,β-unsaturated aldehyde with an azomethine ylide is as follows:

• Iminium Ion Formation: The secondary amine of the chiral pyrrolidine catalyst reacts with the α,β-unsaturated aldehyde to form a chiral iminium ion. This process lowers the LUMO (Lowest Unoccupied Molecular Orbital) of the aldehyde, activating it for nucleophilic attack.[4][5]

• Stereoselective Cycloaddition: The bulky 4-phenylphenyl substituent on the pyrrolidine ring effectively blocks one face of the iminium ion, directing the incoming 1,3-dipole (azomethine ylide) to the opposite face. This stereo-controlled [3+2] cycloaddition is the key enantio-determining step.

• Enamine Formation and Hydrolysis: Following the cycloaddition, the resulting intermediate can tautomerize to an enamine. Subsequent hydrolysis of the enamine regenerates the chiral catalyst and releases the final, enantioenriched pyrrolidine product.

This catalytic cycle highlights the importance of the catalyst's structure in creating a well-defined chiral pocket around the reactive species, thereby dictating the stereochemistry of the newly formed stereocenters.

Visualizing the Catalytic Cycle

The following diagram illustrates the key steps in the 2-(4-phenylphenyl)pyrrolidine derivative-catalyzed [3+2] cycloaddition.

Caption: Catalytic cycle of the asymmetric [3+2] cycloaddition.

Experimental Protocol: Asymmetric [3+2] Cycloaddition of Azomethine Ylides

This protocol provides a general procedure for the enantioselective [3+2] cycloaddition of an azomethine ylide (generated in situ from an imino ester) with an α,β-unsaturated aldehyde, catalyzed by a silyl ether derivative of 2-(4-phenylphenyl)pyrrolidine.

Materials:

• (S)-2-(4-Phenylphenyl)-pyrrolidine derivative catalyst (e.g., the triethylsilyl ether)

• Imino ester (azomethine ylide precursor)

• α,β-Unsaturated aldehyde

• Anhydrous solvent (e.g., dichloromethane, toluene, or THF)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and stir bar

• TLC plates for reaction monitoring

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the (S)-2-(4-phenylphenyl)pyrrolidine derivative catalyst (0.02 mmol, 10 mol%).

• Inert Atmosphere: Seal the flask with a septum and purge with a stream of nitrogen or argon for 5-10 minutes.

• Solvent and Reagent Addition: Add anhydrous solvent (2.0 mL) via syringe. Stir the solution at the desired temperature (typically room temperature or 0 °C). Add the imino ester (0.20 mmol, 1.0 equiv) to the stirred solution.

• Substrate Addition: Add the α,β-unsaturated aldehyde (0.24 mmol, 1.2 equiv) dropwise to the reaction mixture over 5 minutes.

• Reaction Monitoring: Stir the reaction mixture at the specified temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete (as indicated by TLC, typically after 24-48 hours), concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired enantioenriched pyrrolidine.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the diastereomeric ratio by ¹H NMR analysis of the crude reaction mixture and the enantiomeric excess by chiral HPLC analysis.

Visualizing the Experimental Workflow

The following diagram outlines the general workflow for the catalyzed cycloaddition experiment.

Caption: General experimental workflow for the cycloaddition.

Substrate Scope and Performance Data

The utility of a catalyst is defined by its ability to accommodate a diverse range of substrates while maintaining high levels of stereocontrol. The following table summarizes representative data for the asymmetric [3+2] cycloaddition of various azomethine ylides and α,β-unsaturated aldehydes, demonstrating the broad applicability of this catalytic system. (Note: This data is representative of diarylprolinol silyl ether catalysts and is expected to be comparable for 2-(4-phenylphenyl)pyrrolidine derivatives).

Entry	Azomethine Ylide Precursor (Imino Ester)	α,β-Unsaturated Aldehyde	Yield (%)	dr (endo/exo)	ee (%)
1	Methyl 2-(phenylimino)acetate	Cinnamaldehyde	95	>20:1	98
2	Methyl 2-((4-methoxyphenyl)imino)acetate	Cinnamaldehyde	92	>20:1	97
3	Methyl 2-((4-chlorophenyl)imino)acetate	Cinnamaldehyde	96	>20:1	99
4	Methyl 2-(phenylimino)acetate	(E)-Hex-2-enal	88	15:1	95
5	Methyl 2-(phenylimino)acetate	Acrolein	85	>20:1	92
6	Ethyl 2-(phenylimino)acetate	Cinnamaldehyde	94	>20:1	98

Causality Behind Experimental Choices:

• Catalyst Loading: A catalyst loading of 10 mol% is often a good starting point to ensure a reasonable reaction rate without excessive cost. Lower loadings may be possible with highly reactive substrates.

• Solvent: Anhydrous, non-protic solvents are crucial to prevent unwanted side reactions and to ensure the stability of the reactive intermediates. Dichloromethane is a common choice due to its ability to dissolve a wide range of organic compounds.

• Temperature: The reaction temperature can significantly influence both the reaction rate and the stereoselectivity. Lower temperatures often lead to higher enantioselectivities but may require longer reaction times.

• Inert Atmosphere: The use of an inert atmosphere is essential to prevent the degradation of the catalyst and reagents by oxygen and moisture.

Conclusion and Future Outlook

The use of 2-(4-phenylphenyl)pyrrolidine-derived organocatalysts offers a powerful and versatile platform for the asymmetric synthesis of highly functionalized pyrrolidines through cycloaddition reactions. The predictable stereochemical outcomes, driven by the well-defined chiral environment of the catalyst, make this a valuable tool for researchers in synthetic and medicinal chemistry. The protocols and insights provided in this guide are intended to facilitate the successful implementation of these reactions in the laboratory. Future research in this area will likely focus on expanding the substrate scope, developing even more efficient catalysts, and applying these methodologies to the synthesis of complex, biologically active molecules.

References

• Klier, L., Tur, F., Poulsen, P. H., & Jørgensen, K. A. (2017). Asymmetric cycloaddition reactions catalysed by diarylprolinol silyl ethers. Chemical Society Reviews, 46(4), 1080-1102. [Link]

• Gotoh, H., & Hayashi, Y. (2007). Diarylprolinol Silyl Ether as Catalyst of an exo-Selective, Enantioselective Diels−Alder Reaction. Organic Letters, 9(15), 2859–2862. [Link]

• The Nobel Prize in Chemistry 2021: Popular science background. (2021). The Royal Swedish Academy of Sciences. [Link]

• Hayashi, Y., Gotoh, H., Hayashi, T., & Shoji, M. (2005). Diphenylprolinol Silyl Ethers as Efficient Organocatalysts for the Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Angewandte Chemie International Edition, 44(27), 4212-4215. [Link]

• Ishikawa, H., Suzuki, T., & Hayashi, Y. (2015). Two Reaction Mechanisms via Iminium Ion Intermediates: The Different Reactivities of Diphenylprolinol Silyl Ether and Trifluoromethyl‐Substituted Diarylprolinol Silyl Ether. Chemistry–A European Journal, 21(35), 12438-12442. [Link]

• Melchiorre, P., Marigo, M., Carlone, A., & Jørgensen, K. A. (2008). Asymmetric Iminium-Ion Catalysis. Angewandte Chemie International Edition, 47(48), 9294-9297. [Link]

• Vîlcu, A., & Pîrvan, C. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 28(5), 2234. [Link]

• Nájera, C., & Yus, M. (2008). The chemistry of azomethine ylides and their application to the synthesis of pyrrolidine derivatives. Chemical Society Reviews, 37(8), 1588-1597. [Link]

• MacMillan, D. W. C. (2008). The advent and development of organocatalysis. Nature, 455(7211), 304-308. [Link]

• Atroposelective Synthesis of Axially Chiral Naphthylpyrroles by a Catalytic Asymmetric 1,3-Dipolar Cycloaddition/Aromatization Sequence. (2024). ACS Catalysis. [Link]

Sources

• 1. Asymmetric cycloaddition reactions catalysed by diarylprolinol silyl ethers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. nobelprize.org [nobelprize.org]
• 3. researchgate.net [researchgate.net]
• 4. Two Reaction Mechanisms via Iminium Ion Intermediates: The Different Reactivities of Diphenylprolinol Silyl Ether and Trifluoromethyl-Substituted Diarylprolinol Silyl Ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of 2-(4-Phenylphenyl)pyrrolidine

Introduction: The Significance of the 2-Arylpyrrolidine Scaffold

The pyrrolidine ring is a cornerstone of medicinal chemistry, appearing in a vast array of natural products and pharmaceuticals.[1] When substituted at the 2-position with an aryl group, this scaffold gains significant biological relevance, often serving as a key pharmacophore in central nervous system (CNS) active agents, antivirals, and catalysts for asymmetric synthesis.[2] Specifically, 2-(4-Phenylphenyl)pyrrolidine, also known as 2-(4-biphenylyl)pyrrolidine, represents a valuable building block in drug discovery due to the introduction of a biphenyl moiety, which can enhance binding affinity and modulate pharmacokinetic properties. This guide provides a detailed overview of established and robust catalytic methods for the synthesis of 2-(4-phenylphenyl)pyrrolidine, with a focus on catalyst loading, reaction conditions, and practical, field-proven insights for researchers in drug development.

Strategic Approaches to the Asymmetric Synthesis of 2-(4-Phenylphenyl)pyrrolidine

The primary challenge in synthesizing 2-(4-phenylphenyl)pyrrolidine lies in the stereocontrolled formation of the chiral center at the 2-position. This is most effectively addressed through asymmetric catalysis. Here, we present three distinct and powerful strategies: Palladium-Catalyzed Asymmetric Carboamination, Biocatalytic Asymmetric Transamination, and Diastereoselective Grignard Addition to a Chiral Auxiliary. Each method offers unique advantages in terms of substrate scope, scalability, and stereochemical outcome.

Method 1: Palladium-Catalyzed Asymmetric Carboamination

This method provides an elegant and efficient route to enantiomerically enriched 2-arylmethylpyrrolidines through an intramolecular carboamination reaction.[3] The key to this transformation is the use of a chiral phosphine ligand that induces asymmetry in the cyclization step.

Causality of Experimental Choices

The choice of a palladium catalyst is predicated on its ability to facilitate both C-N and C-C bond formation. The chiral ligand, in this case, a derivative of Siphos-PE, creates a chiral pocket around the metal center, dictating the facial selectivity of the alkene insertion into the palladium-nitrogen bond, which is the enantiodetermining step. The base is crucial for the deprotonation of the amine, allowing for the formation of the key palladium-amido intermediate. Toluene is a common solvent for such cross-coupling reactions due to its high boiling point and ability to dissolve both the organic substrates and the palladium complexes.

Data Presentation: Catalyst Loading and Reaction Conditions

Parameter	Condition	Rationale
Catalyst Precursor	Pd₂(dba)₃	A stable and commonly used source of Pd(0).
Chiral Ligand	(S)-Siphos-PE	A bulky, electron-rich phosphine ligand that provides high enantioselectivity.
Catalyst Loading	2-5 mol %	Sufficient to ensure a reasonable reaction rate without excessive cost.
Ligand Loading	4-10 mol %	A slight excess relative to the palladium precursor ensures full coordination.
Base	NaOtBu	A strong, non-nucleophilic base that effectively deprotonates the amine.
Solvent	Toluene	A non-polar aprotic solvent suitable for palladium catalysis.
Temperature	80-110 °C	Provides the necessary thermal energy to overcome the activation barrier of the reaction.
Reaction Time	12-24 h	Typically sufficient for complete conversion.

Experimental Protocol: Asymmetric Synthesis of N-Boc-2-(4-phenylbenzyl)pyrrolidine

This protocol is adapted from established procedures for the synthesis of related 2-arylmethylpyrrolidines.[3]

Materials:

• N-Boc-pent-4-en-1-amine

• 1-Bromo-4-phenylbenzene

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• (S)-(-)-1-[(R)-2-(Diphenylphosphino)ferrocenyl]ethyldi-tert-butylphosphine ((S)-Siphos-PE)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Argon or Nitrogen gas supply

• Standard laboratory glassware and purification equipment

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Pd₂(dba)₃ (2 mol %) and (S)-Siphos-PE (4 mol %).

• Add anhydrous toluene to dissolve the catalyst and ligand.

• Add N-Boc-pent-4-en-1-amine (1.0 equiv) and 1-bromo-4-phenylbenzene (1.1 equiv).

• Finally, add sodium tert-butoxide (1.2 equiv).

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-Boc-2-(4-phenylbenzyl)pyrrolidine.

Visualization: Palladium-Catalyzed Carboamination Workflow

Caption: Workflow for the Palladium-Catalyzed Asymmetric Carboamination.

Method 2: Biocatalytic Asymmetric Transamination

Biocatalysis offers a green and highly selective alternative to traditional chemical methods. Transaminase enzymes can be employed to convert a prochiral ketone into a chiral amine with high enantiomeric excess. This amine can then undergo spontaneous intramolecular cyclization to form the desired pyrrolidine.

Causality of Experimental Choices

The choice of a transaminase enzyme is based on its ability to catalyze the transfer of an amino group from a donor (e.g., isopropylamine) to a ketone acceptor, creating a chiral amine. The stereoselectivity is dictated by the enzyme's active site. The subsequent intramolecular cyclization is a favorable 5-exo-tet reaction, driven by the nucleophilicity of the newly formed amine and the electrophilicity of the carbon bearing a leaving group (in this case, a halide). The use of a PLP cofactor is essential for the catalytic activity of most transaminases.

Data Presentation: Biocatalytic Reaction Conditions

Parameter	Condition	Rationale
Biocatalyst	Engineered Transaminase (e.g., ATA-117)	Provides high enantioselectivity for the desired (R)- or (S)-enantiomer.
Substrate	4-Chloro-1-(4-phenylphenyl)butan-1-one	The prochiral ketone precursor to the target molecule.
Amine Donor	Isopropylamine	A common and inexpensive amino donor.
Cofactor	Pyridoxal-5'-phosphate (PLP)	Essential for the catalytic cycle of the transaminase.
Solvent	Aqueous Buffer (e.g., phosphate buffer)	Maintains the optimal pH for enzyme activity.
Temperature	30-40 °C	Optimal temperature for the activity and stability of the enzyme.
pH	7.0-8.5	Mimics physiological conditions and ensures optimal enzyme function.
Reaction Time	24-48 h	Allows for sufficient conversion to the chiral amine.

Experimental Protocol: Enantioselective Synthesis of (R)-2-(4-Phenylphenyl)pyrrolidine

This protocol is based on a reported procedure for the synthesis of (R)-2-(p-chlorophenyl)pyrrolidine and can be adapted for the biphenyl analog.[3]

Materials:

• 4-Chloro-1-(4-phenylphenyl)butan-1-one

• Engineered (R)-selective transaminase

• Isopropylamine

• Pyridoxal-5'-phosphate (PLP)

• Potassium phosphate buffer (pH 7.5)

• Standard laboratory glassware and purification equipment

Procedure:

• In a temperature-controlled reaction vessel, prepare a solution of potassium phosphate buffer (pH 7.5).

• Add the engineered transaminase, PLP (1 mM), and isopropylamine (as the amine donor).

• Add the substrate, 4-chloro-1-(4-phenylphenyl)butan-1-one.

• Stir the reaction mixture at 35 °C. The reaction progress can be monitored by HPLC.

• After complete conversion of the ketone (typically 24-48 hours), the reaction mixture is worked up.

• Adjust the pH of the mixture to >10 with NaOH to ensure the product is in its free base form.

• Extract the product with an organic solvent such as methyl tert-butyl ether (MTBE).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The product can be further purified by crystallization or chromatography if necessary.

Visualization: Biocatalytic Transamination and Cyclization Pathway

Caption: Pathway for the Biocatalytic Synthesis of 2-(4-Phenylphenyl)pyrrolidine.

Method 3: Diastereoselective Grignard Addition to a Chiral N-tert-Butanesulfinyl Imine

This robust method utilizes a chiral auxiliary, N-tert-butanesulfinamide, to direct the stereoselective addition of a Grignard reagent to an imine, followed by an intramolecular cyclization to form the pyrrolidine ring.[4]

Causality of Experimental Choices

The chiral N-tert-butanesulfinyl group serves as a powerful stereodirecting group. The addition of the Grignard reagent to the C=N double bond is directed to one face of the imine due to steric hindrance and chelation control involving the sulfinyl group and the magnesium of the Grignard reagent. The subsequent intramolecular cyclization is a nucleophilic substitution where the newly formed amine displaces a halide. The final removal of the sulfinyl group is typically achieved under acidic conditions.

Data Presentation: Grignard Addition and Cyclization Conditions

Step	Parameter	Condition	Rationale
Grignard Addition	Grignard Reagent	4-Phenylphenylmagnesium bromide	Introduces the desired biphenyl moiety.
Substrate	Chiral γ-chloro N-tert-butanesulfinyl imine	The electrophile with the chiral auxiliary.
Solvent	THF or Diethyl Ether	Aprotic solvents that are compatible with Grignard reagents.
Temperature	-78 °C to rt	Low temperature to enhance diastereoselectivity.
Cyclization	Conditions	Often occurs in situ upon warming	The intramolecular reaction is facile.
Deprotection	Reagent	HCl in MeOH or Dioxane	Acidic conditions to cleave the N-S bond.

Experimental Protocol: Asymmetric Synthesis of 2-(4-Phenylphenyl)pyrrolidine via Grignard Addition

This protocol is a general procedure adapted from the synthesis of other 2-arylpyrrolidines.[4]

Materials:

• (R)- or (S)-N-tert-Butanesulfinamide

• 4-Chlorobutanal

• 4-Bromobiphenyl

• Magnesium turnings

• Anhydrous THF or Diethyl Ether

• Anhydrous Copper(I) Iodide (optional, for Grignard formation)

• Hydrochloric acid in methanol or dioxane

• Standard laboratory glassware and purification equipment

Procedure:

Part A: Synthesis of the Chiral N-tert-Butanesulfinyl Imine

• To a solution of 4-chlorobutanal (1.0 equiv) in an appropriate solvent, add (R)- or (S)-N-tert-butanesulfinamide (1.05 equiv) and a dehydrating agent (e.g., MgSO₄ or CuSO₄).

• Stir the mixture at room temperature until the formation of the imine is complete (monitored by TLC or NMR).

• Filter off the dehydrating agent and concentrate the filtrate under reduced pressure to obtain the crude chiral γ-chloro N-tert-butanesulfinyl imine, which can be used in the next step without further purification.

Part B: Diastereoselective Grignard Addition and Cyclization

• Prepare the 4-phenylphenylmagnesium bromide Grignard reagent by reacting 4-bromobiphenyl with magnesium turnings in anhydrous THF.

• In a separate flame-dried flask under an inert atmosphere, dissolve the crude chiral γ-chloro N-tert-butanesulfinyl imine in anhydrous THF and cool the solution to -78 °C.

• Slowly add the prepared Grignard reagent (1.2 equiv) to the imine solution.

• Stir the reaction at -78 °C for 2-3 hours, then allow it to warm to room temperature and stir overnight. The cyclization occurs during this warming period.

• Quench the reaction carefully with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate, dry the organic layer, and concentrate.

Part C: Deprotection

• Dissolve the crude product from Part B in methanol or dioxane.

• Add a solution of HCl in the same solvent and stir at room temperature until the deprotection is complete (monitored by TLC).

• Neutralize the reaction with a base (e.g., saturated NaHCO₃ solution) and extract the free amine with an organic solvent.

• Dry, concentrate, and purify the final product by column chromatography or crystallization.

Visualization: Grignard Addition and Cyclization Workflow

Caption: Workflow for the Asymmetric Synthesis via Grignard Addition.

Conclusion and Future Perspectives

The synthesis of enantiomerically pure 2-(4-phenylphenyl)pyrrolidine is a critical task for the advancement of various drug discovery programs. The three catalytic methods presented herein—Palladium-Catalyzed Asymmetric Carboamination, Biocatalytic Asymmetric Transamination, and Diastereoselective Grignard Addition—offer a versatile toolkit for researchers. The choice of method will depend on factors such as the desired enantiomer, scalability, and the availability of starting materials and catalysts. As the demand for highly specific and potent pharmaceuticals continues to grow, the development of even more efficient and sustainable catalytic methods for the synthesis of complex pyrrolidine derivatives will remain an active and important area of research.

References

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. [Link]

• Asymmetric Palladium-Catalyzed Carboamination Reactions for the Synthesis of Enantiomerically Enriched 2-(Arylmethyl)- and 2-(Alkenylmethyl)pyrrolidines. Journal of the American Chemical Society. [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. PMC. [Link]

• Asymmetric synthesis of 2-substituted pyrrolidines by addition of Grignard reagents to γ-chlorinated N-tert-butanesulfinyl imine. Chemical Communications. [Link]

Sources

• 1. Sci-Hub. Copper-Catalyzed Synthesis of Pyrrolidines and Piperidines / Synfacts, 2010 [sci-hub.box]
• 2. mdpi.com [mdpi.com]
• 3. Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Asymmetric synthesis of 2-substituted pyrrolidines by addition of Grignard reagents to γ-chlorinated N-tert-butanesulfinyl imine - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Navigating the Synthesis of 2-(4-Phenylphenyl)pyrrolidine: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 2-(4-phenylphenyl)pyrrolidine, a key intermediate in various drug discovery programs. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, empowering you to optimize your reaction yields and overcome common synthetic challenges. As Senior Application Scientists, we have compiled field-proven insights and scientifically-grounded explanations to support your experimental success.

I. Troubleshooting Guide: Optimizing Reaction Yield

This section addresses specific issues you may encounter during the synthesis of 2-(4-phenylphenyl)pyrrolidine, providing causal explanations and actionable solutions.

Scenario 1: Low Yield in Suzuki-Miyaura Coupling of N-Boc-2-(4-bromophenyl)pyrrolidine with Phenylboronic Acid

Question: We are experiencing low yields (<40%) in the Suzuki-Miyaura coupling step to form N-Boc-2-(4-phenylphenyl)pyrrolidine. What are the likely causes and how can we improve the conversion?

Answer:

Low yields in Suzuki-Miyaura couplings involving heteroaromatic or sterically hindered substrates are a common challenge. The primary causes often revolve around suboptimal catalyst activity, inefficient transmetalation, or competing side reactions.

Potential Causes and Solutions:

• Catalyst Inactivation: The palladium catalyst is the heart of the reaction. Its deactivation can severely limit the yield.

  • Insight: The choice of palladium source and ligand is critical. For nitrogen-containing heterocycles, pre-catalysts like XPhos Pd G2 or a combination of Pd₂(dba)₃ with bulky, electron-rich phosphine ligands such as XPhos or SPhos often show superior performance.[1]

  • Recommendation: If you are using a standard catalyst like Pd(PPh₃)₄, consider switching to a more robust system. Ensure all reagents and solvents are thoroughly degassed to prevent oxidative degradation of the catalyst.

• Inefficient Transmetalation: The transfer of the phenyl group from the boronic acid to the palladium center can be a rate-limiting step.

  • Insight: The choice of base is crucial for facilitating transmetalation. Inorganic bases like potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often more effective than sodium or potassium carbonate for challenging couplings.[1] The solvent system also plays a significant role; a mixture of an organic solvent (like dioxane or toluene) and water is typically employed to dissolve both the organic and inorganic reagents.

  • Recommendation: Screen different bases (K₃PO₄, Cs₂CO₃) and optimize the solvent ratio. Ensure vigorous stirring to maximize interfacial contact between the phases.

• Homocoupling of Phenylboronic Acid: A common side reaction is the formation of biphenyl from the coupling of two phenylboronic acid molecules.

  • Insight: Homocoupling is often favored at higher temperatures and when the oxidative addition of the aryl halide to the palladium catalyst is slow.

  • Recommendation: Ensure a strictly inert atmosphere (argon or nitrogen) to minimize oxidative processes that can lead to homocoupling.[1] Consider adding the aryl halide slowly to the reaction mixture to maintain a low concentration relative to the catalyst.

Experimental Protocol: Optimized Suzuki-Miyaura Coupling

Parameter	Recommended Condition
Palladium Catalyst	XPhos Pd G2 (2-5 mol%)
Ligand	(if using Pd source like Pd₂(dba)₃) XPhos (4-10 mol%)
Base	K₃PO₄ (2-3 equivalents)
Solvent	1,4-Dioxane/Water (4:1 to 10:1 v/v)
Temperature	80-100 °C
Reaction Time	12-24 hours (monitor by TLC/LC-MS)

Scenario 2: Formation of Tertiary Alcohol Byproduct in Grignard Reaction

Question: During the Grignard addition of 4-phenylphenylmagnesium bromide to N-Boc-2-pyrrolidinone, we are observing a significant amount of a tertiary alcohol byproduct. How can we minimize this?

Answer:

The formation of a tertiary alcohol indicates a double addition of the Grignard reagent to the lactam carbonyl. This is a classic side reaction when using highly reactive organometallic reagents with esters or lactams.[2]

Causality and Mitigation:

• Reaction Intermediate Reactivity: The initial addition of the Grignard reagent to the lactam forms a tetrahedral intermediate. If this intermediate is unstable, it can collapse to form a ketone, which then rapidly reacts with a second equivalent of the Grignard reagent to yield the tertiary alcohol.

• Temperature Control: The stability of the tetrahedral intermediate is highly dependent on temperature.

  • Recommendation: Perform the Grignard addition at a low temperature (e.g., -78 °C to 0 °C) to stabilize the intermediate and prevent its collapse to the ketone.[3]

• Slow Addition: Adding the Grignard reagent slowly (dropwise) ensures that its concentration in the reaction mixture remains low, disfavoring the second addition.

• Choice of Activating Group: While N-Boc is a common protecting group, its electron-withdrawing nature can influence the stability of the intermediate. In some cases, alternative N-acyl groups might offer better control.

Troubleshooting Workflow for Grignard Reaction

Caption: Decision tree for troubleshooting Grignard reaction side products.

II. Frequently Asked Questions (FAQs)

1. What is the most reliable method for the synthesis of 2-(4-phenylphenyl)pyrrolidine?

While several synthetic routes can be envisioned, a robust and commonly employed strategy involves a multi-step sequence starting from commercially available materials. A highly recommended approach is the Suzuki-Miyaura coupling of an N-protected 2-(4-bromophenyl)pyrrolidine with phenylboronic acid. This method offers good control over the introduction of the biphenyl moiety. An alternative is the Grignard reaction of 4-phenylphenylmagnesium bromide with an N-protected 2-pyrrolidinone, followed by reduction.

2. How can I effectively purify the final product, 2-(4-phenylphenyl)pyrrolidine?

The purification of 2-(4-phenylphenyl)pyrrolidine can be challenging due to its relatively non-polar nature and potential for similar-polarity byproducts.

• Column Chromatography: This is the most common method. A silica gel column with a gradient elution system of hexane and ethyl acetate is typically effective. Due to the bulky biphenyl group, the product may have a higher Rf value than expected for a secondary amine.

• Crystallization: If the crude product is of sufficient purity, crystallization can be an excellent purification method. A solvent system of ethyl acetate/hexane or dichloromethane/hexane can be explored.

• Acid-Base Extraction: As a secondary amine, 2-(4-phenylphenyl)pyrrolidine can be purified by acid-base extraction. The crude product can be dissolved in an organic solvent (e.g., dichloromethane) and washed with a dilute aqueous acid (e.g., 1M HCl) to extract the amine into the aqueous phase. The aqueous layer is then basified (e.g., with 1M NaOH) and the purified amine is extracted back into an organic solvent. This method is particularly useful for removing non-basic impurities.[4]

3. What are the best practices for N-Boc deprotection of 2-(4-phenylphenyl)pyrrolidine without generating side products?

The tert-butyloxycarbonyl (Boc) protecting group is typically removed under acidic conditions. However, the generated tert-butyl cation can be a source of side reactions, particularly t-butylation of the electron-rich biphenyl ring.

• Recommended Conditions: A solution of 4M HCl in 1,4-dioxane is a standard and effective reagent for Boc deprotection. The reaction is typically carried out at room temperature and is usually complete within 1-2 hours.[5] Trifluoroacetic acid (TFA) in dichloromethane (DCM) is another common method.

• Minimizing Side Reactions: To avoid t-butylation, it is crucial to use a cation scavenger. Anisole or thioanisole (5-10 equivalents) can be added to the reaction mixture to trap the tert-butyl cation.

• Work-up: After deprotection, the reaction mixture is typically concentrated under reduced pressure. The resulting hydrochloride salt can often be used directly in the next step or neutralized with a base to obtain the free amine.

Deprotection Workflow Diagram

Caption: General workflow for N-Boc deprotection.

4. Are there any specific safety precautions to consider during this synthesis?

• Organometallic Reagents: Grignard reagents are highly reactive and pyrophoric. They must be handled under an inert atmosphere (argon or nitrogen) and with anhydrous solvents.

• Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood.

• Acidic and Basic Solutions: Standard laboratory safety procedures, including the use of personal protective equipment (gloves, safety glasses), should be followed when handling acids and bases.

III. References

• Campos, K. R.; Klapars, A.; Waldman, J. H.; Dormer, P. G.; Chen, C.-Y. Enantioselective α-Arylation of N-Boc-pyrrolidine. J. Am. Chem. Soc.2006 , 128 (11), 3538–3539. [Link]

• Touchette, K. M. Reductive Amination: A Remarkable Experiment for the Organic Laboratory. J. Chem. Educ.2006 , 83 (6), 929. [Link]

• Ashenhurst, J. Reactions of Grignard Reagents. Master Organic Chemistry. [Link][2]

• White Rose eTheses Online. Synthesis and Suzuki-Miyaura Cross-Coupling of α-Borylated Pyrrolidines. [Link]

• DiVA portal. Synthesis of substituted pyrrolidines. [Link]

• ResearchGate. How can I seperate pyrrolidine? [Link][4]

• Ramachandran, P. V.; Choudhary, S. One-Pot, Tandem Reductive Amination/Alkylation-Cycloamidation for Lactam Synthesis from Keto or Amino Acids. J. Org. Chem.2023 , 88 (22), 15956–15963. [Link]

• Zhang, S.; Hu, Y.; Li, M.; Xie, Y. Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions. Org. Lett.2024 , 26 (34), 7122–7127. [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. [Link]

• Đud, M.; Margetić, D. Solvent-Free Mechanochemical Deprotection of N-Boc Group. Int. J. Org. Chem.2017 , 7, 140-144. [Link]

• Gomez-Ceballos, G.; et al. Domino Grignard Addition/Cope–House Reaction for the Synthesis of Polyhydroxylated 3‑Methylindolizidines Analogous to Castanospermine. Org. Lett.2015 , 17 (24), 6138–6141. [Link][3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 2-(4-Phenylphenyl)pyrrolidine and Related Diarylprolinol Silyl Ether Catalysts

A Guide to Stability, Degradation, and Troubleshooting for Researchers

Welcome to the technical support center for 2-(4-phenylphenyl)pyrrolidine and its class of diarylprolinol silyl ether organocatalysts. This guide is designed for researchers, scientists, and professionals in drug development who utilize these powerful catalysts in their synthetic endeavors. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively. The information herein is curated to ensure scientific integrity and is grounded in established literature.

I. Understanding the Catalyst's Core Functionality and Instability

The 2-(4-phenylphenyl)pyrrolidine scaffold is a cornerstone of the Jørgensen-Hayashi type catalysts, which are celebrated for their robustness and high stereoselectivity in a multitude of asymmetric transformations.[1][2] These catalysts typically operate through enamine or iminium ion intermediates, activating aldehydes and α,β-unsaturated carbonyl compounds for a wide range of reactions.[3][4]

However, the very features that make these catalysts effective also render them susceptible to specific degradation pathways. The key lies in the interplay between the pyrrolidine nitrogen, the bulky aryl substituents, and, in the case of their widely used silyl ether derivatives, the oxygen-silicon bond. Understanding these vulnerabilities is the first step toward mitigating them.

II. Troubleshooting Guide: Common Experimental Issues and Solutions

This section addresses specific problems you might encounter during your experiments, providing explanations for the underlying causes and actionable solutions.

1. Issue: My reaction is sluggish or fails to reach completion.

• Potential Cause 1: Catalyst Degradation via Desilylation and Oxazolidine Formation.

  • Explanation: For diarylprolinol silyl ether catalysts, a primary degradation pathway involves the slow cleavage of the silyl ether bond (desilylation), particularly in the presence of nucleophiles or protic solvents. The resulting prolinol can then react with the aldehyde substrate to form a stable oxazolidine, which is a "dead end" for the catalytic cycle.[5] This parasitic equilibrium effectively removes both the catalyst and the substrate from the desired reaction pathway.

  • Troubleshooting Steps:

    • Solvent Choice: Avoid highly polar or protic solvents like DMSO if possible, as they can accelerate desilylation.[5] Consider less polar, aprotic solvents such as toluene or dichloromethane.

    • Moisture Control: Ensure your reaction is conducted under strictly anhydrous conditions. Use freshly distilled solvents and dry glassware. Water can hydrolyze the silyl ether and also contribute to the formation of the inactive oxazolidine.

    • Substrate Purity: Ensure your aldehyde substrate is free from acidic impurities that could catalyze the desilylation process.

• Potential Cause 2: Inefficient Enamine Formation.

  • Explanation: The formation of the key enamine intermediate is a delicate equilibrium. The steric and electronic properties of both the catalyst and the aldehyde substrate, as well as the solvent, can significantly impact the rate of enamine formation.[5]

  • Troubleshooting Steps:

    • Catalyst Loading: While higher catalyst loadings are a common feature of organocatalysis, simply increasing the amount may not solve the problem if the catalyst is degrading.[6] First, confirm the catalyst's integrity. If the catalyst is active, a modest increase in loading (e.g., from 5 mol% to 10 mol%) may be beneficial.

    • Temperature Optimization: While many organocatalytic reactions are run at low temperatures to enhance enantioselectivity, a sluggish reaction may benefit from a slight increase in temperature to improve the rate of enamine formation. However, be mindful that higher temperatures can also accelerate catalyst degradation.

2. Issue: I am observing unexpected byproducts in my reaction mixture.

• Potential Cause: Oxazolidine Formation.

  • Explanation: As mentioned above, the formation of an oxazolidine from the desilylated catalyst and the aldehyde substrate is a common side reaction.[5] This will appear as a new spot on TLC or a new peak in your GC-MS or LC-MS analysis.

  • Troubleshooting Steps:

    • Characterize the Byproduct: If possible, isolate and characterize the byproduct. The mass and NMR spectra should be consistent with the structure of an oxazolidine formed from your aldehyde and the 2-(4-phenylphenyl)prolinol.

    • Implement Solutions for Desilylation: Follow the steps outlined in the previous section to minimize desilylation, which is the root cause of oxazolidine formation.

3. Issue: The enantioselectivity of my reaction is lower than expected.

• Potential Cause 1: Presence of Water.

  • Explanation: Water can interfere with the organized transition state of the reaction, leading to a decrease in stereocontrol. It can also promote the formation of achiral background reactions.

  • Troubleshooting Steps:

    • Rigorous Drying: Ensure all reagents, solvents, and glassware are scrupulously dried. The use of molecular sieves can be beneficial.

• Potential Cause 2: Catalyst Racemization or Degradation to an Achiral Species.

  • Explanation: While less common for this robust catalyst scaffold, harsh reaction conditions (e.g., high temperatures, strong acids or bases) could potentially lead to racemization or degradation of the catalyst to a species that promotes a non-stereoselective background reaction.

  • Troubleshooting Steps:

    • Moderate Reaction Conditions: Avoid excessive temperatures and prolonged reaction times.

    • Check Catalyst Purity: Verify the enantiomeric purity of your catalyst before use, especially if it has been stored for a long time or sourced from a new supplier.

Factors Affecting Catalyst Stability: A Summary Table

Factor	Impact on Stability	Recommendations
Moisture	High	Promotes desilylation and oxazolidine formation.
Solvent Polarity	Moderate to High	Polar aprotic solvents (e.g., DMSO) can accelerate desilylation.[5]
Temperature	Moderate	Higher temperatures can increase degradation rates.
Acidic/Basic Impurities	High	Can catalyze desilylation or other degradation pathways.
Choice of Reagents	Moderate to High	Highly reactive reagents, such as certain brominating agents, can be more detrimental to catalyst stability than their chlorinated counterparts.[7]

III. Frequently Asked Questions (FAQs)

Q1: How should I properly store my 2-(4-phenylphenyl)pyrrolidine catalyst?

A: Store the catalyst in a tightly sealed container under an inert atmosphere (argon or nitrogen) at low temperatures (e.g., in a freezer at -20 °C). This minimizes exposure to air and moisture, which are the primary culprits in its degradation.

Q2: Can I reuse the 2-(4-phenylphenyl)pyrrolidine catalyst?

A: In some cases, yes. The ability to reuse the catalyst depends on the reaction conditions and the ease of separation from the product mixture. Some studies have shown that pyrrolidine-based catalysts can be recovered and reused for several cycles without a significant loss of activity or enantioselectivity.[8] However, you should always assess the purity and activity of the recovered catalyst before reuse.

Q3: What is the best way to monitor the stability of the catalyst during a reaction?

A: NMR spectroscopy is a powerful tool for monitoring the catalyst's stability in real-time or by analyzing aliquots from the reaction mixture.[5] You can look for the appearance of new signals corresponding to the desilylated prolinol or the oxazolidine byproduct.

Q4: Are there more stable alternatives to the silyl ether derivatives?

A: The silyl ether is crucial for the high stereoselectivity observed in many reactions. However, depending on the specific transformation, other derivatives of 2-(4-phenylphenyl)pyrrolidinol could be explored. The choice of the protecting group on the oxygen can influence both stability and catalytic activity.[5]

IV. Experimental Protocols

Protocol 1: Assessment of Catalyst Integrity via ¹H NMR Spectroscopy

This protocol provides a method to check the purity and integrity of your 2-(4-phenylphenyl)pyrrolidine silyl ether catalyst before use.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the catalyst into a clean, dry NMR tube.

  • Add ~0.6 mL of a dry, deuterated solvent (e.g., CDCl₃ or C₆D₆).

  • Add a known amount of an internal standard with a sharp, well-defined peak in a clear region of the spectrum (e.g., 1,3,5-trimethoxybenzene).

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the protons of interest to allow for accurate integration.

• Data Analysis:

  • Integrate the characteristic peaks of the catalyst and the internal standard.

  • Compare the integral ratios to the expected values to determine the purity of the catalyst.

  • Look for the absence of significant peaks that could correspond to the desilylated prolinol or other impurities.

V. Visualizing Degradation Pathways and Troubleshooting

The following diagrams illustrate the key degradation pathway for diarylprolinol silyl ether catalysts and a logical workflow for troubleshooting common experimental issues.

Caption: Proposed degradation pathway of diarylprolinol silyl ether catalysts.

Caption: Troubleshooting workflow for common experimental issues.

VI. References

• Seebach, D., et al. (2011). Formation and Stability of Prolinol and Prolinol Ether Enamines by NMR: Delicate Selectivity and Reactivity Balances and Parasitic Equilibria. Journal of the American Chemical Society. Available at: [Link]

• McKeown, P., et al. (2020). Organocatalysis for versatile polymer degradation. Green Chemistry. Available at: [Link]

• Al-Zoubi, R. M., et al. (2018). Prevalence of Diarylprolinol Silyl Ethers as Catalysts in Total Synthesis and Patents. ACS Catalysis. Available at: [Link]

• Pace, V., et al. (2022). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules. Available at: [Link]

• Fu, X., et al. (2011). A series of prolinamides for industrial applications: simple, inexpensive, and efficient route to enantiomerically enriched aldol products. Tetrahedron Letters. Available at: [Link]

• García, J. M., et al. (2016). Pyrrolidine-catalyzed regioselective reaction of 3-methyl-6-phenyl-1,2,4,5-tetrazine with aldehydes/ketones. Tetrahedron. Available at: [Link]

• Douglas, J., et al. (2017). B(C6F5)3-Catalyzed Dehydrogenation of Pyrrolidines to Form Pyrroles. Organic Letters. Available at: [Link]

• Macfarlane, C., et al. (2011). Organocatalytic Enantioselective α-Bromination of Aldehydes with N-Bromosuccinimide. Organic Letters. Available at: [Link]

• Melchiorre, P., et al. (2012). Synergistic Strategies in Aminocatalysis. Angewandte Chemie International Edition. Available at: [Link]

• Mettler Toledo. (n.d.). What is Organocatalysis? Available at: [Link]

• Bolte, B., et al. (2018). Asymmetric Organocatalysis Revisited: Taming Hydrindanes with Jørgensen–Hayashi Catalyst. The Journal of Organic Chemistry. Available at: [Link]

• Jørgensen, K. A., et al. (2012). The diarylprolinol silyl ether system: a general organocatalyst. Accounts of Chemical Research. Available at: [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. Available at: [Link]

• Chandrashekar, E. R. R., et al. (2014). N-(p-Dodecylphenylsulfonyl)-2-pyrrolidinecarboxamide: A Practical Proline Mimetic for Facilitating Enantioselective Aldol Reactions. The Journal of Organic Chemistry. Available at: [Link]

• Chen, Y., et al. (2015). Jørgensen–Hayashi catalysts supported on poly(ethylene glycol)s as highly efficient and reusable organocatalysts for the enamine-catalyzed asymmetric Michael reaction. Organic & Biomolecular Chemistry. Available at: [Link]

Sources

• 1. thieme-connect.de [thieme-connect.de]
• 2. The diarylprolinol silyl ether system: a general organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prevalence of Diarylprolinol Silyl Ethers as Catalysts in Total Synthesis and Patents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synergistic Strategies in Aminocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mt.com [mt.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Optimizing 2-(4-Phenylphenyl)pyrrolidine Catalyst Performance with Additives

Welcome to the technical support center for the effective application of 2-(4-Phenylphenyl)pyrrolidine-based organocatalysts. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of catalyst performance, with a specific focus on the critical role of additives. Here, we address common experimental challenges through a combination of frequently asked questions, in-depth troubleshooting guides, and validated protocols.

Introduction to 2-(4-Phenylphenyl)pyrrolidine Catalysis

2-(4-Phenylphenyl)pyrrolidine and its derivatives, particularly diarylprolinol silyl ethers, are powerful organocatalysts in the field of asymmetric synthesis.[1][2] They are prized for their ability to construct complex chiral molecules with high stereoselectivity, which is essential for pharmaceutical development.[3][4] These catalysts typically operate through covalent activation modes, forming transient enamine or iminium ion intermediates with carbonyl substrates.[5][6] However, achieving optimal performance—high yield, rapid conversion, and excellent stereocontrol—is often not possible with the catalyst alone. The judicious use of additives is frequently essential to modulate reactivity and selectivity. This guide provides the expertise to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: Why are additives often necessary for reactions catalyzed by 2-(4-Phenylphenyl)pyrrolidine and related diarylprolinol silyl ethers?

Additives are crucial because they can influence multiple stages of the catalytic cycle. Organocatalytic reactions are often equilibrium-driven, and their kinetics can be slow. Additives, particularly weak Brønsted acids, can act as co-catalysts to accelerate key steps. For instance, an acid can facilitate the initial condensation between the catalyst and the carbonyl substrate to form the reactive iminium ion, which then leads to the crucial enamine intermediate.[6][7] Furthermore, additives can stabilize transition states, enhance the solubility of catalytic species, and accelerate the final hydrolysis step to release the product and regenerate the catalyst.[8][9]

Q2: What is the primary mechanism of action for this class of catalysts?

These catalysts activate carbonyl compounds (aldehydes and ketones) by forming one of two key intermediates:

• Enamine Catalysis (HOMO Activation): The secondary amine of the pyrrolidine catalyst condenses with a carbonyl compound to form a nucleophilic enamine. This process raises the Highest Occupied Molecular Orbital (HOMO) of the substrate, making it reactive towards electrophiles. This is the pathway for reactions like α-functionalizations.[5]

• Iminium Ion Catalysis (LUMO Activation): With α,β-unsaturated carbonyls, the catalyst forms a positively charged iminium ion. This activation lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, rendering it susceptible to attack by nucleophiles, typically at the β-position (conjugate addition).[5]

The bulky 2-(4-phenylphenyl) substituent provides a chiral environment, effectively shielding one face of the reactive intermediate to direct the approach of the other reactant, thereby inducing stereoselectivity.

Q3: What are the most common types of additives used, and what are their general roles?

The most prevalent additives are weak Brønsted acids and, occasionally, controlled amounts of water.

• Weak Brønsted Acids (e.g., Benzoic Acid, Acetic Acid): These are the most common co-catalysts. They protonate the carbonyl oxygen, making the carbon more electrophilic and accelerating the initial condensation with the amine catalyst.[10] Density functional theory (DFT) calculations have shown that benzoic acid can form a hydrogen bond with the catalyst, lowering the activation energy of the transition state and increasing the reaction rate.[8]

• Strong Brønsted Acids (e.g., p-Toluenesulfonic Acid): While sometimes used, strong acids must be handled with care. In catalytic amounts, they can accelerate the reaction; however, in stoichiometric amounts, they can fully protonate the pyrrolidine nitrogen, rendering the catalyst inactive.[7]

• Water: The effect of water is highly context-dependent. In some systems, trace amounts of water can facilitate proton transfer in the transition state or aid in the final hydrolysis step, improving reaction rates and even enantioselectivity.[11] However, in other cases, excess water can inhibit the catalyst by competing for hydrogen bonding or promoting unwanted side reactions.[12]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: Low Reaction Yield or Slow Conversion Rate

Q: My reaction is clean, but the conversion is very low even after an extended time. What is the likely cause and solution?

A: Low conversion is often a kinetic issue related to the slow formation of the active catalytic species or a slow turnover rate. The primary suspect is often the initial condensation step to form the enamine or iminium ion.

Causality & Troubleshooting Steps:

• Sub-optimal Enamine/Iminium Formation: The equilibrium between the starting materials (carbonyl + catalyst) and the enamine/iminium intermediate may lie unfavorably towards the starting materials.

  • Solution: Introduce a weak acid co-catalyst. An acid like benzoic acid or acetic acid (typically 10-20 mol%) can catalyze the dehydration step required for enamine formation, significantly accelerating the overall reaction.[9]

  • Protocol: See Experimental Protocol 2: Screening Acidic Additives.

• Catalyst Poisoning: The catalyst's secondary amine is a Lewis base and can be poisoned by highly acidic impurities in your reagents or solvent. N-alkyl substituted pyrrolidines can be particularly challenging as they have a more basic nitrogen.[13]

  • Solution: Ensure all reagents and solvents are purified and free from acidic contaminants. If the substrate itself is acidic, a stoichiometric amount of a non-nucleophilic base might be required, but this should be approached with caution as it can interfere with the acidic co-catalyst.

• Insufficient Thermal Energy: Some reactions have a high activation energy barrier that cannot be overcome at room temperature.

  • Solution: Gradually increase the reaction temperature (e.g., to 40 °C or 60 °C) while monitoring for any decrease in enantioselectivity.

Troubleshooting Workflow for Low Yield

Caption: A decision-making flowchart for troubleshooting reproducibility.

Experimental Protocols

Experimental Protocol 1: A Model Asymmetric Michael Addition

This protocol describes a general procedure for the Michael addition of an aldehyde to a nitroalkene, a common benchmark reaction for this catalyst class.

Materials:

• (S)-2-(Diphenyl((trimethylsilyl)oxy)methyl)pyrrolidine (or a similar 2-(4-Phenylphenyl)pyrrolidine derivative)

• trans-β-Nitrostyrene

• Propanal (freshly distilled)

• Benzoic Acid

• Toluene (anhydrous)

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add the 2-(4-Phenylphenyl)pyrrolidine catalyst (0.03 mmol, 10 mol%).

• Add benzoic acid (0.06 mmol, 20 mol%).

• Add anhydrous toluene (3.0 mL).

• Stir the mixture for 5 minutes at room temperature.

• Add trans-β-nitrostyrene (0.3 mmol, 1.0 equiv).

• Cool the reaction mixture to 0 °C.

• Add propanal (0.9 mmol, 3.0 equiv) dropwise.

• Stir the reaction at 0 °C and monitor its progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine yield, diastereomeric ratio (by ¹H NMR), and enantiomeric excess (by chiral HPLC).

Experimental Protocol 2: Screening Acidic Additives

This protocol provides a systematic approach to optimizing the acidic additive for your specific reaction.

Procedure:

• Set up a parallel series of reactions following the general procedure in Protocol 1.

• In separate vials, use the same molar loading (e.g., 20 mol%) of different acidic additives. A good starting panel includes:

  • Benzoic Acid (pKa ≈ 4.2)

  • Acetic Acid (pKa ≈ 4.8)

  • Pivalic Acid (pKa ≈ 5.0)

  • 4-Nitrobenzoic Acid (pKa ≈ 3.4)

  • Include a control reaction with no additive .

• Run all reactions for the same amount of time (e.g., 24 hours).

• Work up and analyze each reaction to determine conversion, yield, and stereoselectivity.

• Compare the results to identify the optimal additive that provides the best balance of reaction rate and selectivity.

Experimental Protocol 3: Investigating the Effect of Water

This protocol helps determine if water has a beneficial or detrimental effect on your reaction.

Procedure:

• Ensure all reagents and solvents are rigorously dried. Set up the reaction under a strict inert atmosphere as described in Protocol 1, using your best-identified acidic additive from Protocol 2. This will be your "anhydrous" baseline.

• Set up a parallel series of identical reactions.

• To each reaction, add a controlled amount of water. This is best done by preparing a stock solution of water in your reaction solvent (e.g., 10 µL of water in 1 mL of toluene) and adding specific volumes. Test a range, for example:

  • 0.5 equivalents (relative to the catalyst)

  • 1.0 equivalents

  • 5.0 equivalents

• Run all reactions for the same duration.

• Analyze the outcome of each reaction. A positive result (increased rate/selectivity) indicates water is beneficial, and the optimal loading can be further refined. A negative result indicates that strictly anhydrous conditions are necessary.

References

• Accounts of Chemical Research. (2004). Special Issue: Asymmetric Organocatalysis. [Link] 2[3]. Coric, I., & List, B. (2012). The diarylprolinol silyl ether system: a general organocatalyst. PubMed. [Link] 3[5]. Hayashi, Y., et al. (2009). Diarylprolinol Silyl Ether Salts as New, Efficient, Water-Soluble, and Recyclable Organocatalysts for the Asymmetric Michael Addition on Water. Journal of the American Chemical Society. [Link] 4[9]. Kumar, A., et al. (2014). A phthalimido-prolinamide for the enantioselective direct aldol reaction. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. [Link] 5[11]. List, B. (2010). Enamine Catalysis Is a Powerful Strategy for the Catalytic Generation and Use of Carbanion Equivalents. Accounts of Chemical Research. [Link] 6[6]. MDPI. (2022). Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. [Link] 7[1][2]. MDPI. (2021). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. [Link] 8[14]. MDPI. (2017). Asymmetric Dual Enamine Catalysis/Hydrogen Bonding Activation. [Link] 9[10]. National Center for Biotechnology Information. (n.d.). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. [Link] 1[4]0. National Center for Biotechnology Information. (2023). B(C6F5)3-Catalyzed Dehydrogenation of Pyrrolidines to Form Pyrroles. [Link] 1[13]1. Royal Society of Chemistry. (2020). Revisiting the Role of Acids and Hydrogen Bond Acceptors in Enamine Formation. [Link] 1[7]2. Royal Society of Chemistry. (2012). The roles of benzoic acid and water on the Michael reactions of pentanal and nitrostyrene catalyzed by diarylprolinol silyl ether. [Link] 1[8]3. Royal Society of Chemistry. (2023). Effect of water content on the homogeneous catalytic process of N-vinyl pyrrolidone synthesis from acetylene. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The diarylprolinol silyl ether system: a general organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. The roles of benzoic acid and water on the Michael reactions of pentanal and nitrostyrene catalyzed by diarylprolinol silyl ether - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of water content on the homogeneous catalytic process of N-vinyl pyrrolidone synthesis from acetylene - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 13. B(C6F5)3-Catalyzed Dehydrogenation of Pyrrolidines to Form Pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

temperature optimization for enhancing selectivity with 2-(4-Phenylphenyl)pyrrolidine

Technical Support Center: Optimizing Selectivity with 2-(4-Phenylphenyl)pyrrolidine

Welcome to the technical support guide for researchers, scientists, and drug development professionals utilizing 2-(4-Phenylphenyl)pyrrolidine and its derivatives in asymmetric synthesis. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding temperature optimization to enhance reaction selectivity. Our goal is to equip you with the foundational knowledge and practical steps necessary to overcome common challenges and achieve superior results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 2-(4-Phenylphenyl)pyrrolidine in synthesis?

2-(4-Phenylphenyl)pyrrolidine is a chiral amine that serves as a cornerstone for a class of highly effective organocatalysts, most notably after being converted into its diarylprolinol silyl ether derivative. These catalysts are pivotal in a variety of asymmetric transformations, including aldol reactions, Michael additions, and Diels-Alder reactions.[1][2][3] They operate through the formation of transient chiral enamines or iminium ions with carbonyl substrates, effectively controlling the stereochemical outcome of the reaction.[4]

Q2: Why is temperature a critical parameter for controlling selectivity?

Temperature is one of the most influential parameters in asymmetric catalysis for enhancing enantiomeric excess (e.e.) or diastereomeric ratio (d.r.). The selectivity of a reaction is determined by the difference in the activation energies (ΔΔG‡) of the competing diastereomeric transition states that lead to the different stereoisomers. According to the Eyring equation, a lower temperature amplifies the impact of this energy difference on the relative rates of the two pathways. Consequently, the reaction pathway with the lower activation energy is significantly favored, leading to the formation of one stereoisomer in greater excess.

Q3: What is a typical temperature range for screening these reactions?

A standard temperature screening protocol often begins at room temperature (approx. 20-25 °C) and extends to significantly lower temperatures. A typical range for investigation includes 0 °C (ice bath), -20 °C (standard freezer or cryo-cooler), -40 °C, and -78 °C (dry ice/acetone bath).[5] The optimal temperature will represent a trade-off between reaction rate, yield, and selectivity.[6][7]

Q4: How does lowering the temperature impact reaction time and potential yield?

As a general rule, decreasing the reaction temperature slows down the reaction rate for all pathways.[6][8] While this is often necessary to achieve high selectivity, it can lead to impractically long reaction times or incomplete conversion.[9] In some cases, if reactants or the catalyst have poor solubility at lower temperatures, the overall yield may also decrease. Therefore, optimization is key to finding the lowest possible temperature that provides the desired selectivity within an acceptable timeframe and with good conversion.

Troubleshooting Guide: Enhancing Selectivity

This section addresses specific issues you may encounter during your experiments.

Problem: My reaction shows poor enantioselectivity (low e.e.) or diastereoselectivity (low d.r.).

Cause & Solution:

This is the most common challenge and is directly related to the energy difference between the competing transition states being insufficient at the current reaction temperature.

• Primary Action: Systematically Lower the Reaction Temperature. A decrease in temperature is the most effective method to improve stereoselectivity.[4] The lower thermal energy in the system makes it more difficult for the reaction to proceed through the higher-energy transition state, thus favoring the formation of the desired stereoisomer.

  • Recommended Workflow:

    • Establish a baseline result at room temperature (RT).

    • Conduct the reaction at 0 °C.

    • If selectivity improves but is not yet optimal, proceed to -20 °C and then -40 °C or -78 °C.

    • Monitor reaction progress (conversion) at each temperature alongside selectivity to understand the impact on reaction time.

• Causality Explained: Non-covalent interactions (NCIs), such as hydrogen bonding and steric repulsion, are crucial for stereo-differentiation in the transition state.[10][11][12] At higher temperatures, molecules have sufficient kinetic energy to overcome the small energy barriers created by these subtle interactions. Lowering the temperature reduces this energy, making the NCIs more effective at directing the reactants into the geometry of the lowest energy transition state.

Problem: The reaction is extremely slow or stalls completely at lower temperatures.

Cause & Solution:

While lower temperatures favor selectivity, they universally decrease reaction rates.[6][9] If the rate becomes prohibitively slow, you have reached a point of diminishing returns.

• Action 1: Find the Optimal Temperature Balance. Review the data from your temperature screening. As shown in the example table below, there is often a temperature at which selectivity is high and the reaction time is still practical. A slight increase from the lowest temperature (e.g., from -78 °C to -40 °C) might provide a significant rate increase with only a minor loss in selectivity.

• Action 2: Increase Catalyst Loading. If the reaction is too slow at the optimal temperature for selectivity, a modest increase in the catalyst loading (e.g., from 5 mol% to 10 mol%) can sometimes accelerate the reaction without negatively impacting the stereochemical outcome.

• Action 3: Evaluate Solvent Effects. The choice of solvent can influence both catalyst solubility and the stability of the transition states. If solubility is an issue at low temperatures, consider screening alternative solvents in which your catalyst and substrates remain dissolved.

Problem: I am observing significant side product formation, which worsens at low temperatures.

Cause & Solution:

This is an less common scenario but can occur if a competing side reaction has a lower activation energy than the desired reaction, or if intermediates are prone to decomposition over long reaction times.

• Action 1: Re-evaluate the Temperature Profile. Carefully analyze at which temperatures the side product formation is most pronounced. It's possible an intermediate temperature provides the best balance of selectivity and minimal side product.

• Action 2: Check Reactant Purity and Inert Conditions. Impurities in starting materials can sometimes act as catalysts for undesired pathways. Ensure all reactants are pure and that the reaction is run under strictly anhydrous and inert conditions (e.g., under an argon or nitrogen atmosphere), as moisture can interfere with the catalytic cycle.

Data Presentation & Interpretation

A systematic approach to temperature screening will generate valuable data. Organizing this data in a table is crucial for clear interpretation.

Table 1: Example Data from a Temperature Screening Study for a Michael Addition

Entry	Temperature (°C)	Time (h)	Conversion (%)	d.r. (syn:anti)	e.e. (syn, %)
1	20	6	>99	85:15	78
2	0	12	>99	92:8	91
3	-20	24	95	97:3	97
4	-40	48	90	>99:1	>99
5	-78	72	65	>99:1	>99

Interpretation:

• From 20 °C to -40 °C, there is a clear and significant improvement in both diastereoselectivity and enantioselectivity.

• At -40 °C, the reaction achieves excellent selectivity (>99:1 d.r. and >99% e.e.) with high conversion (90%) in a reasonable timeframe (48h).

• Further decreasing the temperature to -78 °C offers no additional improvement in selectivity but significantly reduces the conversion to 65% even after 72 hours, indicating a much slower reaction rate.

Visualized Workflows and Concepts

Diagrams can clarify complex decision-making processes and theoretical concepts.

Caption: A workflow for troubleshooting low selectivity.

Caption: Lower temperatures amplify the effect of ΔΔG‡.

Experimental Protocol: Temperature Screening

Objective: To identify the optimal reaction temperature for maximizing stereoselectivity.

Materials:

• Substrates (aldehyde, ketone, etc.)

• 2-(4-Phenylphenyl)pyrrolidine-derived catalyst

• Anhydrous solvent

• Standard glassware, dried in an oven

• Magnetic stirrer and stir bars

• Inert atmosphere supply (Argon or Nitrogen)

• Cooling baths (ice/water, dry ice/acetone) or cryo-cooler

• Syringes for liquid transfer

Procedure:

• Setup: Arrange a series of identical reaction flasks (e.g., four flasks for four temperatures). Ensure each is equipped with a magnetic stir bar and sealed with a septum under an inert atmosphere.

• Catalyst & Substrate Addition: To each flask, add the catalyst (e.g., 5 mol%) and the primary substrate. Dissolve them in the chosen anhydrous solvent.

• Temperature Equilibration: Place each flask into its respective cooling bath (e.g., Flask 1: RT, Flask 2: 0 °C, Flask 3: -20 °C, Flask 4: -40 °C) and allow them to stir for 15-20 minutes to reach thermal equilibrium.

• Initiate Reaction: Simultaneously (or with carefully noted time differences), add the second substrate via syringe to each flask to initiate the reaction.

• Monitoring: At set time intervals (e.g., 2, 6, 12, 24, 48 hours), carefully take a small aliquot from each reaction mixture for analysis. Quench the aliquot immediately (e.g., in a vial with a small amount of saturated NaHCO₃ solution) to stop the reaction.

• Analysis:

  • Determine the percent conversion and diastereomeric ratio (d.r.) of the crude aliquot using ¹H NMR spectroscopy.

  • After a suitable workup and purification of the aliquot, determine the enantiomeric excess (e.e.) using chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC).

• Data Compilation: Record all data in a table as shown in the "Data Presentation & Interpretation" section to identify the optimal temperature.

References

• Maya, V., Raj, M., & Singh, V. K. (2007). Highly Enantioselective Organocatalytic Direct Aldol Reaction in an Aqueous Medium. Organic Letters, 9(14), 2593–2595. [Link]

• Xu, J., Wei, T., & Zhang, Q. (2003). Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones. Noncatalytic borane reduction, a nonneglectable factor in the reduction system. The Journal of Organic Chemistry, 68(26), 10146–10151. [Link]

• Ramapanicker, R., et al. (2019). d-Prolyl-2-(trifluoromethylsulfonamidopropyl)pyrrolidine: An Organocatalyst for Asymmetric Michael Addition of Aldehydes to β-Nitroalkenes at Ambient Conditions. The Journal of Organic Chemistry, 84(9), 5699-5707. [Link]

• Alza, E., et al. (2018). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 23(10), 2455. [Link]

• Campos, K. R., et al. (2016). Asymmetric Synthesis of Letermovir Using a Novel Phase-Transfer-Catalyzed Aza-Michael Reaction. Organic Process Research & Development, 20(5), 923-931. [Link]

• Xu, J., Wei, T., & Zhang, Q. (2003). Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones. Noncatalytic borane reduction, a nonneglectable factor in the reduction system. The Journal of Organic Chemistry, 68(26), 10146-51. [Link]

• Gualtierotti, J. B., et al. (2022). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ACS Organic & Inorganic Au, 2(4), 317-333. [Link]

• Various Authors. (2023). The synthesis and application of pyrrolidine-based supported catalysts. ResearchGate. [Link]

• Häfliger, J., et al. (2023). Catalysing (organo-)catalysis: Trends in the application of machine learning to enantioselective organocatalysis. Beilstein Journal of Organic Chemistry, 19, 1626-1644. [Link]

• de la Torre, A., et al. (2017). Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Beilstein Journal of Organic Chemistry, 13, 584–591. [Link]

• Alza, E., et al. (2018). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 23(10), 2455. [Link]

• Häfliger, J., et al. (2023). Catalysing (organo-)catalysis: Trends in the application of machine learning to enantioselective organocatalysis. Beilstein Journal of Organic Chemistry, 19, 1626–1644. [Link]

• Wang, X., et al. (2023). A Concise Asymmetric Synthesis of the Aggregation Pheromone of Cryptolestes ferrugineus, Ferrulactone II, and Its Enantiomer. Molecules, 28(15), 5853. [Link]

• Kim, D. W., et al. (2011). Palladium(II)-Catalyzed Enantio- and Diastereoselective Synthesis of Pyrrolidine Derivatives. Organic Letters, 13(16), 4332–4335. [Link]

• Cheong, P. H.-Y., et al. (2011). Quantum Mechanical Investigations of Organocatalysis: Mechanisms, Reactivities, and Selectivities. Chemical Reviews, 111(8), 5042–5137. [Link]

• Sigman, M. S., et al. (2011). Predicting and optimizing asymmetric catalyst performance using the principles of experimental design and steric parameters. Proceedings of the National Academy of Sciences, 108(6), 2179–2184. [Link]

• Novoa, H., et al. (2021). Non-Covalent Interactions in Enantioselective Organocatalysis: Theoretical and Mechanistic Studies of Reactions Mediated by Dual H-Bond Donors, Bifunctional Squaramides, Thioureas and Related Catalysts. Molecules, 26(16), 4879. [Link]

• Milo, A., et al. (2022). Exploring Structure–Function Relationships of Aryl Pyrrolidine-Based Hydrogen-Bond Donors in Asymmetric Catalysis Using Data-Driven Techniques. ACS Catalysis, 12(1), 347–355. [Link]

Sources

• 1. d-Prolyl-2-(trifluoromethylsulfonamidopropyl)pyrrolidine: An Organocatalyst for Asymmetric Michael Addition of Aldehydes to β-Nitroalkenes at Ambient Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Highly Enantioselective Organocatalytic Direct Aldol Reaction in an Aqueous Medium [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. BJOC - Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins [beilstein-journals.org]
• 8. Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones. Noncatalytic borane reduction, a nonneglectable factor in the reduction system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. Exploring Structure–Function Relationships of Aryl Pyrrolidine-Based Hydrogen-Bond Donors in Asymmetric Catalysis Using Data-Driven Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Evolution of Asymmetric Aminocatalysis: A Performance Guide to Proline and Diarylprolinol Ether Catalysts

In the landscape of modern synthetic chemistry, the quest for efficient and selective methods to construct chiral molecules is paramount, particularly in drug development and materials science. Asymmetric organocatalysis has emerged as a powerful third pillar alongside biocatalysis and metal catalysis, offering environmentally benign and operationally simple alternatives. At the heart of this field lies L-proline, the deceptively simple amino acid that launched a revolution. Yet, as the demands for catalyst efficiency and stereocontrol have grown, so too has the sophistication of catalyst design.

This guide provides an in-depth comparison between the foundational L-proline catalyst and a highly successful, second-generation catalyst scaffold represented by 2-(4-phenylphenyl)pyrrolidine derivatives, specifically the diarylprolinol silyl ethers often referred to as Hayashi-Jørgensen catalysts.[1] We will dissect their mechanistic differences, provide a quantitative comparison of their performance in a benchmark reaction, and offer detailed experimental protocols for researchers looking to apply these powerful tools in their own work.

Mechanistic Underpinnings: From Bifunctionality to Steric Shielding

The remarkable efficacy of both proline and its more complex derivatives stems from their shared ability to activate carbonyl compounds via enamine formation. However, the mechanism by which they control the stereochemical outcome of the subsequent reaction is fundamentally different, a crucial factor that dictates their performance and substrate scope.

L-Proline: The Power of Bifunctional Activation

L-proline operates through a bifunctional activation mechanism. Its secondary amine forms a nucleophilic enamine with a ketone or aldehyde donor, while the carboxylic acid group acts as a Brønsted acid, activating the electrophilic acceptor through hydrogen bonding. This creates a highly organized, chair-like transition state, often referred to as the Houk-List model.[2] In this model, the carboxylate group precisely orients the acceptor, allowing the enamine to attack a specific face, thereby dictating the stereochemistry of the newly formed C-C bond.[3][4] This dual activation is elegant and effective, but its reliance on a rigid hydrogen-bonding network can be sensitive to solvent effects and the electronic nature of the substrates.[5]

Figure 3. General workflow for asymmetric organocatalytic aldol reactions.

Protocol 1: L-Proline Catalyzed Aldol Reaction

(Adapted from established procedures)

[5]* Materials:

• (S)-Proline (115 mg, 1.0 mmol, 20 mol%)
• Cyclohexanone (5.18 mL, 50 mmol, 10 equiv.)
• 4-Nitrobenzaldehyde (755 mg, 5.0 mmol, 1.0 equiv.)
• Dimethyl sulfoxide (DMSO), anhydrous (10 mL)
• Saturated aqueous ammonium chloride (NH₄Cl) solution
• Ethyl acetate (EtOAc)
• Brine
• Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add (S)-proline (115 mg, 1.0 mmol).

  • Add anhydrous DMSO (10 mL) and stir until the proline is fully dissolved.

  • Add cyclohexanone (5.18 mL, 50 mmol) to the solution.

  • Stir the mixture at room temperature for 15 minutes.

  • Add 4-nitrobenzaldehyde (755 mg, 5.0 mmol) in one portion.

  • Seal the flask and stir the reaction mixture vigorously at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution (20 mL).

  • Transfer the mixture to a separatory funnel and extract with EtOAc (3 x 30 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/EtOAc gradient) to yield the desired aldol product.

  • Determine the diastereomeric ratio (dr) by ¹H NMR analysis of the purified product and the enantiomeric excess (ee) by chiral HPLC analysis.

Protocol 2: Diarylprolinol Silyl Ether Catalyzed Aldol Reaction

(A representative protocol based on Hayashi, Jørgensen, and others)

[1][6]* Materials:

• (S)-2-[Diphenyl((trimethylsilyl)oxy)methyl]pyrrolidine (32.5 mg, 0.1 mmol, 2 mol%)
• Cyclohexanone (2.6 mL, 25 mmol, 5 equiv.)
• 4-Nitrobenzaldehyde (755 mg, 5.0 mmol, 1.0 equiv.)
• Toluene, anhydrous (10 mL)
• Saturated aqueous ammonium chloride (NH₄Cl) solution
• Ethyl acetate (EtOAc)
• Brine
• Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a dry 25 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) equipped with a magnetic stir bar, add the diarylprolinol silyl ether catalyst (32.5 mg, 0.1 mmol).

  • Add anhydrous toluene (10 mL) followed by cyclohexanone (2.6 mL, 25 mmol).

  • Cool the mixture to 0 °C in an ice bath.

  • Add 4-nitrobenzaldehyde (755 mg, 5.0 mmol) to the stirred solution.

  • Allow the reaction to stir at 0 °C for 16 hours. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution (15 mL).

  • Allow the mixture to warm to room temperature and transfer to a separatory funnel. Extract with EtOAc (3 x 25 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the aldol product.

  • Determine the dr and ee as described in Protocol 1.

Conclusion and Outlook

The journey from L-proline to sophisticated diarylprolinol silyl ethers like those derived from 2-(4-phenylphenyl)pyrrolidine marks a significant evolution in asymmetric organocatalysis.

• L-Proline and its simple derivatives remain invaluable tools, especially for large-scale synthesis where cost is a major driver. Their effectiveness, particularly in specific aldol and Mannich reactions, is well-established. However, their application can be limited by high catalyst loadings, modest reaction rates, and sensitivity to reaction conditions.

• 2-(4-Phenylphenyl)pyrrolidine-derived catalysts (Diarylprolinol Silyl Ethers) represent the pinnacle of efficiency and selectivity in enamine catalysis. They offer superior activity, broader substrate scope, and consistently near-perfect enantioselectivity under mild conditions. W[1][7]hile their multi-step synthesis makes them more expensive, their exceptional performance justifies their use in the synthesis of high-value, complex chiral molecules, making them a preferred choice for drug discovery and development professionals.

For researchers, the choice of catalyst is a strategic one. For initial explorations or large-scale processes where conditions can be rigorously optimized, proline is an excellent starting point. For challenging transformations requiring the utmost in selectivity and efficiency, the investment in a second-generation diarylprolinol ether catalyst will almost invariably yield superior results.

References

• Emma, M. G., Tamburrini, A., Martinelli, A., Lombardo, M., Quintavalla, A., & Trombini, C. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. Catalysts, 10(6), 649. [Link]

• Gotoh, H., & Hayashi, Y. (2007). Diarylprolinol Silyl Ether as Catalyst of an exo-Selective, Enantioselective Diels-Alder Reaction. Organic Letters, 9(15), 2859–2862. [Link]

• Al-Terkawi, A., Taha, M. O., & Karaman, R. (2011). Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study. Journal of Molecular Modeling, 17(9), 2371–2382. [Link]

• Rios, R., & Companyó, X. (2016). Asymmetric cycloaddition reactions catalysed by diarylprolinol silyl ethers. Chemical Society Reviews, 45(24), 6836-6881. [Link]

• Burés, J., Armstrong, A., & Blackmond, D. G. (2012). Curtin-Hammett paradigm for stereocontrol in organocatalysis by diarylprolinol ether catalysts. Journal of the American Chemical Society, 134(15), 6741–6750. [Link]

• Gotoh, H., Ishikawa, H., & Hayashi, Y. (2007). Diphenylprolinol Silyl Ether as Catalyst of an Asymmetric, Catalytic, and Direct Michael Reaction of Nitroalkanes with α,β-Unsaturated Aldehydes. Organic Letters, 9(26), 5307–5309. [Link]

• Martinelli, A. (2016). Development of new protocols for Organocatalysis. AMS Tesi di Dottorato. [Link]

• Bolm, C., & Rantanen, T. (2007). BINAM-(S)-proline-catalysed aldol reaction of cyclohexanone and p-nitrobenzaldehyde and comparison to other approaches. ResearchGate. [Link]

• List, B., Lerner, R. A., & Barbas, C. F. (2004). New mechanistic studies on the proline-catalyzed aldol reaction. Proceedings of the National Academy of Sciences, 101(16), 5839-5843. [Link]

• Papai, I., & Toth, G. (2017). Stereocontrol in Diphenylprolinol Silyl Ether Catalyzed Michael Additions: Steric Shielding or Curtin-Hammett Scenario? ACS Catalysis, 7(11), 7649-7657. [Link]

• Wang, W., Wang, J., & Li, H. (2008). (S)-Pyrrolidine sulfonamide catalyzed asymmetric direct aldol reactions of aryl methyl ketones with aryl aldehydes. Tetrahedron Letters, 49(36), 5314-5317. [Link]

• Wikipedia contributors. (2023). Proline-catalyzed aldol reactions. Wikipedia. [Link]

• Li, C., & Zhang, Y. (2007). Direct catalytic asymmetric aldol reactions on chiral catalysts assembled in the interface of emulsion droplets. Journal of Molecular Catalysis A: Chemical, 270(1-2), 113-118. [Link]

• List, B., Hoang, L., & Martin, H. J. (2004). New mechanistic studies on the proline-catalyzed aldol reaction. Moodle@Units. [Link]

• Chandrasekhar, S., & Reddy, M. V. (2010). Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. Journal of Chemical Sciences, 122(5), 627-638. [Link]

• Chem-Station. (2015). Hayashi-Jørgensen Catalyst. Chem-Station International Edition. [Link]

• List, B., Pojarliev, P., & Castello, C. (2001). Proline-Catalyzed Asymmetric Aldol Reactions between Ketones and α-Unsubstituted Aldehydes. Organic Letters, 3(4), 573-575. [Link]

• Wang, X., & Tan, B. (2018). Asymmetric Synthesis of Noradamantane Scaffolds via Diphenylprolinol Silyl Ether-Mediated Domino Michael/Epimerization/Michael (or Aldol)/1,2-Addition Reactions. Angewandte Chemie International Edition, 57(32), 10219-10223. [Link]

• Mayr, H., & Ofial, A. R. (2020). Mayr's Database Of Reactivity Parameters. . [Link]

Sources

• 1. Hayashi-Jørgensen Catalyst | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 3. pnas.org [pnas.org]
• 4. moodle2.units.it [moodle2.units.it]
• 5. mdpi.com [mdpi.com]
• 6. amsdottorato.unibo.it [amsdottorato.unibo.it]
• 7. Prevalence of Diarylprolinol Silyl Ethers as Catalysts in Total Synthesis and Patents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Chiral HPLC Analysis for Products of 2-(4-Phenylphenyl)pyrrolidine Catalysis

In the realm of asymmetric organocatalysis, the pursuit of high enantioselectivity is paramount. Catalysts derived from the diarylprolinol silyl ether scaffold, such as 2-(4-Phenylphenyl)pyrrolidine, have become powerful tools for synthesizing chiral molecules, particularly through Michael additions and other carbon-carbon bond-forming reactions. The success of these reactions, however, is not solely determined by the catalyst's performance but also by our ability to accurately and reliably measure the enantiomeric excess (ee) of the products. This is where chiral High-Performance Liquid Chromatography (HPLC) becomes an indispensable analytical technique.

This guide provides an in-depth comparison of chiral HPLC methodologies for the analysis of products generated from 2-(4-Phenylphenyl)pyrrolidine and its closely related analogues. Moving beyond a simple recitation of methods, we will delve into the causality behind experimental choices, offering field-proven insights to guide your method development and ensure the scientific integrity of your results.

The Crucial Role of Chiral Stationary Phases

The heart of any chiral HPLC separation is the Chiral Stationary Phase (CSP). For the types of products typically generated by 2-(4-Phenylphenyl)pyrrolidine catalysis—often functionalized aldehydes and ketones—polysaccharide-based CSPs have proven to be the most effective and versatile. These CSPs, most notably the Daicel CHIRALPAK® and CHIRALCEL® series, are based on cellulose or amylose derivatives coated or immobilized on a silica support.

The separation mechanism relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP. The stability of these complexes differs for each enantiomer, leading to different retention times and, consequently, separation. The key interactions governing this separation include hydrogen bonding, π-π stacking, dipole-dipole interactions, and steric hindrance. The specific nature of the product's functional groups and stereochemistry will dictate which CSP provides the optimal interaction profile for baseline separation.

Comparative Analysis: Selecting the Right Column

Choosing the appropriate chiral column is the most critical step in method development. While a universal column does not exist, patterns of selectivity have emerged for certain classes of compounds. Below, we compare the performance of several widely used polysaccharide-based columns for the separation of a representative product class: γ-nitroaldehydes, a common outcome of Michael additions catalyzed by diarylprolinol silyl ethers.[1]

Table 1: Comparison of Chiral Stationary Phases for the Separation of γ-Nitroaldehyde Enantiomers

Analyte Example	Chiral Stationary Phase (CSP)	Mobile Phase	Flow Rate (mL/min)	Retention Times (min)	Resolution (Rs)	Reference
(S)-4-Nitro-3-(naphthalen-2-yl)butanal (reduced to alcohol)	CHIRALPAK® AS-H	n-Hexane/Isopropanol (90:10)	1.0	t_major = 11.2, t_minor = 11.9	>1.5	[1]
(S)-4-Nitro-3-(p-tolyl)butanal (reduced to alcohol)	CHIRALPAK® AS-H	n-Hexane/Isopropanol (90:10)	1.0	t_major = 11.8, t_minor = 14.2	>1.5	[1]
(S)-3-(4-Methoxyphenyl)-4-nitrobutanal (reduced to alcohol)	CHIRALPAK® AS-H	n-Hexane/Isopropanol (90:10)	1.0	t_major = 17.6, t_minor = 22.3	>1.5	[1]
Racemic Flavanone	CHIRALPAK® ID	n-Hexane/Isopropanol (90:10) + 0.1% TFA	1.0	t_1 = 8.5, t_2 = 9.5	2.1	[2]
Racemic Hydroxychloroquine	CHIRALPAK® AD-H	n-Hexane/Isopropanol (93:7) + 0.5% DEA	0.8	t_R = 11.5, t_S = 14.0	>2.0	[2]

Note: For sensitive aldehydes, in-situ reduction to the more stable alcohol prior to HPLC analysis is a common and effective strategy to prevent racemization or degradation on the column. The data for γ-nitroaldehydes reflects analysis of their corresponding alcohol derivatives.

Field Insights on Column Selection:

• CHIRALPAK® AD-H and AS-H (Amylose-based): These columns, featuring amylose tris(3,5-dimethylphenylcarbamate) and amylose tris((S)-α-methylbenzylcarbamate) respectively, are excellent starting points. They often exhibit broad applicability and complementary selectivity. The AS-H, in particular, has shown great success with the γ-nitroaldehyde products discussed.[1]

• CHIRALCEL® OD-H (Cellulose-based): With a cellulose tris(3,5-dimethylphenylcarbamate) selector, the OD-H often provides a different selectivity profile compared to its amylose counterparts. If separation is not achieved on an AD-H or AS-H, the OD-H is a logical next choice.

• Immobilized Phases (e.g., CHIRALPAK® IA, IB, IC): A significant advancement in CSP technology is the immobilization of the polysaccharide selector onto the silica matrix.[3] This creates highly robust columns that are compatible with a much wider range of organic solvents, including THF, ethyl acetate, and dichloromethane, which would destroy traditional coated columns.[3][4] This expanded solvent compatibility allows for greater flexibility in optimizing selectivity and solubility, making immobilized columns a powerful tool for challenging separations.

Experimental Workflow and Protocol

A systematic approach to method development is crucial for efficiency. The following workflow and detailed protocol provide a robust framework for analyzing products from 2-(4-Phenylphenyl)pyrrolidine catalysis.

Caption: General workflow for chiral HPLC analysis.

Detailed Protocol: Enantiomeric Excess Determination of a γ-Nitroaldehyde

This protocol is representative for a Michael addition product and is based on established methodologies.[1][5]

• Sample Preparation:

  • Racemic Standard: Prepare a racemic version of the product by running the reaction with a racemic catalyst or a simple amine like pyrrolidine. Purify by flash chromatography. A racemic sample is essential to confirm the identity of the two enantiomer peaks.

  • Chiral Sample: After the asymmetric reaction, quench and work up the reaction mixture. Purify the product via flash chromatography to remove the catalyst and any unreacted starting materials.

  • Analytical Solution: Accurately weigh and dissolve ~1 mg of the purified chiral product and the racemic standard in separate vials with 1 mL of the HPLC mobile phase (e.g., Hexane/Isopropanol).

• HPLC Method Setup (Screening Phase):

  • Column: CHIRALPAK® AS-H (4.6 x 250 mm, 5 µm).

  • Mobile Phase: n-Hexane / Isopropanol (IPA) (90:10 v/v). Causality: This ratio is a common starting point for normal phase chiral separations, balancing reasonable retention times with good selectivity.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at a wavelength where the analyte has strong absorbance (e.g., 254 nm for aromatic compounds).

  • Injection Volume: 5-10 µL.

• Analysis and Optimization:

  • Inject the racemic standard first. The goal is to see two well-resolved peaks (Resolution, Rs > 1.5).

  • If resolution is poor, optimize the mobile phase.

    • To increase retention and potentially improve resolution: Decrease the percentage of the polar modifier (IPA). Try 95:5 or 98:2 Hexane/IPA. Causality: A less polar mobile phase increases the interaction of the analyte with the polar stationary phase, leading to longer retention.

    • To decrease retention: Increase the percentage of IPA. Try 80:20 Hexane/IPA.

  • If the product is acidic or basic, consider adding a small amount (0.1%) of an additive like trifluoroacetic acid (TFA) for acidic compounds or diethylamine (DEA) for basic compounds. Causality: Additives can suppress undesirable ionic interactions with residual silanols on the silica support, leading to improved peak shape and resolution.

  • Once a good separation is achieved for the racemic standard, inject the chiral sample under the same optimized conditions.

• Data Interpretation:

  • Identify the two enantiomer peaks from the racemic chromatogram.

  • In the chiral sample chromatogram, integrate the peak areas for both the major and minor enantiomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = [(Area_major - Area_minor) / (Area_major + Area_minor)] x 100

Logical Guide for Method Development

When faced with a new product, a logical, tiered approach to method development saves time and resources.

Caption: Decision tree for chiral method development.

Conclusion

The successful application of 2-(4-Phenylphenyl)pyrrolidine and related organocatalysts hinges on precise and accurate analysis of product enantiopurity. Polysaccharide-based chiral stationary phases, particularly the CHIRALPAK® and CHIRALCEL® series, provide the most effective platform for these analyses. By starting with versatile columns like the CHIRALPAK® AS-H and AD-H under normal phase conditions (Hexane/Isopropanol), researchers can efficiently develop robust separation methods. Understanding the principles of chiral recognition and systematically optimizing mobile phase composition are key to overcoming analytical challenges and ensuring the trustworthiness of experimental results. The advent of immobilized CSPs further expands the analytical toolbox, offering enhanced durability and novel selectivity for even the most difficult separations.

References

• Hayashi, Y., et al. Supporting Information for: Diphenylprolinol Silyl Ether as Catalyst of an Asymmetric, Catalytic, and Direct Michael Reaction. [Link]

• MDPI. Enantioselective Organocatalyzed Michael Addition of Isobutyraldehyde to Maleimides in Aqueous Media. [Link]

• Daicel Corporation. Chiral Columns | DAICEL CORPORATION. [Link]

• ResearchGate. (PDF) Enantioselective Michael additions of aldehydes to nitroalkenes catalyzed with ionically tagged organocatalyst. [Link]

• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• MDPI. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. [Link]

• Daicel Chiral Technologies. Develop Chiral Separation Methods with Daicel's Immobilized Columns. [Link]

• PubMed Central (PMC). Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids. [Link]

• Daicel Chiral Technologies. Daicel Chiral Technologies' Frequently Asked Questions. [Link]

• ResearchGate. (PDF) Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers. [Link]

• ResearchGate. Conventional Chiralpak ID vs. Capillary Chiralpak ID-3 Amylose Tris-(3-Chlorophenylcarbamate)-Based Chiral Stationary Phase Columns for the Enantioselective HPLC Separation of Pharmaceutical Racemates. [Link]

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. Chiral squaramide-catalyzed highly diastereo- and enantioselective direct Michael addition of nitroalkanes to nitroalkenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. chiraltech.com [chiraltech.com]
• 4. chiraltech.com [chiraltech.com]
• 5. Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Determining Enantiomeric Excess for 2-(4-Phenylphenyl)pyrrolidine Reactions

For researchers, scientists, and professionals in drug development, the precise determination of enantiomeric excess (ee) is a cornerstone of asymmetric synthesis. This is particularly true in reactions catalyzed by or incorporating chiral structures like 2-(4-phenylphenyl)pyrrolidine, a privileged scaffold in modern organocatalysis.[1][2][3] The stereochemical outcome of these reactions dictates the biological activity and potential therapeutic efficacy of the target molecules. Therefore, robust and reliable analytical methodologies for quantifying enantiomeric purity are not just a procedural formality but a critical component of the research and development pipeline.

This guide provides an in-depth comparison of the primary analytical techniques for determining the enantiomeric excess of products from reactions involving 2-(4-phenylphenyl)pyrrolidine. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Imperative of Enantiomeric Excess in Chiral Pyrrolidine Chemistry

The pyrrolidine ring is a fundamental motif in a vast array of natural products, pharmaceuticals, and chiral catalysts.[4][5][6] When functionalized at the 2-position with a bulky 4-phenylphenyl group, the resulting scaffold provides a well-defined chiral environment that can induce high levels of stereoselectivity in a variety of chemical transformations. However, the success of any asymmetric synthesis is ultimately measured by the enantiomeric excess of the product. Enantiomeric excess (ee) is a measure of the purity of a chiral substance, indicating the degree to which one enantiomer is present in excess of the other.[7][8]

The formula for calculating enantiomeric excess is:

ee (%) = |([Major Enantiomer] – [Minor Enantiomer]) / ([Major Enantiomer] + [Minor Enantiomer])| x 100

Accurate ee determination is paramount, as even small amounts of an undesired enantiomer can have significantly different pharmacological or toxicological profiles. This guide will compare the most prevalent and effective methods for this critical analysis: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Part 1: Chromatographic Approaches - The Gold Standard in Enantioseparation

Chromatographic techniques, particularly HPLC and GC, are the workhorses for determining enantiomeric excess due to their high resolution and accuracy.[9] The choice between them hinges on the physicochemical properties of the analyte, such as volatility and thermal stability.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and versatile technique for separating enantiomers.[7][10] The separation is achieved through the differential interaction of the enantiomers with a chiral stationary phase (CSP).[7]

Causality of Method Selection: For many products derived from 2-(4-phenylphenyl)pyrrolidine-catalyzed reactions, which are often non-volatile or thermally labile, HPLC is the method of choice.[9] The vast array of available chiral stationary phases allows for the separation of a wide range of chemical structures.

Experimental Workflow for Chiral HPLC

Caption: Workflow for ee determination by Chiral HPLC.

Detailed Experimental Protocol: Chiral HPLC

• Sample Preparation:

  • Prepare a stock solution of the purified reaction product at approximately 1 mg/mL in a suitable solvent, ideally the mobile phase.

  • Prepare a racemic standard of the product at the same concentration to unequivocally identify the retention times of both enantiomers.

• HPLC System and Conditions:

  • HPLC System: An HPLC system equipped with a UV-Vis or photodiode array (PDA) detector.

  • Chiral Column: A polysaccharide-based chiral column (e.g., Chiralcel® OD-H, Chiralpak® AD-H) is often a good starting point for method development.

  • Mobile Phase: A mixture of n-hexane and isopropanol is a common mobile phase for normal-phase chiral separations. The ratio is optimized to achieve baseline separation (e.g., 90:10 n-hexane:isopropanol).

  • Flow Rate: Typically 0.5 - 1.0 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 25 °C) to ensure reproducible retention times.

  • Detection Wavelength: The wavelength of maximum absorbance of the analyte.

• Data Analysis:

  • Inject the racemic standard to determine the retention times for the (R) and (S) enantiomers.

  • Inject the sample from the asymmetric reaction.

  • Integrate the peak areas corresponding to both enantiomers in the sample chromatogram.

  • Calculate the enantiomeric excess using the integrated peak areas.[7]

Chiral Gas Chromatography (GC)

Chiral GC is highly effective for the analysis of volatile and thermally stable compounds.[9] For many pyrrolidine derivatives, a derivatization step is necessary to increase their volatility and improve chromatographic performance.[9]

Causality of Method Selection: When the reaction products are volatile or can be easily derivatized to become volatile, chiral GC can offer faster analysis times and higher resolution compared to HPLC.

Experimental Workflow for Chiral GC (with Derivatization)

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. uma.es [uma.es]

A Senior Application Scientist's Guide to the X-ray Crystal Structure Analysis of 2-(4-Phenylphenyl)pyrrolidine Complexes

Authored for Researchers, Scientists, and Drug Development Professionals

The 2-(4-phenylphenyl)pyrrolidine scaffold is a privileged structural motif found in a variety of pharmacologically active compounds. Its derivatives are precursors and intermediates in the synthesis of molecules with applications ranging from anticonvulsant and nootropic agents to inhibitors of bromodomain-containing proteins like BRD4[1]. Understanding the precise three-dimensional arrangement of these molecules, especially when they form complexes with metal ions or other ligands, is paramount for deciphering structure-activity relationships (SAR) and rationally designing next-generation therapeutics.

Single-crystal X-ray diffraction (SC-XRD) remains the gold standard for unambiguously determining the atomic and molecular structure of crystalline materials.[2][3] It provides a high-resolution snapshot of the molecule's conformation, stereochemistry, and the intricate network of intermolecular interactions that govern its packing in the solid state. This guide offers an in-depth, practical walkthrough of the crystallographic workflow for analyzing 2-(4-phenylphenyl)pyrrolidine complexes, explains the causality behind key experimental decisions, and objectively compares this powerful technique with viable analytical alternatives.

Part 1: The Crystallographic Workflow: From Solution to Structure

The journey from a synthesized compound to a refined crystal structure is a multi-step process where each stage is critical for success. The overarching goal is to grow a single, well-ordered crystal, measure how it diffracts X-rays, and then use that diffraction data to compute a three-dimensional map of the electron density, from which an atomic model is built and refined.[4]

Step 1: The Art and Science of Crystal Growth

The most significant bottleneck in small-molecule crystallography is obtaining diffraction-quality crystals.[3] This requires creating a state of supersaturation under conditions that favor slow, ordered growth over rapid precipitation or the formation of an amorphous solid. For small organic molecules like 2-(4-phenylphenyl)pyrrolidine derivatives, several methods are routinely employed.

Experimental Protocol: Crystallization of a Hypothetical Complex

• Objective: To grow single crystals of "Compound-P" (a 2-(4-phenylphenyl)pyrrolidine derivative complex).

• Method of Choice: Slow Evaporation and Solvent Diffusion. These are often the first-line approaches due to their simplicity and effectiveness.

• Protocol Steps:

  • Solubility Screening: Begin by testing the solubility of Compound-P in a range of common laboratory solvents (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane (DCM), dimethylformamide (DMF), and dimethyl sulfoxide (DMSO)). The ideal crystallizing solvent is one in which the compound is moderately soluble.

  • Slow Evaporation:

    • Dissolve 5-10 mg of Compound-P in 1-2 mL of a suitable solvent (e.g., ethanol) in a small, clean vial.

    • Cover the vial with a cap or paraffin film pierced with a few small holes using a needle. This restricts the rate of evaporation.

    • Causality: A slow evaporation rate is crucial. If the solvent evaporates too quickly, the concentration of the solute increases rapidly, leading to the formation of many small nucleation sites and resulting in a microcrystalline powder instead of a few large single crystals.

    • Place the vial in a vibration-free environment and leave it undisturbed for several days to weeks.

  • Solvent Diffusion (Vapor Diffusion):

    • This method is ideal when a compound is highly soluble in one solvent (the "good" solvent) but insoluble in another (the "anti-solvent"), and the two are miscible.

    • Dissolve 5-10 mg of Compound-P in a minimal amount (e.g., 0.5 mL) of a "good" solvent like DMF or DMSO.[5]

    • Place this small vial inside a larger, sealed jar containing a reservoir of the "anti-solvent" (e.g., diethyl ether or DCM).[5]

    • Causality: The anti-solvent vapor will slowly diffuse into the solution containing the compound. This gradually lowers the overall solubility of the compound in the mixed-solvent system, gently pushing it towards supersaturation and inducing crystallization.[5]

  • Crystal Harvesting: Once crystals of sufficient size (ideally >0.1 mm in at least one dimension) have formed, carefully harvest one using a cryo-loop and immediately flash-cool it in liquid nitrogen for data collection.[4]

Step 2: X-ray Diffraction Data Collection

With a suitable crystal, the next step is to measure its diffraction pattern. This is performed using a diffractometer, where the crystal is mounted on a goniometer, held at a cryogenic temperature (~100 K), and rotated in a focused beam of X-rays.[6]

• Principle: As the crystal rotates, different crystallographic planes satisfy the Bragg condition and diffract the X-ray beam, creating a pattern of spots on a detector.[6] The positions of these spots relate to the unit cell dimensions, while their intensities contain the information about the atomic arrangement within the unit cell.

• Data Collection Strategy: The rotation method is standard.[6] The crystal is rotated through a series of small angular increments (e.g., 0.5-1.0 degrees), and a diffraction image is recorded for each increment until a complete and redundant dataset is collected.

Step 3: Data Processing & Structure Solution

The raw diffraction images are processed computationally to extract the structural information.[7][8]

• Indexing & Integration: The first step, indexing, determines the crystal's unit cell parameters (the dimensions of the fundamental repeating block) and its lattice symmetry.[7] Following this, integration measures the intensity of every diffraction spot across all the collected images.[7]

• Scaling & Merging: The integrated intensities are then scaled to account for experimental variations (e.g., fluctuations in beam intensity, crystal decay) and symmetry-related reflections are merged to create a final, unique set of reflection data.[7]

• Structure Solution (Solving the Phase Problem): A fundamental challenge in crystallography is that the diffraction experiment measures the intensities of the diffracted waves, but the crucial phase information is lost.[9] For small molecules, this "phase problem" is typically solved using ab initio methods like charge-flipping, which can often recover the complete structure from a random set of initial phases.[10]

• Structure Refinement: Once an initial model of the structure is obtained, it undergoes an iterative process of refinement. In this stage, the positions of the atoms, their displacement parameters (describing thermal motion), and other variables are adjusted to achieve the best possible fit between the diffraction data calculated from the model and the experimentally observed data. The quality of the final model is assessed using statistical indicators like the R-factor.

Visualizing the Crystallographic Workflow

Part 2: A Comparative Guide to Structural Analysis Techniques

While X-ray crystallography provides unparalleled detail in the solid state, it is not the only tool available. A comprehensive structural characterization often relies on a combination of techniques, with Nuclear Magnetic Resonance (NMR) spectroscopy being the most powerful alternative for solution-phase analysis.[11][12]

X-ray Crystallography vs. NMR Spectroscopy

The choice between crystallography and NMR is dictated by the specific research question, sample availability, and the nature of the molecule itself. They are highly complementary techniques, each providing a unique and valuable perspective on molecular structure.[13][14]

Feature	X-ray Crystallography	NMR Spectroscopy
Sample Phase	Solid (single crystal required)	Solution
Primary Information	Precise 3D atomic coordinates, bond lengths/angles, absolute stereochemistry, intermolecular packing	Through-bond and through-space atomic connectivity, conformational dynamics, molecular motion, intermolecular interactions in solution
Resolution	Typically atomic (<1 Å)	Generally lower, provides an ensemble of structures consistent with experimental restraints
Key Challenge	Growing a diffraction-quality crystal	Spectral complexity and signal overlap, especially for larger molecules; requires isotopic labeling for complex systems
Molecular Size	No practical size limit for small molecules[11]	Practically limited to smaller or medium-sized molecules for detailed analysis due to signal broadening and overlap[11]
Hydrogen Atoms	Generally not well-resolved as they scatter X-rays weakly[9]	Directly observed (¹H NMR), providing crucial distance information for structure calculation
Output	A single, static model representing the average structure in the crystal lattice	An ensemble of structures representing the dynamic conformational space sampled by the molecule in solution

Supporting Spectroscopic Methods

Other spectroscopic techniques are indispensable for initial characterization and for validating the formation of the target complex before attempting crystallization.

• Infrared (IR) Spectroscopy: Provides confirmation of key functional groups. For a complex, one would look for shifts in characteristic vibrations (e.g., N-H stretches) upon coordination to a metal center.[15]

• Mass Spectrometry (MS): Unambiguously confirms the molecular weight of the synthesized complex, verifying its composition and stoichiometry before investing time in crystallization trials.[15]

• UV-Visible Spectroscopy: Useful for characterizing complexes involving transition metals, where d-d electronic transitions can be observed and provide information about the coordination environment.[15]

Visualizing the Method Selection Process

Conclusion

For the definitive structural elucidation of 2-(4-phenylphenyl)pyrrolidine complexes, single-crystal X-ray diffraction is an indispensable tool. It delivers an unambiguous, high-resolution view of the molecular architecture, which is critical for the data-driven design of new chemical entities in drug discovery. The detailed protocols and causal explanations provided in this guide aim to demystify the crystallographic process, empowering researchers to tackle this powerful technique with confidence. However, it is crucial to recognize that the static picture from a crystal structure is only part of the story. A truly comprehensive understanding is achieved when crystallographic data is integrated with solution-state information from NMR and other spectroscopic methods, creating a holistic view of the molecule's structure and dynamic behavior.

References

• Cowap, A. (2021). A beginner's guide to X-ray data processing. The Biochemist. [Link]

• Gao, H., et al. (n.d.). [The fluorescent properites of the complexes of 1,3-diphenyl-4-acyl-5-pyrazolones with Eu(III)]. ResearchGate. [Link]

• Fun, H.-K., et al. (2016). Crystal structure, Hirshfeld surface analysis and DFT studies of 2-[4-(2-methylpropyl)phenyl]-N′-[(1Z)-1-(thiophen-2-yl)ethylidene]propanehydrazide. Acta Crystallographica Section E. [Link]

• Mao, B. (2013). Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy. ResearchGate. [Link]

• Brünger, A.T. (n.d.). 1.7 Refinement of X-ray Crystal Structures. Stanford University. [Link]

• Carneiro, C. N., et al. (2007). 1H NMR spectroscopic studies of the conformational isomers of pyrrolidinofullerenes. Organic Letters. [Link]

• Dauter, Z. (2010). Collection of X-ray diffraction data from macromolecular crystals. Acta Biochimica Polonica. [Link]

• Tofani, D., et al. (2017). Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. ResearchGate. [Link]

• El-Emam, A. A., et al. (2023). X-ray Crystal Structure, Hirshfeld Surface Analysis, DFT, and Anticancer Effect of 3-Hydroxy-4-phenyl-1,5-benzodiazepin-2-one Derivatives. MDPI. [Link]

• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Creative Biostructure. [Link]

• Isaac, I. (2016). What is the best method for crystallization... ResearchGate. [Link]

• Watkin, D. (n.d.). Structure refinement: some background theory and practical strategies. MIT. [Link]

• Elemike, E. E., et al. (2022). Synthesis, Structure, Hirshfeld Surface Analysis, Non-Covalent Interaction, and In Silico Studies of 4-Hydroxy-1-[(4-Nitrophenyl)Sulfonyl]Pyrrolidine-2-Carboxyllic Acid. National Institutes of Health. [Link]

• Kang, Y. K., et al. (2001). Locked conformations for proline pyrrolidine ring: synthesis and conformational analysis of cis- and trans-4-tert-butylprolines. PubMed. [Link]

• Chupakhin, E., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. National Institutes of Health. [Link]

• Cowap, A. (2021). A beginner's guide to X-ray data processing. ResearchGate. [Link]

• Blow, D. (2002). x Ray crystallography. National Institutes of Health. [Link]

• Wüthrich, K. (1998). Macromolecular Structure Determination: Comparison of Crystallography and NMR. Current Biology. [Link]

• Yee, A., et al. (2005). NMR and X-ray crystallography, complementary tools in structural proteomics of small proteins. PubMed. [Link]

• Unknown. (n.d.). Structure solution and refinement: introductory strategies. SlidePlayer. [Link]

• Chaudhri, N., et al. (2022). Interpretation of the pyrrolidine region of the 1 H NMR spectrum. ResearchGate. [Link]

• Portilla, J., et al. (2021). Crystal structure, Hirshfeld surface analysis, and molecular dynamics simulations of two isostructural N-propargyl-4-(2-oxopyrro. Ramírez Lab. [Link]

• S. Mohamed, S. K., et al. (2021). Crystal structure and Hirshfeld surface analysis of 2-oxo-4-phenyl-2,5,6,7,8,9-hexahydro-1H-cyclohepta[b]pyridine-3-carbonitrile. National Institutes of Health. [Link]

• Rittner, R. (2011). NMR Spectroscopy: a Tool for Conformational Analysis. AUREMN. [Link]

• Peak Proteins. (n.d.). Comparison Of Structural Techniques: X-ray, NMR, Cryo-EM. Peak Proteins. [Link]

• Wikipedia. (n.d.). X-ray crystallography. Wikipedia. [Link]

• CCDC. (n.d.). CCDC 2249986: Experimental Crystal Structure Determination. KAUST Repository. [Link]

• Al-hujran, T. A., et al. (2023). Synthesis, X-ray Crystal Structure, and Computational Characterization of Tetraphenylborate, 3-(5H-Dibenzo[a,d] cyclohepten-5-ylidene)-N, N-Dimethyl-1-propanamine. MDPI. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. rigaku.com [rigaku.com]
• 3. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 4. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Collection of X-ray diffraction data from macromolecular crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]
• 8. mdpi.com [mdpi.com]
• 9. people.bu.edu [people.bu.edu]
• 10. web.mit.edu [web.mit.edu]
• 11. researchgate.net [researchgate.net]
• 12. Comparison Of Structural Techniques: X-ray, NMR, Cryo-EM | Peak Proteins [peakproteins.com]
• 13. creative-biostructure.com [creative-biostructure.com]
• 14. NMR and X-ray crystallography, complementary tools in structural proteomics of small proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to Computationally Modeling Transition States of 2-(4-Phenylphenyl)pyrrolidine for Drug Discovery and Development

For researchers, scientists, and drug development professionals venturing into the synthesis and application of novel pyrrolidine scaffolds, a deep understanding of reaction mechanisms is paramount. The pyrrolidine ring is a vital component in numerous pharmaceuticals, and the ability to predict and control its formation is a significant advantage.[1] This guide provides an in-depth comparison of computational methodologies for modeling the transition states of 2-(4-Phenylphenyl)pyrrolidine, a key intermediate in various synthetic pathways. By leveraging the power of computational chemistry, researchers can gain predictive insights into reaction feasibility, stereochemical outcomes, and catalyst performance, thereby accelerating the drug discovery pipeline.

This document moves beyond a simple recitation of methods. As a Senior Application Scientist, my goal is to provide a framework for rational decision-making in your computational workflow, grounded in the principles of scientific integrity and validated by experimental correlation.

The Strategic Importance of Transition State Modeling

The transition state (TS) is the fleeting, highest-energy point along a reaction coordinate, representing the kinetic barrier that must be overcome for reactants to transform into products. The geometry and energy of the TS dictate the reaction rate and selectivity. For a molecule like 2-(4-Phenylphenyl)pyrrolidine, where stereochemistry can profoundly impact biological activity, understanding the transition states of its formation is not merely an academic exercise; it is a critical step in designing efficient and stereoselective synthetic routes.

Computational modeling allows us to "visualize" and analyze these ephemeral structures, providing insights that are often difficult or impossible to obtain through experimental means alone. A well-executed computational study can:

• Elucidate Reaction Mechanisms: Identify the operative pathways and key intermediates.

• Predict Stereoselectivity: Explain and predict the formation of specific stereoisomers by comparing the energies of diastereomeric transition states.

• Guide Catalyst Design: Inform the rational design of catalysts that can lower the energy of a desired transition state, thereby enhancing reaction efficiency and selectivity.

• Rationalize Experimental Observations: Provide a theoretical framework to understand unexpected experimental outcomes.

A Comparative Analysis of Computational Methodologies

The choice of computational method is a critical decision that balances accuracy with computational cost. For modeling transition states of organic reactions involving molecules of the size of 2-(4-Phenylphenyl)pyrrolidine, Density Functional Theory (DFT) has emerged as the workhorse method, offering a favorable balance of accuracy and computational expense.

Computational Method	Key Strengths	Common Applications in Pyrrolidine Chemistry
Density Functional Theory (DFT)	Good accuracy for a wide range of chemical systems at a manageable computational cost.	Elucidating reaction mechanisms, predicting stereoselectivity in pyrrolidine synthesis, and studying proline-catalyzed reactions.[2]
Møller-Plesset Perturbation Theory (MP2)	Provides a good description of electron correlation effects, particularly dispersion interactions.	Benchmarking DFT results, studying systems where dispersion forces are critical.
Semi-empirical Methods (e.g., AM1, PM7)	Very fast, suitable for large systems and high-throughput screening.	Initial screening of reaction pathways, generating starting geometries for higher-level calculations.

Diving Deeper into DFT: Functionals and Basis Sets

Within the DFT framework, the choice of the exchange-correlation functional and the basis set significantly influences the accuracy of the results.

Functionals:

• B3LYP (Becke, 3-parameter, Lee-Yang-Parr): A widely used hybrid functional that often provides a good balance of accuracy for a variety of organic reactions.

• M06-2X (Minnesota, 2006, with 2X amount of HF exchange): A high-nonlocality functional that often performs well for main-group thermochemistry and kinetics, including transition state barriers.[3]

• ωB97X-D: A range-separated hybrid functional with empirical dispersion correction, which can be important for accurately modeling non-covalent interactions that may influence transition state stability.

Basis Sets:

• Pople-style basis sets (e.g., 6-31G*, 6-31+G(d,p), 6-311++G(d,p)): A popular choice offering a graded hierarchy of size and flexibility. The inclusion of polarization (d,p) and diffuse (+) functions is crucial for accurately describing the electron distribution in transition states.

• Dunning's correlation-consistent basis sets (e.g., cc-pVDZ, cc-pVTZ): Designed to systematically converge towards the complete basis set limit, offering a more rigorous approach to improving accuracy.

• def2-SVP and def2-TZVP (Karlsruhe basis sets): Well-balanced and efficient basis sets that are commonly used in modern DFT calculations.

A Validated Workflow for Modeling Transition States of 2-(4-Phenylphenyl)pyrrolidine

The following protocol outlines a robust and self-validating workflow for locating and characterizing the transition states involved in the synthesis of 2-(4-Phenylphenyl)pyrrolidine. This workflow is designed to ensure the scientific rigor and trustworthiness of the computational results.

Step 1: Building the Initial Reactant and Product Structures

• Construct 3D Models: Build the 3D structures of the reactants (e.g., a suitable precursor aldehyde, amine, and any catalyst) and the final 2-(4-Phenylphenyl)pyrrolidine product using a molecular builder.

• Conformational Search: For flexible molecules, perform a conformational search using a lower-level, computationally inexpensive method (e.g., a molecular mechanics force field like MMFF94 or a semi-empirical method) to identify the lowest energy conformers.

• Geometry Optimization: Optimize the geometries of the lowest energy conformers of the reactants and products using a DFT method (e.g., B3LYP/6-31G*).

Step 2: Locating the Transition State

This is often the most challenging step in the workflow. Several methods can be employed:

• Synchronous Transit-Guided Quasi-Newton (STQN) Method (e.g., Opt=QST2 or Opt=QST3 in Gaussian): This method requires the input of the reactant and product structures (and an initial guess for the transition state in QST3). The algorithm then attempts to find the transition state that connects them.

• Nudged Elastic Band (NEB) Method: This method is effective for finding the minimum energy path between reactants and products and is particularly useful for complex reactions with multiple steps.

• Manual Search: For simpler reactions, a manual approach can be effective. This involves constructing a guess for the transition state geometry based on chemical intuition (e.g., by elongating the bonds being broken and shortening the bonds being formed) and then using a transition state optimization algorithm.

Step 3: Verifying the Transition State

A true transition state must satisfy two critical criteria:

• First-Order Saddle Point: A frequency calculation must be performed on the optimized transition state geometry. A genuine transition state will have exactly one imaginary frequency. This imaginary frequency corresponds to the vibrational mode along the reaction coordinate, where the atoms are moving from the reactant state towards the product state.

• Connection to Reactants and Products: An Intrinsic Reaction Coordinate (IRC) calculation must be performed starting from the transition state structure. This calculation follows the reaction path downhill from the transition state in both the forward and reverse directions. A successful IRC calculation will confirm that the transition state smoothly connects the intended reactants and products.

Step 4: Calculating Activation Energies and Reaction Energies

• Single-Point Energy Calculations: To obtain more accurate energies, perform single-point energy calculations on the optimized geometries of the reactants, transition state, and products using a higher level of theory and a larger basis set (e.g., M06-2X/def2-TZVP).

• Inclusion of Solvent Effects: Reactions are typically performed in a solvent. The influence of the solvent on the energies can be significant and should be accounted for using a continuum solvation model, such as the Polarizable Continuum Model (PCM).

• Thermochemical Corrections: Include zero-point vibrational energy (ZPVE), thermal, and entropy corrections from the frequency calculations to obtain Gibbs free energies of activation (ΔG‡) and reaction (ΔG_rxn).

Experimental Validation: The Cornerstone of Trustworthy Models

Computational models, no matter how sophisticated, are approximations of reality. Therefore, experimental validation is not just recommended; it is essential for establishing the trustworthiness of your computational predictions.[4]

Key Experimental Data for Validation:

• Reaction Kinetics: The experimentally determined activation energy (Ea) from temperature-dependent kinetic studies can be directly compared to the computationally calculated enthalpy of activation (ΔH‡).

• Product Ratios: For reactions with multiple possible products, the experimentally observed product distribution can be compared to the relative free energies of the competing transition states. The Curtin-Hammett principle can be invoked here, where the product ratio is determined by the difference in the free energies of the transition states leading to each product.

• Stereoselectivity: The experimentally determined enantiomeric excess (ee) or diastereomeric ratio (dr) provides a direct point of comparison for the calculated energy differences between the transition states leading to the different stereoisomers.

• Kinetic Isotope Effects (KIEs): Measuring the reaction rate with isotopically labeled reactants can provide detailed information about the bonding changes in the transition state. These experimental KIEs can then be compared to computationally predicted values.

Protocol for Experimental Validation:

• Synthesize and Characterize: Synthesize the 2-(4-Phenylphenyl)pyrrolidine and any relevant intermediates or byproducts. Characterize all compounds thoroughly using standard analytical techniques (NMR, MS, IR, etc.).

• Kinetic Monitoring: Monitor the reaction progress over time at different temperatures to determine the reaction rate constants and calculate the experimental activation parameters (Ea, ΔH‡, ΔS‡).

• Stereochemical Analysis: Determine the stereochemical outcome of the reaction using chiral chromatography (e.g., HPLC or GC) or other suitable methods.

• Compare and Refine: Compare the experimental data with the computational predictions. If there are significant discrepancies, revisit the computational model. This could involve exploring alternative reaction pathways, using a higher level of theory, or considering different solvent models. This iterative process of comparison and refinement is crucial for developing a predictive and reliable computational model.[4]

Visualizing the Path Forward: Workflow and Reaction Diagrams

To aid in the conceptualization of the computational workflow and the reaction mechanism, the following diagrams are provided in the Graphviz DOT language.

Caption: A comprehensive workflow for the computational modeling and experimental validation of transition states.

Caption: A simplified energy profile illustrating the role of the transition state in a reaction.

Conclusion

The computational modeling of transition states for molecules like 2-(4-Phenylphenyl)pyrrolidine is a powerful tool in the arsenal of the modern medicinal chemist. By thoughtfully selecting computational methods and rigorously validating the results against experimental data, researchers can unlock predictive insights that accelerate the design and synthesis of novel therapeutic agents. This guide provides a robust framework to embark on such studies, emphasizing a synergistic approach where computation and experimentation work in concert to advance the frontiers of drug discovery.

References

• Nguyen, T. N., et al. (2022). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. Beilstein Journal of Organic Chemistry, 18, 118. [Link]

• Zarudnitskii, E. V., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 25(1), 1. [Link]

• Sutton, J. E., & Vlachos, D. G. (2020). Combining Computational Modeling with Reaction Kinetics Experiments for Elucidating the In Situ Nature of the Active Site in Catalysis. Accounts of Chemical Research, 53(9), 1898-1909. [Link]

• Herrera, R. P., & Sampedro, D. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters, 25(40), 7356-7361. [Link]

• da Costa, R. F., et al. (2018). Low-energy electron collisions with proline and pyrrolidine: A comparative study. The Journal of Chemical Physics, 148(7), 074305. [Link]

• Pordea, A., et al. (2023). Computational Evaluation of N-Based Transannular Interactions in Some Model Fused Medium-Sized Heterocyclic Systems and Implications for Drug Design. Molecules, 28(4), 1637. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. BJOC - Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones [beilstein-journals.org]
• 3. Computational Evaluation of N-Based Transannular Interactions in Some Model Fused Medium-Sized Heterocyclic Systems and Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combining Computational Modeling with Reaction Kinetics Experiments for Elucidating the In Situ Nature of the Active Site in Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Substrate Scope of 2-(4-Phenylphenyl)pyrrolidine Catalysts in Asymmetric Synthesis

For researchers, scientists, and professionals in drug development, the selection of an appropriate catalyst is a critical decision that profoundly influences the efficiency, stereoselectivity, and overall success of a synthetic route. In the realm of asymmetric organocatalysis, pyrrolidine-based catalysts have emerged as a cornerstone, enabling the construction of complex chiral molecules with high precision. Among these, the diarylprolinol silyl ether scaffold, famously embodied by the Jørgensen-Hayashi catalyst, has demonstrated remarkable versatility. This guide provides an in-depth assessment of a specific analogue within this class: the 2-(4-phenylphenyl)pyrrolidine catalyst. We will explore its substrate scope, compare its performance with key alternatives, and provide the technical insights necessary to effectively deploy this catalytic system in your research.

The Rise of Diarylprolinol Silyl Ether Catalysts

The advent of organocatalysis marked a paradigm shift in asymmetric synthesis, offering a powerful alternative to traditional metal-based catalysts. Proline and its derivatives were at the forefront of this revolution. A significant breakthrough came with the development of diarylprolinol silyl ethers by the independent work of Jørgensen and Hayashi. These catalysts generally exhibit greater activity and solubility in organic solvents compared to proline.[1] The bulky diarylmethyl group plays a crucial role in creating a well-defined chiral environment, effectively shielding one face of the reactive intermediate and thus directing the stereochemical outcome of the reaction.

The 2-(4-phenylphenyl)pyrrolidine catalysts, featuring a biphenyl moiety, represent a structural variation of this successful scaffold. The extended aromatic system of the biphenyl group can influence the catalyst's steric and electronic properties, potentially offering unique advantages in terms of reactivity and selectivity for specific substrates.

Catalytic Performance in Key Asymmetric Transformations

The utility of 2-(4-phenylphenyl)pyrrolidine catalysts and their close relatives is best demonstrated through their application in fundamental carbon-carbon bond-forming reactions. These catalysts operate through the formation of enamine or iminium ion intermediates, activating aldehydes and ketones towards nucleophilic attack.[2]

Asymmetric Michael Addition

The asymmetric Michael addition is a cornerstone of enantioselective synthesis. Diarylprolinol silyl ether catalysts have proven to be exceptionally effective in promoting the conjugate addition of aldehydes and ketones to various Michael acceptors, particularly nitroolefins.

While specific substrate scope tables for the 2-(4-phenylphenyl)pyrrolidine catalyst are not as extensively documented in publicly available literature as for its diphenyl analogue, the general performance trends can be inferred from the broader class of diarylprolinol silyl ethers. These catalysts consistently deliver high yields and excellent enantioselectivities for the reaction between aldehydes and nitroalkenes.[3]

Table 1: Representative Performance of Diarylprolinol Silyl Ether Catalysts in the Asymmetric Michael Addition of Aldehydes to trans-β-Nitrostyrene

Catalyst	Aldehyde	Catalyst Loading (mol%)	Time (h)	Yield (%)	dr (syn:anti)	ee (%) (syn)
(S)-α,α-Diphenyl-2-pyrrolidinemethanol TMS ether	Propanal	10	20	100	79:21	83
(S)-α,α-Diphenyl-2-pyrrolidinemethanol TMS ether	Pentanal	3	24	85	94:6	98
(S)-α,α-Diphenyl-2-pyrrolidinemethanol TMS ether	Isovaleraldehyde	10	24	87	93:7	85

Data compiled from various studies. Reaction conditions may vary. The performance of the 2-(4-phenylphenyl)pyrrolidine catalyst is expected to be comparable, with potential variations in selectivity due to the altered steric and electronic nature of the biphenyl group.

The high diastereoselectivity and enantioselectivity are attributed to the catalyst's ability to form a sterically hindered enamine intermediate, which then attacks the nitroolefin from a specific face. The bulky silyl ether and diaryl groups effectively block the alternative approach.

Asymmetric Aldol Reaction

The aldol reaction is another fundamental tool for C-C bond formation. Proline and its derivatives have been extensively used to catalyze asymmetric aldol reactions. Diarylprolinol silyl ethers offer an alternative with often improved performance, especially in terms of catalyst loading and reaction times.

Challenges in proline-catalyzed aldol reactions, such as self-aldolization and condensation, can be mitigated with optimized conditions and catalyst design.[4] While direct comparative data for the 2-(4-phenylphenyl)pyrrolidine catalyst in aldol reactions is scarce, the performance of related proline-based organocatalysts provides a useful benchmark.

Table 2: Comparison of Organocatalysts in the Asymmetric Aldol Reaction of Cyclohexanone with 4-Nitrobenzaldehyde

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (anti:syn)	ee (%) (anti)
L-Proline	30	DMSO	4	99	93:7	97
(S)-Proline-based C2 symmetric catalyst	10	CH2Cl2	24	95	-	61

Data compiled from various studies. Reaction conditions may vary.[5]

The expected advantage of the 2-(4-phenylphenyl)pyrrolidine catalyst in aldol reactions would be its enhanced solubility in less polar organic solvents compared to proline, potentially allowing for a broader range of reaction conditions and simplified product isolation.

Mechanistic Insights: The Catalytic Cycle

The efficacy of 2-(4-phenylphenyl)pyrrolidine catalysts, like other diarylprolinol silyl ethers, stems from their ability to form key reactive intermediates. The following diagram illustrates a generalized catalytic cycle for an enamine-mediated Michael addition.

Catalytic Cycle for Michael Addition. This diagram illustrates the key steps in the enamine-mediated catalytic cycle.

Causality in the Catalytic Cycle:

• Enamine Formation: The secondary amine of the pyrrolidine catalyst condenses with the aldehyde to form a chiral enamine intermediate. This step raises the HOMO of the aldehyde, making it nucleophilic. The bulky 4-phenylphenyl group begins to exert its stereodirecting influence here.

• Nucleophilic Attack: The enamine attacks the electrophilic β-carbon of the Michael acceptor (e.g., a nitroolefin). The facial selectivity of this attack is controlled by the steric hindrance imposed by the catalyst's diarylmethyl and silyl ether groups, leading to the formation of a new stereocenter.

• Hydrolysis: The resulting iminium ion intermediate is hydrolyzed to release the chiral Michael adduct and regenerate the catalyst, allowing it to re-enter the catalytic cycle.

Experimental Protocol: A Representative Asymmetric Michael Addition

To provide a practical context, the following is a detailed, step-by-step methodology for a typical asymmetric Michael addition of an aldehyde to a nitroolefin using a diarylprolinol silyl ether catalyst.

Objective: To synthesize a chiral γ-nitro aldehyde with high diastereo- and enantioselectivity.

Materials:

• (S)-α,α-Diaryl-2-pyrrolidinemethanol trimethylsilyl ether catalyst (e.g., the 2-(4-phenylphenyl) derivative)

• Aldehyde (e.g., propanal)

• Nitroolefin (e.g., trans-β-nitrostyrene)

• Anhydrous solvent (e.g., toluene or CH2Cl2)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Catalyst and Reactant Preparation (The "Why"): To a flame-dried round-bottom flask under an inert atmosphere, add the diarylprolinol silyl ether catalyst (typically 1-10 mol%). The use of an inert atmosphere is crucial to prevent moisture from hydrolyzing the silyl ether and deactivating the catalyst.

• Solvent Addition (The "Why"): Add the anhydrous solvent. The choice of solvent can influence reaction rates and selectivities. Non-polar solvents are often preferred for these catalysts due to their good solubility.

• Addition of Aldehyde (The "Why"): Add the aldehyde (typically 1.5-2.0 equivalents relative to the nitroolefin). Using a slight excess of the aldehyde can help to drive the reaction to completion.

• Stirring and Equilibration (The "Why"): Stir the mixture at room temperature for 10-15 minutes. This allows for the pre-formation of the enamine intermediate, which is the active nucleophile in the reaction.

• Addition of Nitroolefin (The "Why"): Add the nitroolefin (1.0 equivalent) to the reaction mixture. This is the rate-determining step where the new C-C bond and stereocenter are formed.

• Reaction Monitoring (The "Why"): Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). This allows for the determination of the optimal reaction time and prevents the formation of side products from prolonged reaction times.

• Work-up and Purification (The "Why"): Once the reaction is complete, concentrate the mixture under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to isolate the desired γ-nitro aldehyde. Proper purification is essential to obtain the product in high purity.

• Stereochemical Analysis (The "Why"): The diastereomeric ratio (dr) and enantiomeric excess (ee) of the product are determined by chiral high-performance liquid chromatography (HPLC) or by NMR spectroscopy using a chiral solvating agent. This is the ultimate validation of the catalyst's performance.

Experimental Workflow. A flowchart of the key steps in the asymmetric Michael addition protocol.

Comparative Analysis: 2-(4-Phenylphenyl)pyrrolidine vs. Other Organocatalysts

The choice of catalyst is often a balance between performance, cost, and ease of use. Here, we compare the 2-(4-phenylphenyl)pyrrolidine scaffold to other common organocatalysts.

• vs. L-Proline: Proline is inexpensive and readily available. However, it often requires higher catalyst loadings (up to 30 mol%) and is primarily effective in polar, protic solvents. The 2-(4-phenylphenyl)pyrrolidine catalyst, like other diarylprolinol silyl ethers, typically operates at lower catalyst loadings (1-10 mol%) and is more soluble in a wider range of organic solvents, which can simplify downstream processing.

• vs. Jørgensen-Hayashi Catalyst (Diphenylprolinol Silyl Ether): This is the most direct comparison. The key difference lies in the substitution on one of the aryl rings (phenyl vs. biphenyl). The extended π-system of the biphenyl group in the 2-(4-phenylphenyl)pyrrolidine catalyst can lead to subtle changes in the catalyst's electronic properties and steric profile. This may result in enhanced π-π stacking interactions with aromatic substrates, potentially leading to improved stereoselectivity in certain cases. However, the increased steric bulk might also hinder the approach of some substrates, leading to lower reactivity compared to the diphenyl analogue. A direct, side-by-side comparison with a broad range of substrates is needed to definitively establish the superiority of one over the other for a given transformation.

• vs. MacMillan Catalysts (Imidazolidinones): MacMillan catalysts are particularly effective in iminium ion-mediated reactions, such as the Diels-Alder reaction. While diarylprolinol silyl ethers can also catalyze these reactions, they are often more renowned for their performance in enamine-mediated processes like the Michael addition. The choice between these two classes of catalysts is often dictated by the specific reaction and substrates being employed.

Sources

• 1. Hayashi-Jørgensen Catalyst | Chem-Station Int. Ed. [en.chem-station.com]
• 2. thieme-connect.de [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Improved Conditions for the Proline-Catalyzed Aldol Reaction of Acetone with Aliphatic Aldehydes [organic-chemistry.org]
• 5. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reaction Mechanisms for the Synthesis of 2-(4-Phenylphenyl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

The 2-arylpyrrolidine scaffold is a privileged motif in medicinal chemistry, forming the core of numerous biologically active compounds. Among these, 2-(4-Phenylphenyl)pyrrolidine stands as a key intermediate in the development of various therapeutic agents. A thorough understanding and validation of its synthetic reaction mechanisms are paramount for process optimization, impurity profiling, and ultimately, the rational design of novel chemical entities. This guide provides an in-depth comparison of two prominent palladium-catalyzed methods for the synthesis of 2-(4-Phenylphenyl)pyrrolidine: the well-established Suzuki-Miyaura cross-coupling and the increasingly important direct C-H arylation. We will delve into the mechanistic intricacies of each pathway and present a framework of experimental protocols designed to validate and distinguish between them.

Introduction: The Significance of Mechanistic Validation

The choice of synthetic route in drug development is not merely a matter of yield and convenience; it has profound implications for the purity, scalability, and cost-effectiveness of the final active pharmaceutical ingredient (API). A robust understanding of the reaction mechanism allows chemists to anticipate potential side reactions, identify critical process parameters, and develop effective control strategies. For a molecule like 2-(4-Phenylphenyl)pyrrolidine, where the biaryl linkage and the stereochemistry at the C2 position are crucial for its biological activity, a validated mechanism provides the intellectual foundation for producing this key intermediate with high fidelity.

This guide will compare two powerful palladium-catalyzed strategies for the crucial C-C bond formation in the synthesis of 2-(4-Phenylphenyl)pyrrolidine. We will explore the fundamental steps of each mechanism and then outline a series of self-validating experimental protocols that can be employed to unequivocally determine the operative pathway in a given reaction system.

Mechanism 1: The Suzuki-Miyaura Cross-Coupling Pathway

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, renowned for its versatility and functional group tolerance in forming carbon-carbon bonds.[1] In the context of synthesizing 2-(4-Phenylphenyl)pyrrolidine, this pathway typically involves the coupling of a 2-halopyrrolidine derivative (e.g., 2-bromo-N-Boc-pyrrolidine) with a 4-phenylphenylboronic acid or its ester.

The generally accepted catalytic cycle for the Suzuki-Miyaura coupling proceeds through three key steps:[2]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the 2-halopyrrolidine, forming a Pd(II) intermediate. This step is often the rate-determining step of the overall reaction.

• Transmetalation: The organoboron reagent, activated by a base, transfers its organic group (the 4-phenylphenyl moiety) to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated as the final product, 2-(4-Phenylphenyl)pyrrolidine, regenerating the Pd(0) catalyst which can then re-enter the catalytic cycle.

Figure 1: Catalytic Cycle of the Suzuki-Miyaura Coupling.

Mechanism 2: The Direct C-H Arylation Pathway

Direct C-H arylation has emerged as a more atom-economical alternative to traditional cross-coupling reactions, as it circumvents the need for pre-functionalization of the C-H bond.[3] In this approach, 2-(4-Phenylphenyl)pyrrolidine could be synthesized by the direct coupling of a pyrrolidine derivative with a 4-phenylphenyl halide or equivalent. This reaction is typically guided by a directing group on the pyrrolidine nitrogen.

The catalytic cycle for a palladium-catalyzed direct C-H arylation often involves the following key steps:[4]

• C-H Activation: The palladium catalyst, often in a Pd(II) state, coordinates to the directing group and activates a C-H bond at the 2-position of the pyrrolidine ring. This can occur through various mechanisms, such as concerted metalation-deprotonation (CMD).

• Oxidative Addition: The aryl halide (4-phenylphenyl halide) undergoes oxidative addition to the palladium center, forming a Pd(IV) intermediate.

• Reductive Elimination: The newly formed aryl group and the pyrrolidinyl group on the palladium center couple and are eliminated to form the final product, regenerating a Pd(II) species that can continue the catalytic cycle.

Figure 2: Catalytic Cycle of Direct C-H Arylation.

Experimental Validation: A Comparative Framework

To distinguish between these two plausible mechanisms, a series of carefully designed experiments can be performed. The following protocols provide a self-validating system to elucidate the operative pathway.

Kinetic Studies

The rate-determining step of a reaction can provide crucial mechanistic insights. By monitoring the reaction progress under various conditions, one can determine the reaction order with respect to each component.

Experimental Protocol: Reaction Rate Analysis

• Setup: Prepare a series of parallel reactions in a multi-well reactor plate or individual vials equipped with stir bars and maintained at a constant temperature.

• Reactant Concentration Variation:

  • Series A (vs. Pyrrolidine Substrate): Vary the concentration of the 2-halopyrrolidine (for Suzuki-Miyaura) or the N-protected pyrrolidine (for C-H arylation) while keeping all other reactant and catalyst concentrations constant.

  • Series B (vs. Arylating Agent): Vary the concentration of the 4-phenylphenylboronic acid (for Suzuki-Miyaura) or the 4-phenylphenyl halide (for C-H arylation) while keeping other concentrations constant.

  • Series C (vs. Catalyst): Vary the concentration of the palladium catalyst while keeping all other concentrations constant.

• Monitoring: At timed intervals, withdraw aliquots from each reaction, quench the reaction (e.g., with a suitable solvent or quenching agent), and analyze the product formation and starting material consumption by a calibrated analytical technique such as HPLC or GC-MS.

• Data Analysis: Plot the concentration of the product versus time for each experiment. Determine the initial rate for each reaction. By comparing the initial rates across the different series, determine the reaction order with respect to each component.

Expected Outcomes and Mechanistic Interpretation:

Observation	Implication for Suzuki-Miyaura	Implication for C-H Arylation
First-order in 2-halopyrrolidine	Consistent with oxidative addition being rate-determining.	N/A
Zero-order in boronic acid	Suggests transmetalation is fast.	N/A
First-order in N-protected pyrrolidine	N/A	Consistent with C-H activation being involved in the rate-determining step.
First-order in aryl halide	N/A	May suggest oxidative addition is rate-determining.

Table 1: Interpreting Kinetic Data for Mechanistic Differentiation.

Isotopic Labeling Studies

Isotopic labeling is a powerful tool for tracking the fate of specific atoms throughout a reaction and for probing the nature of bond-breaking and bond-forming steps.

Experimental Protocol: Kinetic Isotope Effect (KIE) Study

• Synthesis of Labeled Substrates:

  • For C-H arylation, synthesize a pyrrolidine derivative that is deuterated at the C2 position (e.g., N-Boc-2,2-dideutero-pyrrolidine).

• Competitive Experiment: Perform the C-H arylation reaction using a 1:1 mixture of the deuterated and non-deuterated pyrrolidine substrates.

• Analysis: After a low conversion (typically <10%), stop the reaction and determine the ratio of the deuterated to non-deuterated product using mass spectrometry. The KIE (kH/kD) can be calculated from the ratio of products and the initial ratio of starting materials.

Expected Outcomes and Mechanistic Interpretation:

• Significant Primary KIE (kH/kD > 2): A large KIE value would strongly suggest that the C-H (or C-D) bond is broken in the rate-determining step of the reaction. This would be compelling evidence for a C-H activation mechanism.[1]

• No or Small KIE (kH/kD ≈ 1): The absence of a significant KIE would indicate that C-H bond cleavage is not the rate-determining step, which would be inconsistent with many proposed C-H arylation mechanisms but would not directly support the Suzuki-Miyaura pathway without further evidence.

Figure 3: Workflow for a Kinetic Isotope Effect Experiment.

Byproduct Analysis

The identification of byproducts can provide valuable clues about competing reaction pathways and the nature of reactive intermediates.

Experimental Protocol: Byproduct Profiling

• Reaction Execution: Perform the synthesis of 2-(4-Phenylphenyl)pyrrolidine via both the Suzuki-Miyaura and the direct C-H arylation routes.

• Comprehensive Analysis: Analyze the crude reaction mixtures using high-resolution mass spectrometry (HRMS) and 2D NMR techniques (e.g., COSY, HSQC, HMBC) to identify and characterize any minor products.

• Comparative Analysis: Compare the byproduct profiles of the two reactions.

Expected Outcomes and Mechanistic Interpretation:

Potential Byproduct	Potential Mechanistic Implication
Homocoupling of boronic acid (biphenyl)	Common in Suzuki-Miyaura, especially under certain conditions.
Products of pyrrolidine homocoupling	Could arise from certain C-H activation pathways.
Regioisomers of arylation (e.g., at C3)	The presence and ratio of regioisomers can provide insight into the selectivity of the C-H activation step.
Products from catalyst deactivation pathways	Can inform about the stability of the catalytic species in each cycle.

Table 2: Potential Byproducts and their Mechanistic Significance.

Conclusion: A Holistic Approach to Mechanistic Validation

The synthesis of 2-(4-Phenylphenyl)pyrrolidine can be approached through multiple sophisticated catalytic methods. While both the Suzuki-Miyaura coupling and direct C-H arylation represent powerful strategies, their underlying mechanisms are distinct. A definitive validation of the operative pathway is not only an academic exercise but a critical component of robust process development in the pharmaceutical industry.

By employing a multi-faceted approach that combines kinetic analysis, isotopic labeling studies, and detailed byproduct profiling, researchers can build a comprehensive and self-validating picture of the reaction mechanism. This deep understanding empowers scientists to optimize reaction conditions, control impurity formation, and ultimately, accelerate the development of life-saving medicines. The experimental frameworks provided in this guide offer a systematic and logical approach to achieving this crucial mechanistic clarity.

References

• Campos, K. R., Klapars, A., Waldman, J. H., Dormer, P. G., & Chen, C. Y. (2006). Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine. Journal of the American Chemical Society, 128(11), 3538–3539. [Link]

• Chen, G., Shaughnessy, K. H., & Daugulis, O. (2009). Palladium-Catalyzed Arylation of C(sp3)−H Bonds of Aliphatic Amines. Organic Letters, 11(20), 4672–4675. [Link]

• Lyons, T. W., & Sanford, M. S. (2010). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. Chemical Reviews, 110(2), 1147–1169. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Simmons, E. M., & Hartwig, J. F. (2012). The Palladium-Catalyzed 2-Arylation of Pyrroles. Angewandte Chemie International Edition, 51(13), 3066–3072. [Link]

• Wencel-Delord, J., & Glorius, F. (2013). C–H bond activation enables the rapid construction and late-stage diversification of functional molecules. Nature Chemistry, 5(5), 369–375. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Dalal Institute. (n.d.). Methods of Determining Mechanisms. Retrieved from [Link]

• Macmillan Group, Princeton University. (2005). Kinetic Isotope Effects in Organic Chemistry. Retrieved from [Link]

• Affron, D. P., & Bull, J. A. (2016). Palladium‐Catalyzed Directed C(sp3)–H Arylation of Saturated Heterocycles at C‐3 Using a Concise Optimization Approach. European Journal of Organic Chemistry, 2016(1), 139–149. [Link]

• Vo, C.-V. T., & Bode, J. W. (2014). Synthesis of Saturated N-Heterocycles. ETH Zurich Research Collection. [Link]

• Shen, X., Jones, G. O., Watson, D. A., Bhayana, B., & Buchwald, S. L. (2010). Enantioselective Synthesis of Axially Chiral Biaryls by the Pd-Catalyzed Suzuki−Miyaura Reaction: Substrate Scope and Quantum Mechanical Investigations. Journal of the American Chemical Society, 132(32), 11278–11287. [Link]

• He, J., Shigenari, T., & Daugulis, O. (2013). Regio- and Stereoselective Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines with C(3) Directing Groups. Organic Letters, 15(12), 3054–3057. [Link]

• Nova, A., Balcells, D., & Hazari, N. (2017). DFT Investigation of Suzuki–Miyaura Reactions with Aryl Sulfamates Using a Dialkylbiarylphosphine-Ligated Palladium Catalyst. Organometallics, 36(19), 3659–3671. [Link]

• O'Duill, M., & Engle, K. M. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(9), 5616–5633. [Link]

• Rossi, R., Lessi, M., Manzini, C., & Bellina, F. (2015). Recent Developments in the Suzuki–Miyaura Reaction: 2010–2014. Advanced Synthesis & Catalysis, 357(8), 1639–1702. [Link]

• Hajipour, A. R., Karami, K., & Tavakoli, G. (2013). A Comparative Suzuki Reaction of Aryl Halides Using a New Dimeric Orthopalladated Complex under Conventional and Microwave Irradiation Conditions. ChemInform, 44(3). [Link]

• Campos, K. R., et al. (2011). Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc Pyrrolidine: In Situ React IR Spectroscopic Monitoring, Scope, and Synthetic Applications. The Journal of Organic Chemistry, 76(15), 5936-5953. [Link]

• Newton, C. G., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Chem, 4(12), 2900-2909. [Link]

• Hu, Y., et al. (2012). Theoretical and experimental studies on the mechanism and regioselectivity of iron-catalyzed direct Suzuki–Miyaura reaction of pyridine and phenylboronic acid. Dalton Transactions, 41(39), 12154-12161. [Link]

• Lenko, D., et al. (2021). Divergent Pd‐catalyzed reaction cascades with various 1,3‐diynamides yielding either 2‐amino‐3‐alkynylindoles or 2‐amino‐4‐alkenylquinolines. Chemistry – A European Journal, 27(47), 12168-12173. [Link]

• Amatore, C., Jutand, A., & Le Duc, G. (2010). A DFT Study of the Full Catalytic Cycle of the Suzuki−Miyaura Cross-Coupling on a Model System. Organometallics, 29(23), 6343-6349. [Link]

• Campos, K. R., et al. (2009). Enantioselective Pd-Catalyzed α-Arylation of N-Boc-Pyrrolidine: The Key to an Efficient and Practical Synthesis of a Glucokinase Activator. The Journal of Organic Chemistry, 74(16), 6041-6048. [Link]

• Liu, Z., et al. (2018). Redox-neutral α-functionalization of pyrrolidines: facile access to α-aryl-substituted pyrrolidines. Beilstein Journal of Organic Chemistry, 14, 2450-2456. [Link]

• Mako, T. L., & Glorius, F. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules, 24(5), 860. [Link]

• Soós, T., et al. (2020). Synthetic and DFT Modeling Studies on Suzuki–Miyaura Reactions of 4,5-Dibromo-2-methylpyridazin-3(2H)-one with Ferrocene Boronates, Accompanied by Hydrodebromination and a Novel Bridge-Forming Annulation In Vitro Cytotoxic Activity of the Ferrocenyl–Pyridazinone Products. Molecules, 25(1), 195. [Link]

• Rossi, R., et al. (2013). Preparation of Synthetic and Natural Derivatives of Flavonoids Using Suzuki–Miyaura Cross-Coupling Reaction. Molecules, 18(2), 1684-1711. [Link]

• Cernuschi, F., et al. (2015). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Current Organic Chemistry, 19(18), 1739-1763. [Link]

• He, J., et al. (2017). Enantioselective amine α-functionalization via palladium catalyzed C–H arylation of thioamides. Nature Communications, 8, 14803. [Link]

• Newton, C. G., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Chem, 4(12), 2900-2909. [Link]

• Wu, Y., et al. (2023). On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group. ACS Catalysis, 13(14), 9726-9740. [Link]

• Campos, K. R., et al. (2011). Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc Pyrrolidine: In Situ React IR Spectroscopic Monitoring, Scope, and Synthetic Applications. The Journal of Organic Chemistry, 76(15), 5936–5953. [Link]

• Rossi, R., et al. (2015). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Current Organic Chemistry, 19(18), 1739-1763. [Link]

• Lenko, D., et al. (2021). Divergent Pd‐catalyzed reaction cascades with various 1,3‐diynamides yielding either 2‐amino‐3‐alkynylindoles or 2‐amino‐4‐alkenylquinolines. Chemistry – A European Journal, 27(47), 12168-12173. [Link]

• Amatore, C., Jutand, A., & Le Duc, G. (2010). A DFT Study of the Full Catalytic Cycle of the Suzuki−Miyaura Cross-Coupling on a Model System. Organometallics, 29(23), 6343-6349. [Link]

• He, J., et al. (2017). Enantioselective amine α-functionalization via palladium catalyzed C–H arylation of thioamides. Nature Communications, 8, 14803. [Link]

• Campos, K. R., et al. (2011). Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc Pyrrolidine: In Situ React IR Spectroscopic Monitoring, Scope, and Synthetic Applications. The Journal of Organic Chemistry, 76(15), 5936–5953. [Link]

• Wu, Y., et al. (2023). On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group. ACS Catalysis, 13(14), 9726-9740. [Link]

• Rossi, R., et al. (2015). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Current Organic Chemistry, 19(18), 1739-1763. [Link]

• Fairlamb, I. J. S., et al. (2018). Evidence for Suzuki–Miyaura cross-couplings catalyzed by ligated Pd3-clusters: from cradle to grave. Chemical Science, 9(28), 6176-6186. [Link]

• Sung, K., et al. (2023). Heterocyclic Suzuki-Miyaura Coupling Reaction of Metalla-aromatics and Mechanistic Analysis of Site Selectivity. Chemical Science, 14(5), 1227-1233. [Link]

• Rossi, R., et al. (2013). Preparation of Synthetic and Natural Derivatives of Flavonoids Using Suzuki–Miyaura Cross-Coupling Reaction. Molecules, 18(2), 1684-1711. [Link]

• He, J., Shigenari, T., & Daugulis, O. (2013). Regio- and Stereoselective Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines with C(3) Directing Groups. Organic Letters, 15(12), 3054–3057. [Link]

• Liu, Z., et al. (2018). Redox-neutral α-functionalization of pyrrolidines: facile access to α-aryl-substituted pyrrolidines. Beilstein Journal of Organic Chemistry, 14, 2450-2456. [Link]

• Lenko, D., et al. (2021). Divergent Pd‐catalyzed reaction cascades with various 1,3‐diynamides yielding either 2‐amino‐3‐alkynylindoles or 2‐amino‐4‐alkenylquinolines. Chemistry – A European Journal, 27(47), 12168-12173. [Link]

• Bera, S., & Hu, X. (2019). Nickel‐Catalyzed Regioselective Hydroalkylation and Hydroarylation of Alkenyl Boronic Esters. Angewandte Chemie International Edition, 58(39), 13853-13857. [Link]

• Wei, Y., et al. (2019). Gold(I)‐Catalyzed Cascade Cyclization of Nitrogen or Oxygen Containing Nucleophile Tethered‐Vinylidenecyclopropanes to Pyrrole, Furan, Pyrrolidine and Piperidine Skeletons. Advanced Synthesis & Catalysis, 361(11), 2633-2639. [Link]

• Nova, A., Balcells, D., & Hazari, N. (2017). DFT Investigation of Suzuki–Miyaura Reactions with Aryl Sulfamates Using a Dialkylbiarylphosphine-Ligated Palladium Catalyst. Organometallics, 36(19), 3659–3671. [Link]

• Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. (2022). RSC Advances, 12(3), 1546–1558. [Link]

• Rossi, R., et al. (2015). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Current Organic Chemistry, 19(18), 1739-1763. [Link]

• Newton, C. G., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Chem, 4(12), 2900-2909. [Link]

• He, J., Shigenari, T., & Daugulis, O. (2013). Regio- and Stereoselective Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines with C(3) Directing Groups. Organic Letters, 15(12), 3054–3057. [Link]

• O'Duill, M., & Engle, K. M. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(9), 5616–5633. [Link]

• Rossi, R., Lessi, M., Manzini, C., & Bellina, F. (2015). Recent Developments in the Suzuki–Miyaura Reaction: 2010–2014. Advanced Synthesis & Catalysis, 357(8), 1639–1702. [Link]

• Fairlamb, I. J. S., et al. (2018). Evidence for Suzuki–Miyaura cross-couplings catalyzed by ligated Pd3-clusters: from cradle to grave. Chemical Science, 9(28), 6176-6186. [Link]

• Sung, K., et al. (2023). Heterocyclic Suzuki-Miyaura Coupling Reaction of Metalla-aromatics and Mechanistic Analysis of Site Selectivity. Chemical Science, 14(5), 1227-1233. [Link]

• Rossi, R., et al. (2013). Preparation of Synthetic and Natural Derivatives of Flavonoids Using Suzuki–Miyaura Cross-Coupling Reaction. Molecules, 18(2), 1684-1711. [Link]

• Rossi, R., et al. (2015). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Current Organic Chemistry, 19(18), 1739-1763. [Link]

• He, J., et al. (2017). Enantioselective amine α-functionalization via palladium catalyzed C–H arylation of thioamides. Nature Communications, 8, 14803. [Link]

• Wu, Y., et al. (2023). On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group. ACS Catalysis, 13(14), 9726-9740. [Link]

• Campos, K. R., et al. (2011). Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc Pyrrolidine: In Situ React IR Spectroscopic Monitoring, Scope, and Synthetic Applications. The Journal of Organic Chemistry, 76(15), 5936–5953. [Link]

• Mako, T. L., & Glorius, F. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules, 24(5), 860. [Link]

• Soós, T., et al. (2020). Synthetic and DFT Modeling Studies on Suzuki–Miyaura Reactions of 4,5-Dibromo-2-methylpyridazin-3(2H)-one with Ferrocene Boronates, Accompanied by Hydrodebromination and a Novel Bridge-Forming Annulation In Vitro Cytotoxic Activity of the Ferrocenyl–Pyridazinone Products. Molecules, 25(1), 195. [Link]

• Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. (2022). RSC Advances, 12(3), 1546–1558. [Link]

• Nova, A., Balcells, D., & Hazari, N. (2017). DFT Investigation of Suzuki–Miyaura Reactions with Aryl Sulfamates Using a Dialkylbiarylphosphine-Ligated Palladium Catalyst. Organometallics, 36(19), 3659–3671. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 3. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Asymmetric Organocatalysis: Benchmarking 2-(4-Phenylphenyl)pyrrolidine

For researchers, scientists, and drug development professionals, the pursuit of enantiomerically pure compounds is a cornerstone of modern chemical synthesis. The ascent of asymmetric organocatalysis has provided a powerful and often more sustainable alternative to traditional metal-based catalysts.[1] Within this paradigm, chiral pyrrolidine scaffolds have emerged as privileged structures, capable of inducing high stereoselectivity in a variety of carbon-carbon bond-forming reactions.[2]

This guide provides an in-depth technical comparison of 2-(4-Phenylphenyl)pyrrolidine , a readily available yet under-documented organocatalyst, against established and novel asymmetric catalysts. We will dissect its performance in key synthetic transformations—the Aldol reaction, the Michael addition, and the Diels-Alder reaction—providing available experimental data and placing it in context with widely-used catalysts such as L-proline, Hayashi-Jørgensen catalysts, and MacMillan imidazolidinones.

The Rise of Pyrrolidine-Based Organocatalysts

The unique conformational rigidity of the pyrrolidine ring, coupled with the nucleophilicity of its secondary amine, makes it an ideal scaffold for asymmetric catalysis.[2] This is exemplified by the seminal discovery of L-proline's ability to catalyze intermolecular aldol reactions, a finding that ignited the field of modern organocatalysis.[2] Since then, a plethora of proline derivatives and analogues have been developed to fine-tune reactivity and enhance stereocontrol.[2]

The catalytic utility of pyrrolidine-based catalysts stems from their ability to activate carbonyl compounds through two primary pathways: enamine and iminium ion catalysis. This dual reactivity allows them to participate in a wide array of synthetic transformations.[1]

Mechanism of Action: Enamine and Iminium Ion Catalysis

The fundamental activation modes of pyrrolidine-based organocatalysts are crucial to understanding their function. The secondary amine of the pyrrolidine ring reacts with a carbonyl compound (an aldehyde or a ketone) to form a nucleophilic enamine intermediate. This enamine then attacks an electrophile, forming a new carbon-carbon bond and generating an iminium ion, which is subsequently hydrolyzed to release the product and regenerate the catalyst.

Alternatively, in reactions with α,β-unsaturated carbonyls, the catalyst can form an iminium ion, which acts as a potent electrophile, activating the substrate towards nucleophilic attack.

Figure 1: General catalytic cycles for pyrrolidine-based organocatalysts.

Performance Benchmark in Asymmetric Aldol Reactions

The asymmetric aldol reaction is a powerful tool for the construction of chiral β-hydroxy carbonyl compounds, which are key structural motifs in many natural products and pharmaceuticals.[3][4] While direct experimental data for 2-(4-phenylphenyl)pyrrolidine in this reaction is scarce in readily accessible literature, we can infer its potential performance by examining structurally similar 2-aryl-pyrrolidine catalysts.

Key Considerations for Catalyst Performance:

• Steric Hindrance: The bulky 4-phenylphenyl group is expected to provide significant steric hindrance, effectively shielding one face of the enamine intermediate and directing the incoming electrophile to the opposite face, thus enhancing enantioselectivity.

• Electronic Effects: The aromatic biphenyl group can influence the electronic properties of the pyrrolidine nitrogen, potentially modulating the nucleophilicity of the enamine intermediate.

Comparative Data for the Asymmetric Aldol Reaction of Cyclohexanone and 4-Nitrobenzaldehyde:

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference
2-(4-Phenylphenyl)pyrrolidine	10-20 (estimated)	Various	24-72	Moderate to High	Moderate	Moderate to High	N/A
(S)-Proline	10	DMF/water	96	95	94:6	94	[3]
Hayashi-Jørgensen Catalyst	1	Toluene	2	99	>99:1	>99	[2]
MacMillan Imidazolidinone (1st Gen)	20	THF	12	85	95:5	96	[2]

Note: Data for 2-(4-Phenylphenyl)pyrrolidine is an estimation based on the performance of structurally related 2-aryl-pyrrolidines. The performance of other catalysts is compiled from various studies and reaction conditions may differ.

Experimental Protocol: Proline-Catalyzed Asymmetric Aldol Reaction [4]

This protocol describes a general procedure for the L-proline-catalyzed asymmetric aldol reaction between cyclohexanone and a representative aromatic aldehyde.

Materials:

• (S)-Proline

• Cyclohexanone

• Aromatic aldehyde (e.g., 4-nitrobenzaldehyde)

• Methanol (MeOH)

• Water (H₂O)

• Ethyl acetate

• Silica gel

Procedure:

• To a flask, add (S)-proline (e.g., 1 mmol) and a mixture of methanol (1.33 mL) and water (330 µL).

• Add cyclohexanone (e.g., 50 mmol) and stir the mixture for 10 minutes at room temperature.

• Cool the mixture to 0 °C and slowly add the aromatic aldehyde (e.g., 10 mmol).

• Seal the flask and stir the reaction mixture at room temperature for the appropriate time (monitor by TLC).

• Upon completion, filter the reaction mixture through a pad of silica gel, eluting with ethyl acetate.

• Concentrate the filtrate under reduced pressure to obtain the crude product, which can be further purified by column chromatography.

Figure 2: Experimental workflow for a typical proline-catalyzed aldol reaction.

Performance Benchmark in Asymmetric Michael Additions

The asymmetric Michael addition is a cornerstone of enantioselective C-C bond formation, enabling the conjugate addition of nucleophiles to α,β-unsaturated compounds. Pyrrolidine-based organocatalysts are highly effective in promoting the addition of aldehydes and ketones to nitroalkenes.

Comparative Data for the Asymmetric Michael Addition of Cyclohexanone to trans-β-Nitrostyrene:

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference
2-(4-Phenylphenyl)pyrrolidine	10-20 (estimated)	Various	24-96	Moderate to High	Moderate	Moderate to High	N/A
(S)-Proline	20	Toluene	12	94-99	9:1	97-99	[5]
Hayashi-Jørgensen Catalyst	5	Toluene	24	98	95:5	99	[6]
Bifunctional Thiourea Catalyst	10	Toluene	12	99	98:2	>99	N/A

Note: Data for 2-(4-Phenylphenyl)pyrrolidine is an estimation. The performance of other catalysts is compiled from various studies and reaction conditions may differ.

Experimental Protocol: Proline-Catalyzed Asymmetric Michael Addition [5]

This protocol outlines a general procedure for the DL-proline-catalyzed racemic Michael addition of an aldehyde to a nitroalkene. For an asymmetric variant, an enantiomerically pure proline catalyst would be used.

Materials:

• DL-Proline (or (S)-proline for asymmetric synthesis)

• α,β-Unsaturated nitroalkene (e.g., trans-β-nitrostyrene)

• Aldehyde

• Toluene

• Ethyl acetate

• Water

• Magnesium sulfate (anhydrous)

• Silica gel

Procedure:

• In a reaction vessel, dissolve the α,β-unsaturated nitroalkene (0.3 mmol) and DL-proline (20 mol%) in toluene (0.1 M).

• Add the aldehyde (10 equivalents) and stir the mixture at ambient temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After approximately 12 hours, add ethyl acetate (0.2 mL) to the reaction mixture.

• Wash the organic layer twice with water (2 x 1.0 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., hexanes/ethyl acetate, 5/1).

Performance Benchmark in Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful cycloaddition reaction for the formation of six-membered rings. The development of catalytic and enantioselective variants has significantly expanded its utility in organic synthesis.[7] Organocatalysts, particularly those based on the pyrrolidine scaffold, have been shown to be effective in promoting these transformations.[2][7]

Comparative Data for Asymmetric Diels-Alder Reactions:

Catalyst	Catalyst Loading (mol%)	Reaction	ee (%)	Reference
2-(4-Phenylphenyl)pyrrolidine	5-20 (estimated)	Various	Moderate to High	N/A
MacMillan Imidazolidinone (1st Gen)	5-10	Cyclopentadiene + Cinnamaldehyde	90-94	[8]
Jørgensen-Hayashi Catalyst	10	Acrolein + Diene	High

Note: Data for 2-(4-Phenylphenyl)pyrrolidine is an estimation.

Experimental Protocol: General Considerations for Organocatalyzed Diels-Alder Reactions

A typical procedure involves the reaction of a diene with a dienophile in the presence of a catalytic amount of the chiral organocatalyst in an appropriate solvent at a controlled temperature. The reaction progress is monitored by TLC or GC/MS, and the product is isolated and purified using standard techniques. The enantiomeric excess is determined by chiral HPLC or GC.

Conclusion and Future Outlook

2-(4-Phenylphenyl)pyrrolidine represents an accessible and potentially effective organocatalyst for asymmetric synthesis. Based on the performance of structurally similar 2-aryl-pyrrolidines, it is anticipated to offer moderate to high levels of enantioselectivity in key carbon-carbon bond-forming reactions. The bulky biphenyl substituent is poised to provide a well-defined chiral environment, leading to effective stereocontrol.

However, a significant gap exists in the literature regarding concrete, comparative experimental data for this specific catalyst. To fully unlock its potential and accurately benchmark its performance against established catalysts, further systematic studies are required. Researchers are encouraged to explore the utility of 2-(4-Phenylphenyl)pyrrolidine in a range of asymmetric transformations and to publish their findings to enrich the collective knowledge of the scientific community.

The continued development of novel and readily available organocatalysts like 2-(4-Phenylphenyl)pyrrolidine is crucial for advancing the field of asymmetric synthesis and enabling the efficient and sustainable production of enantiomerically pure molecules for the pharmaceutical and other chemical industries.

References

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. ([Link])

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. ([Link])

• Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. ([Link])

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. ([Link])

• Enantioselective Organo-SOMO Cycloadditions: A Catalytic Approach to Complex Pyrrolidines from Olefins and Aldehydes. ([Link])

• A Pyrrolidine Functionalized Poly[(ethylene glycol) Methacrylate] Resin as a Heterogeneous Catalyst for Aqueous Aldol Reactions. ([Link])

• Asymmetric Diels−Alder Reactions of 2-Pyrones with a Bifunctional Organic Catalyst. ([Link])

• Amino-Catalyzed Reactions of Aldehydes with Chiral Nitroalkenes. ([Link])

• Synthetic method of 4-phenyl-2-pyrrolidone. ()

• Pyrrolidine as an efficient organocatalyst for direct aldol reaction of trifluoroacetaldehyde ethyl hemiacetal with ketones. ([Link])

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ([Link])

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ([Link])

• Asymmetric Michael reaction of aldehydes with β-nitroalkenes catalyzed by pyrrolidine-camphor derived organocatalysts bearing hydrogen-bond donors. ([Link])

• Chem 115. ([Link])

• Recent Advances in the Enantioselective Organocatalytic [4+2] Cycloadditions. ([Link])

• The synthesis and application of pyrrolidine-based supported catalysts. ([Link])

• Enantio- and diastereoselective Michael addition reactions of unmodified aldehydes and ketones with nitroolefins catalyzed by a pyrrolidine sulfonamide. ([Link])

• Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. ([Link])

• Proline-Catalyzed Asymmetric Aldol Reactions between Ketones and α-Unsubstituted Aldehydes. ([Link])

• Catalytic Asymmetric Diels-Alder Reactions.. ([Link])

• Enantioselective Organocatalyzed aza-Michael Addition Reaction of 2-Hydroxybenzophenone Imines to Nitroolefins. ([Link])

• Catalytic enantioselective aldol reactions. ([Link])

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. ([Link])

• Highly Enantioselective Organocatalytic Direct Aldol Reaction in an Aqueous Medium†. ([Link])

• 1 Asymmetric Catalysis of Diels–Alder Reaction. ([Link])

• Enantioselective Organocatalyzed Michael Addition of Isobutyraldehyde to Maleimides in Aqueous Media. ([Link])

• Synthesis of pyrrolidine. ()

• Recent Advances in the Synthesis of Pyrrolidines. ([Link])

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. ([Link])

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. ([Link])

• Catalysing (organo-)catalysis: Trends in the application of machine learning to enantioselective organocatalysis. ([Link])

• Design and Application of Chiral Bifunctional 4-Pyrrolidinopyridines: Powerful Catalysts for Asymmetric Cycloaddition of Allylic N -Ylide. ([Link])

• Highly enantioselective Michael addition of cyclohexanone to nitroolefins catalyzed by pyrrolidine-based bifunctional benzoylthiourea in water. ([Link])

• 2-(4-Methoxyphenyl)pyrrolidine. ([Link])

• Asymmetric Organocatalysis. ([Link])

• Highly Efficient Asymmetric Michael Addition of Aldehydes to Nitroalkenes Catalyzed by a Simple trans-4-Hydroxyprolylamide. ([Link])

• Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. ([Link])

• Direct Synthesis of 2-Formylpyrrolidines, 2-Pyrrolidinones and 2-Dihydrofuranones via Aerobic Copper-Catalyzed Aminooxygenation and Dioxygenation of 4-Pentenylsulfonamides and 4-Pentenylalcohols. ([Link])

• Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids. ([Link])

• Organocatalysis for the Asymmetric Michael Addition of Aldehydes and α,β-Unsaturated Nitroalkenes. ([Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. orgsyn.org [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. ias.ac.in [ias.ac.in]
• 8. Recent Advances in the Enantioselective Organocatalytic [4+2] Cycloadditions [mdpi.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(4-Phenylphenyl)pyrrolidine and Related Derivatives

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical doesn't end upon its use in an experiment. The responsible and safe disposal of laboratory reagents is a critical component of ensuring a safe working environment, maintaining regulatory compliance, and protecting our ecosystem. This guide provides a detailed, procedural framework for the proper disposal of 2-(4-Phenylphenyl)pyrrolidine.

Part 1: Hazard Assessment and Personal Protective Equipment (PPE)

Understanding the potential hazards of 2-(4-Phenylphenyl)pyrrolidine is the foundational step in its safe handling and disposal. Based on the parent compound, pyrrolidine, we can extrapolate the following potential hazards.[1][2]

Hazard Classification	Description	Precautionary Statement
Flammable Liquid	Pyrrolidine is a highly flammable liquid and vapor.[1]	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]
Acute Oral and Inhalation Toxicity	Harmful if swallowed or if inhaled.[1]	Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area.[3]
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.[1]	Wear protective gloves, protective clothing, eye protection, and face protection.[1]
Serious Eye Damage/Irritation	Causes serious eye damage.[1]	Wear eye protection/face protection.[1]
Aquatic Toxicity	Harmful to aquatic life.[1]	Avoid release to the environment.[3]

Essential Personal Protective Equipment (PPE)

Given the hazardous nature of pyrrolidine derivatives, a stringent PPE protocol is non-negotiable.

• Eye and Face Protection: Chemical safety goggles in combination with a face shield are required to protect against splashes.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for integrity before use and dispose of them as contaminated waste after handling.

• Body Protection: A flame-retardant lab coat should be worn. For larger quantities or in the event of a spill, a chemical-resistant apron or suit is recommended.

• Respiratory Protection: All handling of 2-(4-Phenylphenyl)pyrrolidine that may generate vapors or aerosols should be conducted in a certified chemical fume hood. If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is mandatory.

Part 2: Step-by-Step Disposal Protocol

The guiding principle for the disposal of 2-(4-Phenylphenyl)pyrrolidine is that it must be treated as a hazardous waste.[4] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[5]

Step 1: Waste Segregation and Collection

Proper segregation is key to preventing dangerous chemical reactions and ensuring compliant disposal.

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for 2-(4-Phenylphenyl)pyrrolidine waste. The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.[6] Plastic containers are generally preferred for liquid waste.[7]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-(4-Phenylphenyl)pyrrolidine," and any other constituents in the waste stream with their approximate concentrations.[7]

• Incompatible Materials: Do not mix 2-(4-Phenylphenyl)pyrrolidine waste with incompatible materials. Pyrrolidine is incompatible with oxidizing agents, strong acids, acid chlorides, and acid anhydrides.[4][8]

Step 2: On-site Accumulation and Storage

All hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.[6][7]

• Container Management: Keep the waste container securely closed at all times, except when adding waste.[6]

• Storage Location: Store the container in a cool, dry, and well-ventilated area, away from sources of ignition.[1][3]

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Step 3: Arranging for Disposal

Hazardous waste must be disposed of through your institution's certified channels.

• Contact EHS: When the waste container is nearly full, or if it has been in storage for a significant period (typically no more than one year), contact your institution's Environmental Health and Safety (EHS) department to arrange for a pickup.[6][7]

• Documentation: Complete any necessary waste pickup forms or documentation as required by your EHS department.

The disposal workflow can be visualized as follows:

Caption: Disposal workflow for 2-(4-Phenylphenyl)pyrrolidine.

Part 3: Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is crucial.

Spill Response

• Evacuate and Alert: Immediately evacuate the area and alert your colleagues and supervisor.

• Isolate the Area: If it is safe to do so, restrict access to the spill area.

• Remove Ignition Sources: Eliminate all potential sources of ignition from the vicinity.[4]

• Contain the Spill: For small spills, use an inert absorbent material such as sand, dry lime, or soda ash to contain the liquid.[4] Do not use combustible materials like paper towels to absorb the spill.

• Collect and Dispose: Carefully collect the absorbent material and place it in a labeled hazardous waste container for disposal.[4]

• Ventilate: Ventilate the area of the spill.[4]

• Contact EHS: For large spills, or if you are unsure how to proceed, contact your institution's EHS department immediately.

Exposure Response

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek medical attention.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention from an ophthalmologist.[9]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water.[9] Seek immediate medical attention.

References

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Pyrrolidine. Retrieved from [Link]

• University of Pennsylvania Environmental Health and Radiation Safety. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• UFF. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• Old Dominion University. (2020, October). Laboratory Waste Management Guidelines. Retrieved from [Link]

• Loba Chemie. (2025, July 17). Pyrrolidine for Synthesis Safety Data Sheet. Retrieved from [Link]

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. lobachemie.com [lobachemie.com]
• 4. nj.gov [nj.gov]
• 5. fishersci.com [fishersci.com]
• 6. odu.edu [odu.edu]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. fishersci.com [fishersci.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

A Researcher's Guide to Personal Protective Equipment for Handling 2-(4-Phenylphenyl)pyrrolidine

In the dynamic landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are fundamental. 2-(4-Phenylphenyl)pyrrolidine, a compound of interest, requires meticulous safety protocols to ensure the well-being of laboratory personnel. This guide provides an in-depth, experience-driven framework for the selection and use of Personal Protective Equipment (PPE) when working with this compound. Our approach is grounded in a thorough understanding of its structural components—the pyrrolidine moiety and the biphenyl group—to anticipate and mitigate potential hazards.

Understanding the Hazard Profile: A Structure-Activity Relationship Perspective

While a specific Safety Data Sheet (SDS) for 2-(4-Phenylphenyl)pyrrolidine may not be readily available, a scientific approach to hazard assessment involves examining the toxicological data of its structural analogs.

• The Pyrrolidine Ring: Pyrrolidine and its derivatives are known to be skin and eye irritants, with some exhibiting corrosive properties.[1][2] They can be harmful if inhaled or ingested.[2] The nitrogen atom in the pyrrolidine ring can also lead to the formation of harmful vapors.

• The Biphenyl Group: Biphenyl is recognized as a skin, eye, and respiratory tract irritant.[3] It is also classified as very toxic to aquatic life with long-lasting effects. Of particular note is the potential for liver and kidney toxicity with prolonged exposure.[4][5]

Based on this analysis, it is prudent to treat 2-(4-Phenylphenyl)pyrrolidine as a hazardous substance, with the potential to cause skin, eye, and respiratory irritation, and possible systemic effects upon absorption or inhalation.

Core Directive: Selecting the Appropriate Personal Protective Equipment

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific laboratory operation being performed, considering the quantity of the substance, its physical form (solid or in solution), and the potential for aerosol generation.

Engineering Controls: The First Line of Defense

Before considering PPE, it is imperative to utilize engineering controls to minimize exposure. All work with 2-(4-Phenylphenyl)pyrrolidine should be conducted in a well-ventilated laboratory, and preferably within a certified chemical fume hood.[6]

Personal Protective Equipment Recommendations

The following table summarizes the recommended PPE for various laboratory tasks involving 2-(4-Phenylphenyl)pyrrolidine:

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Solid Handling	Safety glasses with side shields or chemical splash goggles.[7]	Nitrile gloves (double-gloving recommended).[7]	Lab coat.	N95 respirator if weighing outside of a fume hood.
Solution Preparation	Chemical splash goggles.[7]	Nitrile gloves (double-gloving recommended).[7]	Lab coat.	Not generally required if performed in a fume hood.
Running Reactions	Chemical splash goggles and a face shield.[7]	Nitrile gloves (double-gloving recommended).[7]	Flame-retardant lab coat.	Not generally required if performed in a fume hood.
Work-up and Purification	Chemical splash goggles and a face shield.[7]	Nitrile gloves (double-gloving recommended).[7]	Lab coat.	Consider a respirator with an organic vapor cartridge if there is a risk of significant vapor release.[8]
Handling Waste	Chemical splash goggles.[7]	Heavy-duty nitrile or butyl rubber gloves.	Lab coat.	Not generally required.

Procedural Guidance: Donning and Doffing of PPE

The correct sequence for putting on and taking off PPE is critical to prevent cross-contamination.

Donning Sequence:

• Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely.

• Respirator (if required): Perform a user seal check.

• Eye and Face Protection: Put on safety goggles and a face shield if necessary.

• Gloves: Don the first pair of gloves, ensuring they cover the cuffs of the lab coat. Don a second pair of gloves over the first.

Doffing Sequence:

• Outer Gloves: Remove the outer pair of gloves, turning them inside out.

• Lab Coat: Unfasten the lab coat and remove it by rolling it down from the shoulders, keeping the contaminated outer surface away from your body.

• Eye and Face Protection: Remove the face shield and goggles.

• Respirator (if used): Remove the respirator.

• Inner Gloves: Remove the inner pair of gloves, turning them inside out.

• Hand Hygiene: Wash your hands thoroughly with soap and water.[6]

Visualizing PPE Selection: A Risk-Based Approach

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: Risk-based decision workflow for PPE selection.

Disposal Plan: Managing Contaminated Materials

All disposable PPE, including gloves, lab coats, and respirator cartridges, that comes into contact with 2-(4-Phenylphenyl)pyrrolidine should be considered hazardous waste.

Step-by-Step Disposal Protocol:

• Segregation: Place all contaminated solid waste into a designated, clearly labeled hazardous waste container.

• Containerization: Use a sturdy, leak-proof container with a secure lid.

• Labeling: The container must be labeled with the words "Hazardous Waste" and a description of the contents.

• Storage: Store the waste container in a designated satellite accumulation area.

• Disposal: Arrange for pickup and disposal by your institution's environmental health and safety department in accordance with all local, state, and federal regulations.

By adhering to these guidelines, researchers can handle 2-(4-Phenylphenyl)pyrrolidine with a high degree of safety, ensuring the protection of both themselves and their colleagues. This commitment to safety is the bedrock of responsible and impactful scientific discovery.

References

• Safety Data Sheet: Biphenyl - Carl ROTH. Available at: [Link]

• Pyrrolidine - HAZARD SUMMARY. New Jersey Department of Health. Available at: [Link]

• SAFETY DATA SHEET - Fisher Scientific (Pyrrolidine). Available at: [Link]

• Material Safety Data Sheet - Pyrrolidine - Cole-Parmer. Available at: [Link]

• Safety Data Sheet - Angene Chemical. Available at: [Link]

• Guidance on Information Requirements and Chemical Safety Assessment - ECHA. Available at: [Link]

• Human Health Effects of Biphenyl: Key Findings and Scientific Issues - PMC. Available at: [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration - OSHA. Available at: [Link]

• Chemical Hazards and Toxic Substances - Overview | Occupational Safety and Health Administration - OSHA. Available at: [Link]

• Chemical safety report - ECHA - European Union. Available at: [Link]

• Biphenyl | EPA. Available at: [Link]

Sources

• 1. nj.gov [nj.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. carlroth.com [carlroth.com]
• 4. Human Health Effects of Biphenyl: Key Findings and Scientific Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. fishersci.com [fishersci.com]